2-bromoacetic acid

Core Science & Biosynthesis

2-bromoacetic acid synthesis mechanism for undergraduate

Topic: Mechanistic & Operational Analysis of 2-Bromoacetic Acid Synthesis: The Hell-Volhard-Zelinsky Protocol Content Type: Technical Whitepaper Audience: Researchers, Process Chemists, and Drug Development Professionals

PART 1: EXECUTIVE SUMMARY

2-Bromoacetic acid (MBA) is a foundational alkylating agent in pharmaceutical synthesis, serving as the critical C2-synthon for non-steroidal anti-inflammatory drugs (NSAIDs), beta-blockers, and peptide modifications. While the synthesis is a staple of undergraduate organic chemistry, its industrial application requires a rigorous understanding of kinetics, thermodynamics, and safety engineering.

This guide deconstructs the Hell-Volhard-Zelinsky (HVZ) reaction, moving beyond the textbook approximation to the precise catalytic cycle required for high-purity yield. We address the specific causality of the phosphorus catalyst, the rate-limiting enolization, and the operational controls necessary to suppress poly-brominated impurities.

PART 2: MECHANISTIC DEEP DIVE

The Kinetic Imperative: Why the Catalyst Matters

Direct bromination of acetic acid is kinetically unfavorable because the

-protons of the carboxylic acid are not sufficiently acidic ( ) to enolize at a practical rate. The reaction requires an "activation" step to lower the energy barrier for enolization.

The HVZ protocol utilizes phosphorus tribromide (

), often generated in situ from red phosphorus and bromine, to convert the carboxylic acid into an acyl bromide .[1][2][3] The -protons of the acyl bromide are significantly more acidic ( ) due to the inductive effect of the bromine and the lack of resonance stabilization present in the free acid. This acidity differential drives the rapid enolization required for electrophilic attack.

The Autocatalytic Cycle

The mechanism is a self-regenerating cycle where the product (bromoacetyl bromide) acts as a brominating agent for the starting material, propagating the reaction.

• Activation:

  converts Acetic Acid to Acetyl Bromide.

• Tautomerization: Acetyl Bromide equilibrates to its enol form (Acetyl Bromide Enol). This is the rate-determining step.

• Bromination: The enol attacks molecular bromine (

  ) to form -Bromoacetyl Bromide.

• Exchange (Propagation):

  -Bromoacetyl Bromide reacts with fresh Acetic Acid, transferring the bromide group to regenerate Acetyl Bromide and releasing the product, -Bromoacetic Acid.

Visualizing the Pathway

Figure 1: The catalytic cycle of the Hell-Volhard-Zelinsky reaction. Note the "Exchange Step" (blue arrow) which regenerates the active acyl bromide, allowing sub-stoichiometric use of phosphorus.

PART 3: EXPERIMENTAL PROTOCOL (Self-Validating)

Safety Warning: 2-Bromoacetic acid and its precursors are severe lachrymators and corrosive agents. All operations must occur in a high-efficiency fume hood.

Reagents & Stoichiometry

Component	Role	Equiv.	Notes
Glacial Acetic Acid	Substrate	1.0	Must be anhydrous (<0.5% water).
Red Phosphorus	Catalyst Precursor	0.03 - 0.05	Purified grade. Generates in situ.
Bromine ( )	Reagent	1.05 - 1.10	Added dropwise. Slight excess accounts for volatility.
Toluene/Benzene	Solvent (Optional)	N/A	Often run neat (solvent-free) to maximize kinetics.

Step-by-Step Methodology

• Reactor Setup:

  • Equip a 3-neck round-bottom flask with a high-efficiency reflux condenser, a pressure-equalizing addition funnel, and a thermowell.

  • Critical: Connect the condenser outlet to a gas scrubber (NaOH trap) to neutralize evolved HBr gas.

  • Ensure the system is purged with dry nitrogen; moisture destroys the acyl bromide intermediate.

• Catalyst Formation (In Situ):

  • Charge Glacial Acetic Acid (1.0 equiv) and Red Phosphorus (0.03 equiv) into the flask.

  • Validation Check: Ensure phosphorus is suspended.

  • Slowly add the first portion of Bromine (approx. 5% of total volume) at room temperature.

  • Observation: The reaction is exothermic.[3] Wait for the exotherm to subside and the solution to assume a homogenous amber tint (formation of

    / ).

• Controlled Bromination:

  • Heat the mixture to 80–90°C .

  • Begin dropwise addition of the remaining Bromine.[4]

  • Rate Control: Adjust addition so that reddish bromine vapor is consumed before reaching the top of the condenser. If the condenser floods with red vapor, stop addition immediately.

  • Endpoint: Continue reflux for 1–2 hours after addition is complete. The solution should turn from dark red to yellow/amber, indicating consumption of

    .

• Quenching & Isolation:

  • Cool the reaction mixture to 50°C.

  • Distillation: Perform fractional distillation under reduced pressure.

  • Fraction 1: Unreacted Acetic Acid / Acetyl Bromide.

  • Fraction 2:2-Bromoacetic Acid (Target). Collect at 208°C (atm) or approx. 100°C at 15 mmHg .

  • Residue: Poly-brominated species and phosphorus residues.

Operational Workflow

Figure 2: Operational workflow for the synthesis of 2-bromoacetic acid.[5]

PART 4: TROUBLESHOOTING & QUALITY CONTROL

Achieving pharmaceutical-grade purity requires managing specific impurity profiles.

Issue	Indicator	Root Cause	Corrective Action
Low Yield	Large fore-run during distillation	Moisture ingress hydrolyzed the Acyl Bromide.	Dry all glassware; use anhydrous acetic acid.
Dibromoacetic Acid	High boiling impurity (>232°C)	Localized excess of Bromine or temperature too high (>110°C).	Improve stirring; strictly control addition rate; maintain T < 100°C.
Unreacted Bromine	Persistent dark red color	Reaction stalled; loss of catalyst.	Ensure Red P quality; verify reflux temperature is maintained.
HBr Leakage	Fumes in lab	Scrubber failure.	Check NaOH trap capacity; ensure tight seals on all ground glass joints.

Analytical Validation:

• 1H NMR (CDCl3):

  • 3.83 ppm (s, 2H, ).

  • Impurity Check: Dibromoacetic acid appears as a singlet around

    5.7 ppm.

• Melting Point: Pure crystals should melt at 48–50°C . A lower MP indicates significant impurities.

PART 5: REFERENCES

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard protocol for HVZ reaction).

• Natelson, S., & Gottfried, S. (1943). Ethyl Bromoacetate.[4][6][7] Organic Syntheses, 23, 37.

• Watson, H. B. (1928). The Mechanism of the Interaction of Bromine with Acetic Anhydride and with Acetyl Bromide. Journal of the Chemical Society, 1137. (Foundational kinetic studies on enolization).

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 6227, Bromoacetic acid.

• Master Organic Chemistry. (2025). The Hell-Volhard-Zelinsky Reaction.

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• 4. Sciencemadness Discussion Board - bromoacetic acid synthesis - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
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• 7. Organic Syntheses Procedure [orgsyn.org]

2-Bromoacetic Acid: A Comprehensive Guide to Physicochemical Properties, Mechanistic Reactivity, and Applications in Drug Development

Executive Summary

As a foundational building block in organic synthesis and drug discovery, 2-bromoacetic acid (C₂H₃BrO₂) is a highly reactive α-halo carboxylic acid[1]. Characterized by its dual functionality—a carboxylic acid moiety and an electrophilic α-carbon—it serves as a potent alkylating agent and a critical intermediate in the synthesis of active pharmaceutical ingredients (APIs), bioconjugates, and stereochemically diverse peptoid libraries[2]. This technical whitepaper synthesizes the physicochemical profiling, mechanistic reactivity, and field-proven experimental protocols associated with 2-bromoacetic acid, providing a self-validating framework for researchers and drug development professionals.

Physicochemical Profiling

Understanding the physical and chemical baseline of 2-bromoacetic acid is critical for predicting its behavior in complex synthetic workflows. The presence of the heavy bromine atom significantly alters its physical state and solubility profile compared to unsubstituted acetic acid[3].

Quantitative Data Summary

Property	Value
Chemical Formula	C₂H₃BrO₂
Molar Mass	138.948 g/mol
Appearance	White to light yellow crystalline solid
Density	1.934 g/cm³
Melting Point	49 – 51 °C
Boiling Point	206 – 208 °C
pKa (Acid Dissociation)	2.86 (at 25 °C)
LogP	0.4
Solubility	Miscible in water, ethanol, ether, and acetone

Data aggregated from authoritative chemical databases[2],[3].

Mechanistic Chemistry & Reactivity

The reactivity of 2-bromoacetic acid is governed by two primary mechanistic centers:

• Enhanced Acidity via Inductive Effects: The highly electronegative bromine atom exerts a strong electron-withdrawing inductive effect (-I effect) on the adjacent α-carbon. This stabilizes the carboxylate anion formed upon deprotonation, significantly lowering the pKa of 2-bromoacetic acid (2.86) compared to acetic acid (4.76)[2].

• Potent Alkylation via Sₙ2 Substitution: The carbon-bromine bond is relatively weak and highly polarizable, making the bromide ion an exceptional leaving group. The α-carbon is highly electrophilic, priming the molecule for rapid bimolecular nucleophilic substitution (Sₙ2) reactions[4]. When exposed to nucleophiles such as primary amines, thiols, or hydroxyls, the bromide is readily displaced, forming stable secondary amines, thioethers, or ether linkages, respectively.

Applications in Drug Development & Proteomics

Solid-Phase Peptoid Synthesis (Sub-Monomer Approach)

In the development of peptidomimetics, 2-bromoacetic acid is the linchpin of the "sub-monomer" approach to synthesizing poly-N-substituted glycines (peptoids)[5]. Instead of using pre-synthesized protected amino acids, the peptoid backbone is built iteratively. The resin-bound amine is first acylated with 2-bromoacetic acid, followed by the Sₙ2 displacement of the bromide by a primary amine. This allows for the rapid generation of combinatorial libraries with vast side-chain diversity[5].

API Synthesis and Core Motif Construction

2-Bromoacetic acid is frequently utilized to construct core structural motifs in modern therapeutics. For example, in the synthesis pathways of complex APIs like the antiretroviral drug Doravirine or the anti-tuberculosis agent Pretomanid, 2-bromoacetic acid undergoes nucleophilic substitution sequences to build essential heterocyclic and ether-linked frameworks[6].

Bioconjugation and Cross-Linking

In proteomics and the development of antibody-drug conjugates (ADCs), derivatives of 2-bromoacetic acid (such as bromoacetate esters) are utilized as heterobifunctional cross-linkers. They react selectively with sulfhydryl groups (cysteine residues) or primary amines (lysine residues) on target proteins to form highly stable linkages[7].

Bioconjugation pathways of 2-bromoacetic acid derivatives with protein residues.

Experimental Protocols (Self-Validating Systems)

As an Application Scientist, it is imperative to design protocols where every step inherently validates its own success. The following methodologies incorporate integrated causality and self-validation checkpoints.

Protocol 1: Solid-Phase Sub-Monomer Peptoid Synthesis

Objective: Iterative elongation of a peptoid chain using 2-bromoacetic acid. Causality: N,N'-Diisopropylcarbodiimide (DIC) is selected over EDC because it yields a highly reactive O-acylisourea intermediate that remains soluble in N,N-dimethylformamide (DMF), preventing the precipitation of urea byproducts that can clog the resin frit[5].

Step-by-Step Methodology:

• Resin Swelling: Swell the amine-functionalized resin (e.g., Rink amide, 0.1 mmol) in dichloromethane (DCM) for 30 minutes to maximize pore accessibility.

• Acylation: Add a solution of 2-bromoacetic acid (1.2 M) and DIC (1.2 M) in DMF to the resin. Incubate at 35 °C for 20 minutes under gentle agitation.

  • Self-Validation Checkpoint (Kaiser Test): Extract a few beads and apply ninhydrin. A colorless/yellow bead validates the complete consumption of primary amines. A blue result indicates incomplete coupling, triggering a mandatory re-coupling cycle to prevent deletion sequences.

• Washing: Wash the resin extensively with DMF (5 × 1 min) to remove unreacted DIC and residual bromoacetic acid.

• Nucleophilic Displacement: Add a 1.5 M solution of the desired primary amine in DMF. Agitate at 35 °C for 60 minutes. The high concentration of amine drives the Sₙ2 displacement of the bromide ion to absolute completion.

  • Self-Validation Checkpoint (Chloranil Test): A positive result (green/blue) confirms the successful formation of the secondary amine, validating the addition of the monomer.

• Washing: Wash with DMF (5 × 1 min) to prepare for the next iterative cycle.

Solid-phase sub-monomer peptoid synthesis workflow using 2-bromoacetic acid.

Protocol 2: Synthesis of p-Nitrophenyl 2-Bromoacetate for Bioconjugation

Objective: Preparation of an activated bromoacetate ester for protein cross-linking. Causality: Esterification with p-nitrophenol transforms the relatively unreactive carboxylic acid into an activated ester. The strongly electron-withdrawing nitro group increases the electrophilicity of the carbonyl carbon, priming it for rapid aminolysis during downstream bioconjugation[7].

Step-by-Step Methodology:

• Activation: Dissolve 2-bromoacetic acid (1.0 eq) in anhydrous DCM under an inert argon atmosphere to prevent moisture-induced hydrolysis.

• Esterification: Add p-nitrophenol (1.0 eq) followed by a catalytic amount of N,N-dimethylaminopyridine (DMAP). Slowly add a solution of dicyclohexylcarbodiimide (DCC) (1.1 eq) in DCM at 0 °C. The low temperature minimizes the formation of N-acylurea byproducts.

• Reaction Progression: Stir the mixture for 3 hours, allowing it to warm to room temperature (20 °C).

  • Self-Validation Checkpoint (TLC): Monitor the reaction via Thin Layer Chromatography. The complete disappearance of the p-nitrophenol spot and the emergence of a new, less polar spot validates the formation of the ester.

• Purification: Filter off the precipitated dicyclohexylurea (DCU) byproduct. Wash the organic filtrate with saturated sodium bicarbonate, 0.1 M HCl, and brine. Dry over anhydrous magnesium sulfate.

• Verification: Evaporate the solvent under reduced pressure.

  • Self-Validation Checkpoint (NMR): Analyze the crude product via ¹H NMR. The integration of the methylene protons adjacent to the bromide validates the structural integrity and purity of the activated ester[7].

Safety, Handling, and Toxicity

2-Bromoacetic acid is a highly hazardous substance requiring stringent safety protocols[1]. It is corrosive to metals and biological tissues, causing severe burns upon contact[3]. It is toxic via inhalation, ingestion, and dermal absorption. Furthermore, thermal decomposition or reaction with water/moist air can release toxic, corrosive hydrogen bromide (HBr) gas[4]. All handling must be performed inside a certified chemical fume hood using appropriate personal protective equipment (PPE), including heavy-duty nitrile gloves and face shields. It is also classified as an acute environmental hazard and must be disposed of according to strict institutional and federal guidelines[1].

References

1.2 - National Institutes of Health (NIH) 2. 1 - Wikimedia Foundation 3.5 - PMC / NIH 4.7 - Beilstein Journals 5.3 - ChemicalBook 6.4 - NOAA 7.6 - MDPI

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• 4. BROMOACETIC ACID | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. Synthesis, Screening and Hit Optimization of Stereochemically Diverse Combinatorial Libraries of Peptide Tertiary Amides - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. BJOC - Kinetic studies and predictions on the hydrolysis and aminolysis of esters of 2-S-phosphorylacetates [beilstein-journals.org]

Technical Guide: Reaction Mechanisms of 2-Bromoacetic Acid with Alcohols

Executive Summary

The reaction between 2-bromoacetic acid (

) and alcohols ( ) represents a critical bifurcation point in organic synthesis. Depending on the reaction conditions (pH, catalyst, and stoichiometry), the system favors one of two distinct pathways: Acyl Substitution (Esterification) or Alkyl Substitution (Etherification) .

In drug development, 2-bromoacetic acid is primarily employed as a "warhead" linker. It is esterified to attach a reactive electrophile (

-bromoacetyl group) to a drug scaffold, enabling subsequent conjugation with thiols (e.g., cysteine residues) or amines. This guide provides an in-depth analysis of the esterification mechanism, advanced coupling protocols (Steglich), and the kinetic traps associated with basic conditions.

Part 1: Mechanistic Dichotomy

The reactivity of 2-bromoacetic acid is defined by its two electrophilic centers. The choice of catalyst and solvent dictates which center the alcohol nucleophile attacks.

Parameter	Path A: Esterification (Desired)	Path B: Etherification (Side Reaction)
Electrophilic Site	Carbonyl Carbon ( )	-Carbon ( )
Mechanism	Nucleophilic Acyl Substitution	Nucleophilic Substitution
Conditions	Acidic (Brønsted or Lewis Acid)	Basic (Alkoxides, )
Product	Alkyl 2-bromoacetate ( )	2-Alkoxyacetic acid ( )
Kinetic Driver	Protonation of Carbonyl Oxygen	Deprotonation of Alcohol

Decision Logic Diagram

The following diagram illustrates the divergence based on proton availability.

Figure 1: Mechanistic divergence of 2-bromoacetic acid. Acid catalysis targets the carbonyl; basic conditions risk attacking the alkyl halide.

Part 2: Acid-Catalyzed Fischer Esterification

For 90% of pharmaceutical applications, the goal is to form the ester while leaving the C-Br bond intact. The electron-withdrawing bromine atom makes the carbonyl carbon more electrophilic, but it also reduces the basicity of the carbonyl oxygen, making the initial protonation step the kinetic bottleneck.

Detailed Mechanism (PADPED)

The reaction follows the classic PADPED pathway (Protonation, Addition, Deprotonation, Protonation, Elimination, Deprotonation).

• Activation: The carbonyl oxygen is protonated by a strong acid (

  or p-TsOH).

• Nucleophilic Attack: The alcohol (

  ) attacks the activated carbonyl carbon.[1]

• Proton Transfer: An intramolecular or solvent-mediated transfer moves a proton from the ether oxygen to the hydroxyl oxygen, creating a good leaving group (

  ).[2]

• Elimination: Water is expelled, reforming the double bond.

Thermodynamic Control

The reaction is an equilibrium process (

). To drive the reaction to completion (Le Chatelier’s Principle), one must:

• Use the alcohol as the solvent (excess reactant).[2][1]

• Remove water continuously.

Protocol 1: Standard Fischer Esterification (High Throughput) Valid for primary/secondary alcohols stable to heat/acid.

• Setup: Equip a round-bottom flask with a Dean-Stark trap and reflux condenser.

• Charge: Add 2-bromoacetic acid (1.0 equiv), Alcohol (5.0–10.0 equiv), and p-Toluenesulfonic acid (p-TsOH, 0.05 equiv).

• Solvent: If the alcohol is expensive/complex, use Toluene or Benzene as a co-solvent to azeotrope water.

• Reflux: Heat to reflux. Monitor water collection in the trap.

• Workup: Cool to RT. Wash with saturated

  (careful: gas evolution) to remove unreacted acid. Dry organic layer over .

• Purification: Distillation (for simple esters) or Flash Chromatography.

Part 3: Steglich Esterification (Advanced Coupling)

When the alcohol is a complex drug scaffold (sensitive to heat or strong acid), Fischer esterification is unsuitable. The Steglich method uses Dicyclohexylcarbodiimide (DCC) and 4-Dimethylaminopyridine (DMAP) to activate the acid under mild conditions.[3]

Mechanism: The DMAP Turbocharger

• Activation: 2-bromoacetic acid reacts with DCC to form an O-acylisourea intermediate.

• Acyl Transfer: DMAP (nucleophilic catalyst) attacks the intermediate, expelling DCU (dicyclohexylurea) and forming a highly reactive N-acylpyridinium ion .

• Product Formation: The alcohol attacks the N-acylpyridinium species to form the ester and regenerate DMAP.

Figure 2: The Steglich catalytic cycle. DMAP acts as an acyl transfer agent, suppressing side reactions.[3][4]

Protocol 2: Steglich Esterification (Sensitive Substrates) Valid for tertiary alcohols, phenols, or complex APIs.

• Conditions: Anhydrous

  (DCM), to RT, Nitrogen atmosphere.

• Stoichiometry: Acid (1.1 eq), Alcohol (1.0 eq), DCC (1.1 eq), DMAP (0.1 eq).

• Procedure:

  • Dissolve Alcohol, Acid, and DMAP in dry DCM.

  • Cool to

    .

  • Add DCC (dissolved in minimal DCM) dropwise over 10 mins.

• Observation: White precipitate (DCU) will form within minutes.

• Workup: Filter off the DCU precipitate. Wash filtrate with 0.5N HCl (removes DMAP) and

  .

Part 4: Critical Safety & Handling (E-E-A-T)

2-Bromoacetic acid is not merely a reagent; it is a potent alkylating agent with high toxicity.

Hazard Class	Description	Mitigation Strategy
Skin Corrosion	Causes severe burns; penetrates skin rapidly.	Wear double nitrile gloves. Keep 10% sodium bicarbonate solution nearby for neutralization.
Systemic Toxicity	Toxic if inhaled or absorbed.[5] Alkylates DNA/Proteins.	Handle only in a functioning fume hood.
Environmental	Very toxic to aquatic life.[5][6][7][8]	Do not dispose of down the drain.[8] Collect in halogenated waste streams.
Solidification	Freezes at . Often requires melting.	Melt in a water bath ( ), never with a heat gun (risk of hotspots/vapor generation).

Self-Validating Safety Check: Before starting, verify that a saturated solution of sodium bicarbonate is present in the hood. If a spill occurs, immediate bubbling upon application of bicarbonate confirms acid neutralization.

References

• Fischer Esterification Kinetics: Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522–524.[3]

• Protocol Validation: "Ethyl Bromoacetate." Organic Syntheses, Coll.[3] Vol. 3, p.381 (1955).

• Safety Data: National Center for Biotechnology Information. "PubChem Compound Summary for CID 6227, Bromoacetic acid".

• Steglich Mechanism: Hassner, A., & Alexanya, V. (1978).[9] "Synthetic methods. 12. Direct esterification of carboxylic acids with alcohols via DCC-DMAP." Tetrahedron Letters, 19(46), 4475-4478.

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• 9. Organic Syntheses Procedure [orgsyn.org]

Understanding the Alkylating Properties of 2-Bromoacetic Acid: A Technical Guide

Executive Summary

2-Bromoacetic acid (BrCH₂COOH) is a highly reactive, versatile alkylating agent that serves as a cornerstone reagent in proteomics, structural biology, and pharmaceutical synthesis[1]. As a Senior Application Scientist, I approach the use of this compound not merely as a chemical step, but as a highly tunable system. This whitepaper deconstructs the mechanistic properties of 2-bromoacetic acid, details the causality behind optimized experimental conditions, and provides a self-validating protocol for the precise carboxymethylation of proteins.

The Chemical Foundation: Structure and Reactivity

The unique reactivity profile of 2-bromoacetic acid is dictated by its molecular structure. The presence of the highly electronegative bromine atom on the α-carbon exerts a strong inductive electron-withdrawing effect. This effect stabilizes the conjugate base formed upon deprotonation, significantly lowering the molecule's pKa to approximately 2.89[2].

Because of this low pKa, 2-bromoacetic acid exists almost entirely as a highly soluble, reactive anion in physiological or slightly basic environments[2]. This anionic state is critical: it prevents the molecule from volatilizing out of solution and ensures it remains fully available to interface with aqueous protein targets[2].

Quantitative Reactivity Profile

Understanding the physical and chemical constraints of your reagents is the first step in experimental design. Below is the quantitative profile of 2-bromoacetic acid:

Property	Value	Scientific Implication for Experimental Design
Molecular Weight	138.95 g/mol	Low steric hindrance facilitates rapid penetration into folded or partially denatured protein structures[2].
pKa	2.89	Exists predominantly as a reactive anion at the basic pH required for target nucleophile activation[2].
Density	1.93 g/cm³	High density necessitates vigorous vortexing to ensure homogeneous distribution in aqueous buffers[2].
Melting Point	50 °C	Handled as a hygroscopic solid at room temperature; requires strict anhydrous storage[2].
Boiling Point	208 °C	Highly thermally stable, allowing for elevated incubation temperatures (e.g., 37°C) without degradation[2].

Mechanistic Principles of SN2 Alkylation

The alkylation of target molecules by 2-bromoacetic acid proceeds via a classic bimolecular nucleophilic substitution (SN2) mechanism[3]. In biological applications, the primary target is the sulfhydryl (-SH) group of cysteine residues.

The Causality of pH: The reaction is highly pH-dependent. The thiol group of a typical cysteine residue has a pKa of ~8.3. For the SN2 reaction to proceed efficiently, the thiol must be deprotonated to form the highly nucleophilic thiolate anion (S⁻)[4]. Consequently, reactions must be buffered strictly above pH 8.0. If the pH is too low, the protonated thiol acts as a poor nucleophile, stalling the reaction. If the pH is excessively high, competing side reactions—such as the alkylation of primary amines on lysine residues or the rapid hydrolysis of the bromoacetic acid itself—compromise the specificity of the assay[4].

Fig 1: SN2 mechanism of cysteine carboxymethylation by 2-bromoacetic acid.

Core Application: Cysteine Carboxymethylation in Proteomics

In mass spectrometry (MS)-based proteomics, the complete alkylation of cysteine is non-negotiable. If disulfide bonds are allowed to reform after initial reduction, the protein will fold back into a non-linear state. This prevents complete tryptic digestion and causes severe ambiguity in downstream MS peptide signals[4]. 2-Bromoacetic acid is utilized to covalently attach a stable carboxymethyl group to the free sulfhydryl, permanently locking the protein in a linearized state[4].

The Causality of Reagent Excess: To drive the alkylation to 100% completion, a 2- to 5-fold molar excess of 2-bromoacetic acid (relative to the reducing agent) is required[4]. This excess is mathematically necessary because the reducing agents themselves (like DTT) contain thiols that will competitively consume the bromoacetic acid.

Fig 2: Self-validating proteomics workflow for complete cysteine alkylation.

Self-Validating Protocol: In-Solution Cysteine Alkylation

A robust protocol cannot rely on hope; it must be a self-validating system. The following methodology incorporates internal controls to ensure complete target modification while actively preventing off-target artifacts.

Step 1: Denaturation and Reduction

• Action: Dissolve the protein sample (1-10 mg/mL) in a Denaturation Buffer (e.g., 8M Urea or 6M Guanidinium HCl, buffered to pH 8.5). Add Dithiothreitol (DTT) to a final concentration of 10 mM. Incubate at 37°C for 1 hour[4].

• Causality: The chaotropic agents unfold the protein, exposing buried disulfide bridges. The 37°C incubation provides the thermodynamic energy required for DTT to fully reduce these bonds into free thiols.

Step 2: Alkylation

• Action: Add 2-bromoacetic acid to a final concentration of 20-50 mM. Incubate in the dark at room temperature (20-25°C) for 30 to 60 minutes[4].

• Causality: The reaction is kept in the dark to prevent photolytic cleavage of the carbon-bromine bond, which would generate reactive free radicals that cause unpredictable protein damage.

Step 3: Active Quenching (The Control Mechanism)

• Action: Add a quenching reagent (e.g., DTT to 20 mM final, or L-cysteine to 50 mM final). Incubate for 15 minutes at room temperature[4].

• Causality: This is the most critical step for reproducibility. By flooding the system with excess free thiols, all unreacted 2-bromoacetic acid is instantly consumed. This "freezes" the reaction profile, guaranteeing that slower, off-target alkylation of lysine or histidine cannot occur during subsequent overnight tryptic digestion[4].

Step 4: Mass Spectrometry Validation

• Action: Analyze the digested peptides via MS.

• Causality: The system validates itself. Successful carboxymethylation results in a precise, predictable mass shift of +58.005 Da per modified cysteine residue. The complete absence of unmodified cysteine signals confirms the protocol's 100% efficacy[4].

Industrial Scale-Up: Drug Development & Organic Synthesis

Beyond analytical proteomics, 2-bromoacetic acid and its esterified derivatives (such as bromoacetic acid tert-butyl ester) are indispensable chemical intermediates in industrial organic synthesis[5].

In pharmaceutical drug development, the predictable SN2 reactivity of the α-carbon allows chemists to synthesize complex active pharmaceutical ingredients (APIs) and bioactive molecules[1]. For industrial-scale synthesis, utilizing high-purity (>98%) 2-bromoacetic acid is critical to minimize the propagation of impurities, ensuring reliable yields and consistent batch-to-batch reactivity in the formulation of both therapeutics and agrochemicals[6].

References

• Application Notes and Protocols for Complete Alkylation using Bromoacetic Acid-d3 Benchchem URL
• Bromoacetic acid tert-butyl ester Chem-Impex URL
• BROMOACETIC ACID [MI] | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry PharmaCompass URL
• Bromoacetic acid | 79-08-3 | Benchchem Benchchem URL
• PubChem (NIH)
• Sonal Plasrub Ind.

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemimpex.com [chemimpex.com]
• 6. Bromoacetic Acid at Best Price, Reliable Exporter and Manufacturer [sonalplasrubind.com]

solubility of 2-bromoacetic acid in organic solvents

Title: Thermodynamic and Mechanistic Profiling of 2-Bromoacetic Acid Solubility in Organic Solvents: A Guide for Synthetic and Pharmaceutical Applications

Executive Summary 2-Bromoacetic acid (2-BAA) is a highly reactive, bifunctional building block utilized extensively in pharmaceutical synthesis, peptide modification, and the development of agrochemicals. Because it acts as a potent alkylating agent, optimizing its concentration and state of solvation is critical for controlling reaction kinetics and minimizing side products. This whitepaper provides an in-depth analysis of the solubility profile of 2-bromoacetic acid across various organic solvents, detailing the thermodynamic mechanisms at play and providing a self-validating experimental protocol for empirical solubility determination.

Physicochemical Profiling & Mechanistic Drivers

2-Bromoacetic acid (CAS: 79-08-3) is a hygroscopic, crystalline solid at room temperature[1]. Its molecular architecture consists of a carboxylic acid moiety (-COOH) and an alpha-bromine atom (-Br). This dual functionality dictates its solvation thermodynamics:

• Hydrogen Bonding: The -COOH group acts as both a strong hydrogen bond donor and acceptor. In polar protic solvents (e.g., methanol, ethanol), extensive intermolecular hydrogen bonding networks form between the solvent and the solute, leading to exceptionally high solubility[2].

• Dipole-Dipole Interactions: The electronegative bromine atom creates a strong molecular dipole. In polar aprotic solvents (e.g., diethyl ether, acetone), solubility is driven by dipole-dipole interactions and the solvent's ability to accept hydrogen bonds from the -COOH group without donating any in return[1].

• Dimerization in Non-Polar Media: In non-polar solvents (e.g., benzene, carbon tetrachloride), 2-bromoacetic acid tends to form hydrogen-bonded dimers. This structural arrangement reduces the energetic penalty of cavity formation within the solvent network, allowing for moderate solubility despite the lack of solvent-solute hydrogen bonding[2].

Quantitative Solubility Data

To facilitate solvent selection for organic synthesis and liquid-liquid extraction workflows, the solubility of 2-bromoacetic acid across various organic solvents at 25 °C is summarized below.

Solvent	Dielectric Constant (ε)	Solvent Classification	Solubility at 25 °C ( g/100g )	Dominant Solvation Mechanism
Methanol	32.7	Polar Protic	900	Strong H-bond donor/acceptor
Diethyl Ether	4.3	Polar Aprotic	735	H-bond acceptor, Dipole-dipole
Benzene	2.3	Non-polar	308	Solute dimerization, Dispersion
Carbon Tetrachloride	2.2	Non-polar	168	Solute dimerization, Dispersion
Chloroform	4.8	Polar Aprotic	Slightly Soluble	Weak dipole-dipole
n-Heptane	1.9	Non-polar	Practically Insoluble	Weak dispersion, High cavity penalty

Note: 2-Bromoacetic acid is also highly miscible in water (approx. 900 g/100 mL at 25 °C) due to complete hydrogen bond saturation[1][2].

Experimental Protocol: Isothermal Shake-Flask Method

As a Senior Application Scientist, I must stress that while literature values serve as an excellent baseline, matrix effects in complex reaction mixtures require empirical verification. The following protocol outlines a self-validating system for determining the thermodynamic solubility of 2-bromoacetic acid in any organic solvent.

Causality & Design Rationale: Thermodynamic solubility requires absolute equilibrium between the solid phase and the saturated solution. Kinetic dissolution assays often fail to account for polymorphic transitions or supersaturation. This protocol utilizes strict isothermal conditions and physical phase separation to ensure data integrity.

• Step 1: Solvent Preparation & Thermal Equilibration

  • Action: Dispense 10.0 mL of the target organic solvent into a 20 mL amber glass vial. Equilibrate in a thermostatic shaker bath at 25.0 ± 0.1 °C for 30 minutes.

  • Rationale: Amber glass mitigates potential photolytic cleavage of the C-Br bond[3]. Strict temperature control is critical, as solubility is an enthalpy-driven thermodynamic parameter.

• Step 2: Solute Saturation

  • Action: Incrementally add solid 2-bromoacetic acid to the solvent until a persistent, undissolved solid residue remains at the bottom of the vial.

  • Rationale: The presence of excess solid ensures the solution has reached its maximum thermodynamic saturation point.

• Step 3: Isothermal Agitation

  • Action: Seal the vial with a PTFE-lined cap and agitate at 150 RPM for 24 to 48 hours at 25.0 °C.

  • Rationale: Extended agitation overcomes the kinetic activation energy barriers of dissolution, ensuring true thermodynamic equilibrium rather than a temporary metastable state.

• Step 4: Phase Separation

  • Action: Extract the suspension and centrifuge at 3000 RPM for 15 minutes at 25.0 °C. Alternatively, filter through a 0.22 µm PTFE syringe filter.

  • Rationale: Microparticulates suspended in the supernatant will artificially inflate solubility calculations. PTFE is mandated due to its chemical inertness against aggressive halogenated acids and organic solvents.

• Step 5: Gravimetric Quantification

  • Action: Pipette a 1.0 mL aliquot of the clear supernatant into a pre-weighed borosilicate glass vial. Evaporate the organic solvent under a gentle stream of high-purity nitrogen gas, followed by drying in a vacuum desiccator to a constant weight.

  • Rationale: Gravimetric analysis provides a direct mass measurement without the need for complex chromatographic calibration curves, minimizing analytical propagation errors.

• Step 6: Data Validation (Self-Validating System)

  • Action: Perform the entire workflow in independent triplicates. Calculate the relative standard deviation (RSD).

  • Rationale: The system is only validated if the RSD is < 5%. Higher variance indicates incomplete equilibrium or flawed phase separation, necessitating a repeat of the assay.

Workflow Visualization

Fig 1: Isothermal shake-flask workflow for thermodynamic solubility determination.

Implications for Drug Development and Organic Synthesis

Understanding the solubility profile of 2-bromoacetic acid is paramount for optimizing

alkylation reactions. For instance, when synthesizing N-carboxymethylated pharmaceutical intermediates, selecting a polar aprotic solvent like diethyl ether or acetone ensures that the 2-bromoacetic acid is fully solvated while maximizing the nucleophilicity of the reacting amine (by avoiding the strong hydrogen-bond caging effects seen in protic solvents like methanol). Conversely, non-polar solvents like benzene can be utilized when selective dimerization of the acid is desired to modulate its reactivity and prevent unwanted side reactions[1][3].

References

1.[1] National Center for Biotechnology Information. "PubChem Compound Summary for CID 6227, Bromoacetic Acid." PubChem, 2.[2] Fisher Scientific. "Bromoacetic acid, 98+% 1kg; Glass bottle." Fisher Scientific, 3.[3] Wikipedia contributors. "Bromoacetic acid." Wikipedia, The Free Encyclopedia,

Sources

• 1. Bromoacetic Acid | C2H3BrO2 | CID 6227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Bromoacetic acid, 98+% 1kg; Glass bottle [origin-beta.fishersci.it]
• 3. Bromoacetic acid - Wikipedia [en.wikipedia.org]

2-bromoacetic acid CAS number and molecular weight

Title: Strategic Utilization of 2-Bromoacetic Acid in Pharmaceutical Synthesis: A Physicochemical and Mechanistic Technical Guide

Executive Summary

2-Bromoacetic acid (BAA) serves as a foundational C2 electrophile in organic synthesis. While structurally simple, its high reactivity as an alkylating agent makes it indispensable for introducing the carboxymethyl group (

) into pharmacophores. This guide analyzes the physicochemical profile of BAA, delineates its mechanistic behavior in manifolds, and provides rigorous protocols for its handling and application in drug development.

Fundamental Physicochemical Profile

For the research scientist, accurate characterization data is the baseline for stoichiometric calculations and process safety. 2-Bromoacetic acid is significantly more acidic than acetic acid due to the inductive effect of the bromine atom.

Table 1: Core Identity and Physicochemical Properties

Property	Value	Technical Context
Chemical Name	2-Bromoacetic acid	IUPAC nomenclature; also known as Monobromoacetic acid.
CAS Number	79-08-3	Unique identifier for regulatory tracking and procurement [1].
Molecular Weight	138.95 g/mol	Essential for molarity calculations.
Molecular Formula
Physical State	Crystalline Solid	Hygroscopic. Melts near body temperature (handling hazard).
Melting Point	49–50 °C	Low MP implies it may liquefy during exothermic reactions or warm storage.
Boiling Point	208 °C	High BP allows for high-temperature reflux without rapid solvent loss.
pKa	2.86 (at 25 °C)	Approx. 100x stronger acid than acetic acid (pKa 4.76). Requires careful base selection.
Solubility	High (Water, Ethanol, Ether)	Versatile solvent compatibility facilitates biphasic and monophasic workflows.

Mechanistic Insight: The Carboxymethylation Manifold

The utility of 2-Bromoacetic acid lies in its dual functionality: it possesses a leaving group (Bromide) and a carboxylic acid moiety. In drug development, it is primarily used to alkylate nucleophiles (phenols, amines, thiols) via Bimolecular Nucleophilic Substitution (

).

Reactivity Matrix

The reaction rate is governed by the nucleophilicity of the substrate and the steric environment of the

-carbon.

• O-Alkylation: Synthesis of aryloxyacetic acids (e.g., precursors to phenoxy herbicides or NSAIDs).

• S-Alkylation: Synthesis of thioethers (e.g., Carbocisteine synthesis).

• N-Alkylation: Formation of glycine derivatives.

Expert Insight: The carboxylic acid proton (pKa 2.86) will be removed before any nucleophilic substitution occurs if the reaction pH is >3. Therefore, the actual electrophile in most basic conditions is the 2-bromoacetate anion, not the neutral acid. This coulombic repulsion between a nucleophilic anion and the bromoacetate anion can retard reaction rates, necessitating polar aprotic solvents or phase transfer catalysts (PTC).

Mechanistic Pathway Visualization

The following diagram illustrates the decision logic and mechanistic flow when employing BAA in synthesis.

Figure 1: Logical flow of the carboxymethylation pathway using 2-Bromoacetic acid.

Experimental Protocol: O-Alkylation of a Phenol

This protocol demonstrates the synthesis of an aryloxyacetic acid derivative. This workflow is designed to minimize side reactions (such as hydrolysis of the bromoacetic acid by water) and ensure high yield.

Target: Synthesis of Phenoxyacetic Acid (Model System).

Reagents and Setup

• Substrate: Phenol (1.0 eq)

• Reagent: 2-Bromoacetic acid (1.2 eq)

• Base: Sodium Hydroxide (2.5 eq) - Note: Excess base is required to neutralize the phenol AND the carboxylic acid of the reagent.

• Solvent: Water (or Water/THF mixture for lipophilic substrates).

Step-by-Step Methodology

• Deprotonation (The Activation Step):

  • Dissolve Phenol in water.

  • Slowly add NaOH solution while cooling in an ice bath (0–5 °C).

  • Causality: Phenols are weak acids. We must convert the phenol to the phenoxide anion to make it a sufficient nucleophile. Cooling prevents premature oxidation.

• Reagent Preparation:

  • Separately, neutralize 2-bromoacetic acid with

    or dilute NaOH to form the sodium 2-bromoacetate solution.

  • Trustworthiness Check: Adding solid acid directly to the basic phenoxide solution can cause localized heating and rapid hydrolysis of the alkyl halide. Pre-neutralization mitigates this.

• The Reaction:

  • Add the sodium bromoacetate solution to the phenoxide solution.

  • Heat the mixture to reflux (approx. 100 °C) for 2–4 hours.

  • Monitoring: Use TLC or HPLC. The disappearance of the starting phenol indicates completion.

• Acidification and Isolation:

  • Cool reaction to room temperature.

  • Acidify with concentrated HCl to pH ~1.

  • Result: The sodium salt of the product converts to the free acid, which typically precipitates out of the aqueous solution.

  • Filter the solid. If oil forms, extract with Ethyl Acetate.

Workflow Visualization

Figure 2: Experimental workflow for O-alkylation using 2-Bromoacetic acid.

Safety Architecture and Toxicology

2-Bromoacetic acid is not merely "toxic"; it is a severe vesicant and lachrymator. It can penetrate intact skin, causing deep burns that may not be immediately painful, leading to systemic toxicity.

Critical Handling Protocols:

• Engineering Controls: All weighing and transfers must occur inside a functioning fume hood.

• PPE: Double nitrile gloves (or Silver Shield® laminates) are mandatory. Standard latex is permeable to alkyl halides.

• Decontamination: A saturated solution of Sodium Bicarbonate (

  ) or Sodium Thiosulfate should be kept immediately at hand. Thiosulfate reacts rapidly with alkyl bromides to form harmless Bunte salts [2].

Storage and Stability

• Hygroscopicity: BAA absorbs moisture from the air. Store in tightly sealed containers, preferably desiccated.

• Temperature: Store below 30 °C. While the melting point is ~50 °C, impurities or moisture can lower this, leading to a "melt" in the bottle which is dangerous to handle.

• Light Sensitivity: Protect from light to prevent homolytic cleavage of the C-Br bond over long periods.

References

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 6570, Bromoacetic acid. Retrieved from [Link]

• European Chemicals Agency (ECHA). (2024). Substance Information: Bromoacetic acid. Retrieved from [Link]

Technical Guide: High-Purity Synthesis of 2-Bromoacetic Acid via Modified Hell-Volhard-Zelinsky Alpha-Bromination

Executive Summary

2-Bromoacetic acid (BAA) is a critical alkylating agent in the synthesis of carboxymethylated derivatives, including pharmaceuticals (e.g., ibuprofen intermediates, surfactants) and agrochemicals. While the synthesis appears deceptively simple, the core challenge lies in selectivity control —specifically, minimizing the formation of the side-product dibromoacetic acid (DBAA) while managing the highly exothermic nature of the reaction.

This guide details an optimized protocol based on the Hell-Volhard-Zelinsky (HVZ) mechanism. It prioritizes safety (thermal runaway prevention) and purity (mono-bromination selectivity) over raw yield, aligning with GLP standards for drug development intermediates.

Mechanistic Foundation & Kinetic Control

The conversion of acetic acid to 2-bromoacetic acid does not proceed via direct bromination of the carboxylic acid, which is kinetically inert to electrophilic attack. The reaction requires the in situ generation of a more reactive acyl halide intermediate.[1]

The Catalytic Cycle (HVZ Mechanism)

The reaction is catalyzed by phosphorus trihalides (generated from red phosphorus and bromine). The rate-limiting step is the enolization of the acetyl bromide intermediate.

• Activation:

  . Acetic acid reacts with to form Acetyl Bromide .[1]

• Enolization: Acetyl bromide tautomerizes to its enol form (catalyzed by acid).

• Bromination: The electron-rich enol attacks molecular bromine (

  ), forming -bromoacetyl bromide.

• Exchange (Propagation): The

  -bromoacetyl bromide reacts with unreacted acetic acid, regenerating acetyl bromide (the catalyst) and releasing the product, 2-bromoacetic acid.

Pathway Visualization

The following diagram illustrates the catalytic cycle and the critical "Exchange" step that propagates the reaction.

Figure 1: The catalytic cycle of the Hell-Volhard-Zelinsky reaction. Note the regeneration of Acetyl Bromide via exchange with the substrate.

Strategic Process Design

Critical Quality Attributes (CQA)

Attribute	Target	Control Strategy
Purity	>98.0%	Strict temperature control (80-100°C); Avoid excess .
Dibromo Impurity	<1.5%	Stop reaction at 90-95% conversion; Use slight excess of Acetic Acid.
Water Content	<0.1%	Reagents must be anhydrous; Water kills the catalyst.
Appearance	Colorless Crystal	Vacuum distillation to remove colored phosphorus residues.

The "Induction Period" Hazard

Safety Warning: The formation of the initial acetyl bromide catalyst exhibits an induction period.

• Risk: If bromine is added rapidly before the reaction initiates, a high concentration of unreacted bromine accumulates. Once initiation occurs, the reaction will exotherm violently, potentially overwhelming the condenser (runaway reaction).

• Mitigation: Add 5% of the bromine charge and wait for HBr evolution and color change (red

  orange/clear) before proceeding with the main addition.

Experimental Protocol (Red Phosphorus Route)

Scale: 1.0 Mole (Theoretical) Equipment: 500mL 3-neck RBF, Pressure-equalizing addition funnel, Reflux condenser, HBr Scrubber (NaOH trap), Mechanical Stirrer (Teflon blade).

Phase 1: Catalyst Formation & Initiation

• Setup: Flame-dry the glassware under a nitrogen stream. Ensure the system is vented to a scrubber (HBr gas is corrosive and toxic).

• Charging: Charge Glacial Acetic Acid (60.05 g, 1.0 mol) and Red Phosphorus (2.0 g, 0.065 mol) into the flask.

  • Note: Red P acts as the halogen carrier.[2]

• Initiation: Heat the mixture to 80°C .

• The "Spark": Add approximately 2-3 mL of Bromine dropwise. Stop addition.

• Verification: Observe the flask. The deep red bromine vapor should dissipate, and white fumes (HBr) should appear at the condenser outlet. Do not proceed until this is observed.

Phase 2: Controlled Bromination

• Main Addition: Once initiation is confirmed, add the remaining Bromine (total 170 g, 1.06 mol) dropwise over 2–3 hours.

  • Temperature Control: Maintain internal temperature between 100–105°C .

  • Selectivity Tip: If the temperature exceeds 110°C, the rate of di-bromination increases significantly.

• Post-Reaction: After addition is complete, reflux gently at 105°C for 1–2 hours until the bromine color fades to a light amber/straw color.

Phase 3: Workup & Purification

• Degassing: Cool the reaction mixture to 50°C. Sparge with dry nitrogen for 30 minutes to remove residual HBr and unreacted

  .

• Decantation: Decant the liquid from any residual solid phosphorus (if present).

• Vacuum Distillation (Crucial Step):

  • Setup a vacuum distillation apparatus with a Vigreux column.

  • Fraction 1 (Forerun): Acetic acid and Acetyl bromide (discard or recycle).

  • Fraction 2 (Product): Collect the fraction boiling at 108–110°C at 30 mmHg (or approx. 203°C at atmospheric, though atmospheric distillation causes decomposition).

• Crystallization: The distillate will solidify upon cooling (MP: 50°C). For ultra-high purity, recrystallize from CCl4 or Hexane (though distillation is usually sufficient).

Process Workflow Diagram

Figure 2: Operational workflow emphasizing the critical initiation hold point.

Safety & Toxicology (E-E-A-T)

2-Bromoacetic acid is a severe vesicant and lachrymator.

• Skin Contact: Causes immediate, deep chemical burns. Unlike acid burns, alkylating agents can cause delayed tissue necrosis. Protocol: Wash immediately with saturated sodium bicarbonate, not just water.

• Inhalation: The

  is extremely low. All operations must occur in a high-efficiency fume hood.

• Waste Disposal: Quench reaction residues by slowly adding them to a stirred solution of ice and sodium bisulfite (to reduce

  ) and sodium hydroxide (to neutralize acid).

References

• Natelson, S.; Gottfried, S. (1943). "Ethyl Bromoacetate".[2][3][4] Organic Syntheses, Collective Volume 3, p. 381.[5] [Link]

• National Center for Biotechnology Information. (2023). "PubChem Compound Summary for CID 6571, Bromoacetic acid". PubChem. [Link]

• Master Organic Chemistry. (2023). "The Hell-Volhard-Zelinsky Reaction Mechanism".[1][6][7][8][9][10][11] [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. Sciencemadness Discussion Board - bromoacetic acid synthesis - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. US4123443A - Process for the preparation of bromoacetic acid and esters thereof - Google Patents [patents.google.com]
• 6. Hell-Volhard-Zelinsky Reaction: Explanation, Example & Mechanism [chemistrylearner.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Hell-Volhard-Zelinsky Reaction [organic-chemistry.org]
• 11. benchchem.com [benchchem.com]

Synthesis of 2-Bromoacetic Acid via the Hell-Volhard-Zelinsky Reaction: A Technical Guide

Abstract 2-Bromoacetic acid (α-bromoacetic acid) is a critical alkylating agent and electrophilic building block utilized extensively in the synthesis of active pharmaceutical ingredients (APIs), peptidomimetics, and complex heterocycles. This whitepaper provides an in-depth technical analysis of its synthesis via the Hell-Volhard-Zelinsky (HVZ) reaction. By deconstructing the mechanistic causality and providing a self-validating experimental protocol, this guide serves as an authoritative resource for researchers and process chemists.

Mechanistic Rationale & Causality

The most robust and scalable method for the preparation of 2-bromoacetic acid is the Hell-Volhard-Zelinsky (HVZ) reaction, which enables the selective α-halogenation of aliphatic carboxylic acids [1].

Causality of Catalyst Selection: Direct bromination of acetic acid is kinetically unfavorable. Carboxylic acids do not readily enolize because the hydroxyl group donates electron density into the carbonyl system, significantly reducing the acidity of the α-protons. To overcome this thermodynamic barrier, a catalytic amount of red phosphorus is introduced alongside bromine. This generates phosphorus tribromide (PBr₃) in situ, which converts acetic acid into acetyl bromide [2].

Acetyl bromide lacks the strong electron-donating hydroxyl group, allowing it to undergo rapid keto-enol tautomerization. The resulting enol is highly nucleophilic and readily attacks molecular bromine to form α-bromoacetyl bromide [1].

The Catalytic Acyl Exchange: The final and most elegant step of the HVZ mechanism is the acyl exchange. The α-bromoacetyl bromide reacts with unreacted acetic acid in the mixture to yield the final product, 2-bromoacetic acid, while simultaneously regenerating acetyl bromide [1]. This exchange propagates the catalytic cycle, meaning only a substoichiometric amount of phosphorus is required to drive the reaction to completion.

Reaction Mechanism Pathway

Fig 1: Catalytic cycle of the HVZ reaction for 2-bromoacetic acid synthesis.

Quantitative Data & Physicochemical Properties

Understanding the precise physical properties and stoichiometric requirements is essential for product isolation and quality control.

Table 1: Physicochemical Properties of 2-Bromoacetic Acid [3][4]

Property	Value	Notes
IUPAC Name	2-Bromoethanoic acid	Also known as α-bromoacetic acid
Molecular Formula	C₂H₃BrO₂	Organobromide compound
Molar Mass	138.95 g/mol	-
Melting Point	47 °C – 51 °C	Forms hexagonal/rhomboidal crystals
Boiling Point	206 °C – 208 °C	Decomposes slightly at atmospheric bp
Density	1.934 g/cm³	Highly dense liquid/solid
pKa	2.90	Stronger acid than acetic acid (pKa 4.76)

Table 2: Stoichiometric Matrix for Standard HVZ Synthesis [5][6]

Reagent	Role	Molar Equivalents	Causality / Notes
Glacial Acetic Acid	Substrate	1.0 eq	Must be strictly anhydrous to prevent PBr₃ hydrolysis.
Bromine (Br₂)	Halogenating Agent	1.1 – 1.2 eq	Slight excess ensures full conversion of the enol.
Red Phosphorus (P)	Catalyst Precursor	0.05 – 0.1 eq	Converts to PBr₃ in situ; acts as the cycle initiator.

Experimental Methodology: A Self-Validating Protocol

This protocol is engineered as a self-validating system [4]. Every phase includes specific observational checkpoints to verify chemical progression before advancing to the next step, ensuring high yield and mitigating safety risks associated with corrosive reagents.

Step 1: Preparation and Purging

• Action: In a thoroughly dried round-bottom flask equipped with a reflux condenser, a dropping funnel, and a robust HBr gas trap, combine 1.0 eq of glacial acetic acid and 0.05 eq of red phosphorus. Purge the system with dry nitrogen.

• Causality: Moisture must be rigorously excluded because PBr₃ and acetyl bromide violently hydrolyze back to acetic acid, terminating the catalytic cycle.

• Validation Checkpoint: The system holds inert gas pressure, and the red phosphorus remains suspended without clumping.

Step 2: Initiation (Catalyst Generation)

• Action: Cool the flask to 0–10 °C. Add approximately 10% of the total bromine dropwise.

• Causality: The initial reaction between red phosphorus and bromine to form PBr₃ is highly exothermic. Cooling prevents the volatilization of unreacted bromine.

• Validation Checkpoint: A slight temperature spike is observed, and the red phosphorus begins to dissolve, indicating the successful in situ generation of PBr₃.

Step 3: Propagation (Thermal Bromination)

• Action: Gradually heat the reaction mixture to 100 °C. Begin the dropwise addition of the remaining bromine over a period of 2–3 hours.

• Causality: Thermal energy is required to drive the keto-enol tautomerization of acetyl bromide and the subsequent electrophilic bromination of the enol.

• Validation Checkpoint: Steady evolution of HBr gas (captured in the base trap) and the continuous decolorization of the dark red bromine drops as they hit the hot mixture confirm active bromination.

Step 4: Completion (Acyl Exchange)

• Action: Once all bromine is added, maintain the temperature at 100 °C and reflux the mixture.

• Causality: The acyl exchange between α-bromoacetyl bromide and unreacted acetic acid is an equilibrium-driven process that requires time to reach complete conversion.

• Validation Checkpoint: Complete cessation of HBr gas evolution and the transition of the reaction mixture to a pale yellow color signify the total consumption of bromine and completion of the exchange.

Step 5: Purification

• Action: Transfer the crude mixture to a vacuum distillation apparatus. Collect the fraction boiling at approximately 108 °C at 15 mmHg.

• Causality: 2-Bromoacetic acid has a high boiling point (208 °C at atmospheric pressure) and can undergo thermal decomposition or decarboxylation if distilled without a vacuum.

• Validation Checkpoint: The collected distillate solidifies into colorless, hygroscopic crystals upon cooling to room temperature, confirming high product purity.

Experimental Workflow Visualization

Fig 2: Self-validating experimental workflow for 2-bromoacetic acid synthesis.

Applications in Drug Development

In pharmaceutical chemistry, 2-bromoacetic acid is highly valued for its dual reactivity. The carboxylic acid moiety allows for standard amide bond formations, while the α-bromide serves as an excellent leaving group for S_N2 displacement reactions [3]. It is frequently utilized to synthesize unnatural amino acids, functionalize amines to create complex peptidomimetics, and construct nitrogen-containing heterocycles (such as morpholines and piperazines) that are ubiquitous in modern drug scaffolds.

References

• Master Organic Chemistry, "The Hell-Volhard-Zelinsky Reaction",[Link]

• Vedantu, "HVZ Reaction Mechanism, Equation & Uses | Hell-Volhard-Zelinsky Explained",[Link]

• PubChem, "Bromoacetic Acid | CID 6227",[Link]

• Organic Syntheses, "Bromoacetic Acid",[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. HVZ Reaction Mechanism, Equation & Uses | Hell-Volhard-Zelinsky Explained [vedantu.com]
• 3. Bromoacetic Acid | C2H3BrO2 | CID 6227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemsynthesis.com [chemsynthesis.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

2-Bromoacetic Acid: Technical Safety &amp; Handling Guide

Topic: 2-Bromoacetic Acid Safety and Handling Precautions Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

[1]

Executive Summary & Chemical Profile

2-Bromoacetic acid (BAA) is a highly reactive alkylating agent and corrosive organic acid used extensively in chemical synthesis and proteomics.[1] Unlike simple mineral acids, BAA poses a dual threat: immediate corrosive tissue destruction (pH < 2) and delayed systemic toxicity via irreversible alkylation of cellular thiols.

This guide moves beyond standard SDS recommendations, providing a field-proven protocol for safe handling, specific neutralization strategies that address its alkylating potential, and emergency response workflows designed to mitigate permanent injury.

Physical & Chemical Properties Table

Property	Value	Relevance to Safety
CAS Number	79-08-3	Unique identifier for inventory/waste.[1]
Physical State	Solid (Crystalline)	Hygroscopic; absorbs moisture to form corrosive syrup.[1]
Melting Point	49–50 °C	Easily liquefies in warm labs; creates high-concentration spills.[1]
Boiling Point	208 °C	Low vapor pressure, but dust/aerosols are highly toxic.[1]
pKa	2.69	Stronger acid than acetic acid (pKa 4.76); severe burn risk.[1]
Solubility	High (Water, Ethanol)	Rapidly penetrates skin and mucous membranes.[1]

Toxicological Mechanism: The "Dual-Threat"

To understand the handling requirements, one must understand the molecular pathology. BAA is not merely a proton donor; it is a potent electrophile.[1]

Mechanism of Action

• Corrosive Phase: Upon contact, the carboxylic acid moiety donates protons (

  ), causing immediate coagulative necrosis of the epidermis and corneal epithelium.

• Alkylation Phase (Systemic): The bromine atom is a good leaving group.[1] BAA penetrates the compromised skin barrier and enters the systemic circulation, where it undergoes nucleophilic substitution (

  ) with sulfhydryl (-SH) groups on critical enzymes (e.g., GAPDH, ATPase) and glutathione.

Consequence: This leads to ATP depletion, oxidative stress, and cell death. Inhalation can cause delayed pulmonary edema due to alveolar protein alkylation.[1]

Risk Assessment & Personal Protective Equipment (PPE)

Standard latex gloves provide zero protection against BAA.[1] The compound’s lipophilicity allows it to permeate thin rubber in seconds.[1]

Glove Selection Protocol

Critical Rule: Do not rely on "acid-resistant" claims alone.[1] You must select materials resistant to organic alkylating agents.[1]

Glove Material	Breakthrough Time	Recommendation
Latex	< 1 minute	FORBIDDEN. Do not use.[1]
Thin Nitrile (4 mil)	< 5 minutes	Splash Only. Use only if double-gloved and changed immediately upon contact.[1]
Thick Nitrile (8+ mil)	> 30 minutes	Acceptable for solid handling.[1]
Butyl Rubber	> 480 minutes	Recommended for liquid solutions or stock preparation.[1]
Silver Shield (Laminate)	> 480 minutes	Best Practice. Wear as a liner under nitrile gloves for dexterity.[1]

Respiratory & Body Protection[2][3]

• Respiratory: Handling solid BAA requires a fume hood .[1] If generating dust outside a hood (not recommended), a full-face respirator with P100 (HEPA) + Organic Vapor cartridges is mandatory.[1]

• Body: Tyvek lab coat or chemical-resistant apron.[1] Standard cotton coats absorb the acid, holding it against the skin.

Handling & Experimental Protocols

Weighing and Transfer

• Hygroscopic Risk: BAA absorbs water rapidly.[1] Weigh quickly to prevent the solid from turning into a sticky, corrosive sludge on the balance.

• Tooling: Use glass or stainless steel spatulas.[1] Avoid plastics that may degrade or absorb the chemical.[1]

• Technique: Always weigh inside a fume hood. If the balance is outside, tare a closed vessel, add BAA in the hood, close it, and then weigh.

Reaction Setup

• Exotherm Warning: Reactions with strong bases (e.g., NaOH, KOH) are highly exothermic. Add BAA slowly to basic solutions to prevent boiling and splashing.[1]

• Incompatibility: Avoid contact with strong oxidizers and active metals (Li, Na, K) which can cause fire/explosion.

Emergency Response & Spill Neutralization

The "Two-Step" Neutralization Strategy Generic acid neutralization is insufficient because it leaves the alkylating bromide species intact.[1]

Spill Cleanup Workflow

• Isolate: Evacuate the immediate area (10 ft radius).

• PPE: Don Butyl gloves, goggles, and face shield.[1]

• Step 1 - Acid Neutralization: Gently cover the spill with Sodium Bicarbonate (

  ) or Soda Ash.[1]

  • Observation: Wait for bubbling (

    evolution) to cease.[1]

• Step 2 - Quench Alkylation (The Expert Step): Apply a solution of Sodium Thiosulfate (

  ) .[1]

  • Reasoning: Thiosulfate acts as a "sacrificial nucleophile," reacting with any remaining BAA to form a non-toxic thiosulfate ester, effectively destroying its alkylating power.

• Disposal: Collect the slurry into a hazardous waste container labeled "Halogenated Organic Acid."

First Aid (Self-Validating Protocol)

• Skin Contact:

  • Immediate: Flush with water for 15 minutes minimum . Time it. 5 minutes is insufficient for deep-penetrating alkylators.[1]

  • Do Not Neutralize on Skin: Never put baking soda or vinegar on a skin burn; the heat of reaction will worsen the injury.[1]

  • Diphoterine: If available, Diphoterine® is superior to water as it actively chelates the chemical, but water must be used immediately if Diphoterine is not within arm's reach.

• Eye Contact: Irrigate for 15-30 minutes.[1] Hold eyelids open. Immediate ophthalmology consult is required due to risk of corneal opacity.[1]

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 6570, Bromoacetic acid.[1] PubChem. Available at: [Link]

• New Jersey Department of Health. Hazardous Substance Fact Sheet: Bromoacetic Acid.[1] NJ.gov.[1] Available at: [Link]

• Plewa, M. J., et al. (2010).[1] Human cell toxicogenomic analysis of bromoacetic acid. Environmental and Molecular Mutagenesis. Available at: [Link]

Sources

• 1. ansell.com [ansell.com]

electrophilicity of alpha-halo acids

Topic: Electrophilicity of

-Halo Acids: Mechanistic Insights, Kinetic Profiling, and Control Strategies in Drug Development.

Introduction: The Dual Nature of -Halo Acids

In the landscape of pharmaceutical chemistry,

-halo acids (e.g., chloroacetic acid, bromoacetic acid) occupy a critical junction between versatile synthetic intermediates and high-risk genotoxic impurities (GTIs). Their chemical behavior is defined by a "schizophrenic" reactivity profile: they possess an acidic proton ( ) and an electrophilic -carbon.

For the drug development scientist, this duality presents a specific challenge. While the acidity allows for salt formation and solubility modulation, the electrophilicity of the

-carbon drives alkylation reactions—useful for synthesizing heterocycles (e.g., via Hantzsch thiazole synthesis) but hazardous when interacting with biological nucleophiles like DNA. This guide dissects the electronic underpinnings of this reactivity and provides validated protocols for assessing and controlling these species.

Mechanistic Underpinnings: Electronic Structure & Reactivity[1]

To predict the behavior of

-halo acids, one must look beyond simple models and consider the interplay between the carbonyl group and the halogen.

The "Carboxylate Problem" in Nucleophilic Substitution

Unlike their ester or ketone counterparts,

-halo acids exist primarily as carboxylate anions at physiological pH (7.4) and under basic synthetic conditions.[1]

• The Neutral Acid: The carbonyl group exerts a strong electron-withdrawing effect ($ -I $ and

  ), lowering the energy of the orbital (LUMO). This makes the neutral -halo acid a potent electrophile, significantly more reactive than a simple alkyl halide.

• The Carboxylate Anion: Upon deprotonation, the resulting negative charge on the oxygen atoms delocalizes via resonance. This creates an electrostatic field that repels incoming anionic nucleophiles (e.g.,

  , ), significantly retarding rates compared to esters.

Key Insight: Soft nucleophiles (e.g., thiols, phosphines) are less affected by this electrostatic repulsion than hard nucleophiles, making

-halo acids particularly dangerous to cysteine-rich proteins and DNA (guanine N7), even in their anionic form.

Molecular Orbital (MO) Perspective

The enhanced electrophilicity of

-halo carbonyls arises from the overlap between the orbital and the orbital. This orbital mixing lowers the overall LUMO energy, making the -carbon highly susceptible to nucleophilic attack.

Caption: Orbital interaction lowering the LUMO energy, facilitating nucleophilic attack.

Kinetic Profiling and Leaving Group Effects

The rate of alkylation (

) is governed by the nature of the halogen (leaving group ability) and the steric environment.

Relative Reactivity (The Halogen Effect)

The bond dissociation energy (C-X) and the stability of the leaving halide ion dictate reactivity.

• Iodoacetic acid: Highest reactivity.[2] The C-I bond is weak, and

  is an excellent leaving group (soft base).

• Bromoacetic acid: High reactivity. Standard alkylating agent in proteomics.

• Chloroacetic acid: Moderate to Low reactivity. Requires higher temperatures or stronger nucleophiles.

• Fluoroacetic acid: Inert to

  . The C-F bond is too strong. Toxicity arises from metabolic conversion (aconitase inhibition), not direct alkylation.

Table 1: Comparative Reactivity & Properties

Compound	Leaving Group ( of HX)	Relative Alkylation Rate ( )	Primary Hazard Mechanism
Iodoacetic Acid	-10 (HI)	~100 - 1000x (vs Cl)	Direct DNA/Protein Alkylation
Bromoacetic Acid	-9 (HBr)	~50 - 100x (vs Cl)	Direct DNA/Protein Alkylation
Chloroacetic Acid	-7 (HCl)	1 (Reference)	Weak Alkylation / Metabolic
Ethyl Bromoacetate	N/A	>1000x (vs Acid)	Rapid Alkylation (No charge repulsion)

Genotoxicity Assessment (ICH M7 Context)

Under ICH M7 guidelines,

-halo acids are typically flagged as Class 1 or 2 impurities (known mutagenic carcinogens or mutagens with unknown carcinogenic potential).[3]

Mechanism of Action

The electrophilic

-carbon attacks the N-7 position of guanine in DNA. This alkylation destabilizes the glycosidic bond, leading to depurination and subsequent strand scission or replication errors.

Caption: Pathway from chemical exposure to genetic mutation via N7-guanine alkylation.

Experimental Protocols

As an Application Scientist, relying solely on literature

values is insufficient. You must empirically verify electrophilicity in your specific matrix.

Protocol A: The NBP Assay (Electrophilicity Screen)

The 4-(p-nitrobenzyl)pyridine (NBP) assay is the industry standard surrogate for DNA alkylation. It provides a colorimetric readout of alkylating potential.

Reagents:

• NBP Reagent: 5% w/v 4-(p-nitrobenzyl)pyridine in acetone.

• Acceptor Medium: 50:50 Acetone/Water or Ethylene Glycol.

• Base: Triethylamine (TEA) or NaOH.

Workflow:

• Preparation: Dissolve the

  -halo acid (test article) in the Acceptor Medium at varying concentrations (e.g., 0.1 mM – 10 mM).

• Incubation: Add NBP Reagent. Incubate at 50°C for 60 minutes.

  • Mechanism:[4][5][6][7][8][9][10] The pyridine nitrogen attacks the

    -carbon, displacing the halogen.

• Color Development: Cool to room temperature. Add base (TEA).

  • Readout: The base deprotonates the benzylic position of the adduct, creating a highly conjugated purple/blue chromophore (

    nm).

• Quantification: Measure Absorbance at 560 nm. Plot vs. Concentration to determine the Alkylation Rate Constant .

Self-Validating Check: Always run a positive control (Epichlorohydrin or Methyl Methanesulfonate) and a blank (solvent only). If the blank turns purple, your NBP reagent is degraded.

Protocol B: Controlled Alkylation (Synthetic Utility)

To utilize

-halo acids for synthesis without polymerization or side-reactions:

• Solvent Selection: Use polar aprotic solvents (DMF, DMSO) to enhance nucleophilicity of your target amine/thiol.

• Base Choice: Use a non-nucleophilic base (e.g., DIPEA,

  ) to neutralize the acid moiety without competing for the electrophilic center.

• Temperature: Keep reaction

  initially. The reaction is exothermic; heat promotes double-alkylation.

References

• Comparison of Alkylating Agents: H. Bohme & G. P. Nowack. Kinetic Studies on the Reactivity of Alpha-Halo Carbonyl Compounds. Chem. Ber.

• ICH M7 Guideline: International Council for Harmonisation. Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. [11]

• NBP Assay Mechanism: H. Hemminki. Nucleophilic affinity of related halo-carbonyls and their carcinogenicity. Chemico-Biological Interactions.

• Genotoxicity Mechanisms: T. Eder et al. Correlation of alkylating potency and mutagenicity of alpha-halo carbonyls.

• Proteomic Alkylation: J.R. Wisniewski et al. Universal sample preparation method for proteome analysis. Nature Methods. (Validates Iodoacetic acid reactivity on cysteines).

Sources

• 1. Video: Reactions of α-Halocarbonyl Compounds: Nucleophilic Substitution [jove.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Origin of the α‐Effect in SN2 Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A reaction mechanism-based prediction of mutagenicity: α-halo carbonyl compounds adduct with DNA by SN2 reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. SN2 Reaction Mechanism [chemistrysteps.com]
• 7. Alpha Halogenation of Carboxylic Acids - Chemistry Steps [chemistrysteps.com]
• 8. Improving the spectrophotometric determination of the alkylating activity of anticancer agents: a new insight into the mechanism of the NBP method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ketone halogenation - Wikipedia [en.wikipedia.org]
• 10. arkat-usa.org [arkat-usa.org]
• 11. ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Protocols & Analytical Methods

2-Bromoacetic Acid: The Electrophilic "Swiss Army Knife" of Medicinal Chemistry

Topic: 2-Bromoacetic Acid as a Building Block in Organic Synthesis Content Type: Application Note & Technical Guide Audience: Medicinal Chemists, Process Chemists, and Academic Researchers[1]

Executive Summary & Chemical Profile

2-Bromoacetic acid (MBAA) is a high-value electrophilic building block defined by its dual functionality: a reactive

-halide and a carboxylic acid tail. Unlike its chlorinated analog (chloroacetic acid), MBAA offers significantly faster reaction kinetics due to the superior leaving group ability of bromide ( of HBr = -9) compared to chloride ( of HCl = -7).

This guide details the strategic application of MBAA in constructing heteroatom-functionalized acetic acid derivatives—critical scaffolds in NSAIDs, mucolytics (e.g., Carbocisteine), and peptoid therapeutics.

Chemical Specifications

Property	Value	Implication for Synthesis
CAS	79-08-3	Standard identifier.[2]
MW	138.95 g/mol	High atom economy for carboxymethylation.
pKa	2.86	Stronger acid than acetic acid (4.76); requires careful base stoichiometry.
Boiling Point	208 °C	Low volatility; amenable to high-temp reactions without pressure vessels.
Reactivity	High ( )	Prone to hydrolysis in aqueous base; requires controlled addition.

Core Reaction Logic: Controlling Chemoselectivity

The utility of MBAA lies in its ability to alkylate nucleophiles (

) via an mechanism. The challenge is chemoselectivity —specifically, preventing over-alkylation (forming quaternary ammonium salts) and controlling competition between the nucleophile and the solvent (hydrolysis).

Selectivity Hierarchy (Hard-Soft Acid-Base Theory)

• Soft Nucleophiles (Thiols): React most rapidly. Can be alkylated at acidic/neutral pH where amines are protonated and unreactive.

• Harder Nucleophiles (Amines/Phenols): Require basic conditions. Competition with hydrolysis becomes significant.

DOT Diagram: Reaction Pathways

Figure 1: Primary synthetic diversifications of 2-bromoacetic acid.

Detailed Experimental Protocols

Protocol A: S-Alkylation – Synthesis of Carbocisteine (Mucolytic)

Objective: Synthesize S-carboxymethyl-L-cysteine by reacting L-cysteine with 2-bromoacetic acid. Expert Insight: This reaction exploits pH-driven chemoselectivity. By maintaining a pH of ~8-9, the thiol (-SH, pKa ~8.3) is deprotonated and highly nucleophilic, while the amine (-NH2, pKa ~10.5) remains largely protonated, preventing N-alkylation side products.

Materials:

• L-Cysteine Hydrochloride Monohydrate (17.5 g, 0.1 mol)

• 2-Bromoacetic Acid (15.3 g, 0.11 mol)

• Sodium Hydroxide (40% aq. solution)

• Hydrochloric Acid (6M)

• Water (degassed)

Step-by-Step Workflow:

• Dissolution: In a 250 mL 3-neck flask under

  atmosphere (crucial to prevent disulfide formation), dissolve L-Cysteine HCl in 50 mL water.

• Neutralization: Cool to 0-5°C. Add NaOH solution dropwise to adjust pH to roughly 7.0.

• Addition: Add 2-bromoacetic acid solution (dissolved in 20 mL water) dropwise over 30 minutes.

• pH Maintenance (The Critical Step): Simultaneously add NaOH dropwise to maintain the pH between 8.5 and 9.5 .

  • Why? If pH < 7, reaction slows. If pH > 10, N-alkylation and hydrolysis of MBAA increase.

• Reaction: Stir at room temperature for 2 hours. Monitor via TLC (n-butanol:acetic acid:water 4:1:1) or Ellman’s reagent test (disappearance of free thiol).

• Isoelectric Precipitation: Acidify the solution carefully with HCl to pH 2.8 - 3.0 (the isoelectric point of Carbocisteine).

• Isolation: Cool to 4°C overnight. Filter the white precipitate. Wash with cold water and ethanol.

• Drying: Dry in vacuo at 50°C.

Yield Expectation: 85-92%.

Protocol B: N-Alkylation – Preparation of N-Benzylglycine

Objective: Mono-alkylation of a primary amine. Expert Insight: The "Poly-Alkylation Trap" is the main failure mode here. The product (secondary amine) is often more nucleophilic than the starting material.[3] To favor mono-alkylation, we use a large excess of the amine or a "sub-monomer" approach.

Materials:

• Benzylamine (Excess: 4.0 equiv)

• 2-Bromoacetic acid (1.0 equiv)

• Triethylamine (2.0 equiv)

• Solvent: THF or DCM

Step-by-Step Workflow:

• Preparation: Dissolve Benzylamine (40 mmol) and Triethylamine (20 mmol) in THF (50 mL) at 0°C.

• Controlled Addition: Dissolve 2-bromoacetic acid (10 mmol) in THF (10 mL). Add this solution very slowly (syringe pump: 1 mL/min) to the amine mixture.

  • Why? High local concentration of amine relative to bromide favors mono-substitution.

• Reaction: Allow to warm to RT and stir for 4 hours.

• Workup: Evaporate solvent. Redissolve residue in basic water (pH 11). Extract unreacted benzylamine with diethyl ether (3x).

• Precipitation: Adjust the aqueous layer to pH 6-7 (isoelectric point of the amino acid product). The zwitterionic N-benzylglycine will precipitate or can be extracted into n-butanol.

Protocol C: O-Alkylation – Williamson Ether Synthesis

Objective: Synthesis of 4-Chlorophenoxyacetic acid (Herbicide precursor/scaffold). Expert Insight: Unlike thiols, phenols are weak nucleophiles. Strong base and heat are required. MBAA is often used as the sodium salt to prevent immediate neutralization by the base.

Table 1: Reaction Optimization Matrix

Parameter	Condition	Rationale

| Base | NaOH or

| Generates the phenoxide anion. | | Solvent | Water/Reflux or Acetone/Reflux | Water is green/cheap; Acetone is faster ( favored in polar aprotic). | | Stoichiometry | Phenol (1.0) : MBAA (1.2) : Base (2.2) | Excess base neutralizes the carboxylic acid of MBAA and deprotonates the phenol. |

Workflow:

• Mix 4-chlorophenol (10 mmol) and NaOH (22 mmol) in water (20 mL). Stir until dissolved (Phenoxide formation).

• Add 2-bromoacetic acid (12 mmol).

• Reflux for 3-5 hours.

• Cool and acidify with HCl to pH 1. The product precipitates as the free acid. Recrystallize from ethanol/water.

Troubleshooting & Optimization Logic

DOT Diagram: Purification Decision Tree

Figure 2: Downstream processing logic based on product functionality.

Common Issues

• Low Yield: Often due to hydrolysis of MBAA. Solution: Ensure reagents are dry (if using organic solvents) or increase MBAA equivalents (if using water).

• Oil Formation: Product fails to crystallize. Solution: The carboxylic acid group often makes these compounds "sticky." seed with crystal or scratch glass. Verify pH is exactly at the pI.

• Skin Burns: MBAA is a potent vesicant. Safety: See Section 5.

Safety & Handling (Critical)

Hazard Class: Corrosive (Skin/Eye), Toxic (Oral/Dermal).

• The "Delayed Burn" Effect: Bromoacetic acid is lipophilic enough to penetrate skin before pain is felt. It alkylates proteins in the dermis, causing deep, necrotic burns that heal slowly.

• Neutralization: Spills should be neutralized immediately with saturated Sodium Bicarbonate (

  ) or dilute ammonia.

• PPE: Double nitrile gloves (or Silver Shield® for prolonged handling), face shield, and apron are mandatory.

• First Aid: If on skin, flush with water for 15+ minutes, then apply calcium gluconate gel (similar to HF burns) if available, or seek immediate medical attention.

References

• Carbocisteine Synthesis & Impurities: BOC Sciences. Carbocisteine and Impurities.

• N-Alkylation Protocols: BenchChem. Experimental procedure for N-alkylation of primary amines. Link

• General Reactivity & Safety: National Center for Biotechnology Information. PubChem Compound Summary for CID 6227, Bromoacetic acid. Link

• Industrial Synthesis Context: Google Patents. Method for preparing carbocisteine (EP4067341A1). Link

• Amine Alkylation Challenges: Master Organic Chemistry. Alkylation of Amines. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Precision Active Site Mapping Using 2-Bromoacetic Acid

Executive Summary

For drug development professionals and enzymologists, identifying the catalytic residues within an enzyme's active site is a critical step in elucidating structure-function relationships and designing targeted covalent inhibitors. 2-Bromoacetic acid (2-BAA) is a highly versatile, bifunctional alkylating agent that serves as an electrophilic probe for active site mapping. By exploiting the unique microenvironments of catalytic clefts, 2-BAA selectively modifies hyper-reactive nucleophilic residues via irreversible carboxymethylation. This application note provides a comprehensive, self-validating methodology for active site mapping, detailing the mechanistic rationale, quantitative optimization, and step-by-step protocols required for high-confidence LC-MS/MS analysis.

Mechanistic Rationale: The Chemistry of Active Site Alkylation

In a standard aqueous environment, the intrinsic

of amino acid side chains dictates their nucleophilicity. However, within the folded architecture of an enzyme's active site, the local dielectric constant and the proximity of neighboring residues can drastically perturb these values. 2-Bromoacetic acid acts as a precision probe that exploits these exact perturbations.

Mechanistically, 2-BAA undergoes a nucleophilic substitution (

) reaction with activated residues. A classic example is found in Ribonuclease A (RNase A), where the imidazole rings of His12 and His119 act as the primary catalytic residues. The active site microenvironment lowers the of His12 (functioning as a general base) while raising the of His119. 2-BAA specifically attacks these activated histidines, leading to irreversible carboxymethylation and subsequent enzyme inactivation 1. Similarly, in Ribonuclease F1, glutamic acid residue 58 (Glu58) exhibits an unusually high reactivity toward haloacetates, allowing precise identification of the active site through stoichiometric carboxymethylation 2.

Experimental Workflow for Covalent Labeling

Workflow for active site mapping via 2-bromoacetic acid targeted alkylation and LC-MS/MS analysis.

Step-by-Step Methodology: Active Site Carboxymethylation

To ensure a self-validating system, the protocol must strictly separate the native-state alkylation phase from the denatured-state digestion phase. If these phases overlap, non-catalytic structural nucleophiles will be falsely identified as active site residues.

Step 1: Enzyme Preparation & Buffer Selection

• Procedure: Dialyze or desalt the purified enzyme into a non-nucleophilic buffer (e.g., 50 mM HEPES or Sodium Phosphate).

• Causality: The enzyme must remain in its native, folded state because active site mapping relies entirely on the unique 3D microenvironment to perturb the

  of catalytic residues 1. Avoid buffers containing primary amines (like Tris), as they will competitively react with the alkylating agent and deplete the probe concentration.

Step 2: Reagent Preparation

• Procedure: Prepare a fresh 100 mM stock of 2-bromoacetic acid in deionized water or DMSO immediately before use. If using water, carefully neutralize the stock with 1M NaOH.

• Causality: 2-BAA is highly reactive and susceptible to hydrolysis. Unbuffered 2-BAA will drastically lower the reaction pH upon addition, potentially denaturing the enzyme and destroying the active site architecture before labeling can occur.

Step 3: Targeted Alkylation

• Procedure: Add a 10- to 20-fold molar excess of 2-BAA to the protein solution. Incubate the reaction mixture for 2 hours at room temperature in the dark .

• Causality: The reaction pH acts as a selectivity filter. To target hyper-reactive active-site histidines or glutamates (e.g., Glu58 in RNase F1), a slightly acidic pH (5.5–6.0) is optimal 2. To target active-site cysteines, a mildly alkaline pH (7.5–8.0) is preferred [[3]](). Incubation in the dark is mandatory; halogenated compounds undergo photo-induced homolytic cleavage, generating free radicals that cause non-specific oxidation of methionine or tryptophan residues 4.

Step 4: Reaction Quenching (Critical Validation Step)

• Procedure: Add a quenching solution (e.g., L-cysteine or Dithiothreitol) to a final concentration of 100-fold molar excess over the 2-BAA. Incubate for 30 minutes at room temperature 3.

• Causality: Before denaturing the protein for digestion, unreacted 2-BAA must be completely neutralized. If the protein is denatured while active electrophiles are still present, previously buried, non-catalytic nucleophiles will become exposed and alkylated. Quenching guarantees that only residues accessible and reactive in the native state are mapped.

Step 5: Proteolytic Digestion & LC-MS/MS Analysis

• Procedure: Denature the quenched protein using 6M Urea or 4M Guanidine-HCl, followed by standard tryptic digestion.

• Causality: The carboxymethylated active site residue will exhibit a distinct mass shift of +58.005 Da (addition of the

  group) during mass spectrometry analysis. For complex redox active sites, an advanced differential alkylation approach can be employed using -labeled bromoacetic acid (+60 Da mass shift) to distinguish between structural disulfides and active-site free thiols 5.

Quantitative Optimization of Alkylation Conditions

The efficiency and specificity of bromoacetylation are highly dependent on pH and the molar excess of the reagent. Table 1 summarizes the pH-dependent labeling efficiency, demonstrating how pH tuning isolates specific nucleophiles 3. Table 2 illustrates the impact of reagent concentration on reaction completeness 3.

Table 1: Influence of pH on Bromoacetylation Efficiency (2-hour incubation, 20-fold molar excess)

Reaction pH	Primary Target Residues	Labeling Efficiency (%)	Mechanistic Outcome
5.5 - 6.0	Hyper-reactive His / Glu	~45%	Highly specific active site mapping (e.g., RNase F1)
7.0	Cysteine / Histidine	75%	Mixed specificity
8.0	Global Cysteine	98%	Complete alkylation of solvent-exposed thiols

Table 2: Influence of Reagent Molar Excess on Labeling Efficiency (pH 8.0, 2-hour incubation)

Molar Excess of 2-BAA	Labeling Efficiency (%)	Risk of Off-Target Alkylation
5-fold	70%	Low
10-fold	88%	Low
20-fold	96%	Moderate
50-fold	99%	High (Potential modification of Lys/Met)

References

• Source: raineslab.
• Source: nih.
• Source: benchchem.
• Source: nih.
• Source: ionsource.

Sources

• 1. raineslab.com [raineslab.com]
• 2. Carboxymethylation of an active site glutamic acid residue of ribonuclease F1 iodoacetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ionsource.com [ionsource.com]
• 5. The Reduction Potential of the Active Site Disulfides of Human Protein Disulfide Isomerase Limits Oxidation of the Enzyme by Ero1α - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Selective Chemical Modification of Proteins with 2-Bromoacetic Acid

Target Audience: Researchers, bioconjugation scientists, and drug development professionals. Content Focus: Mechanistic rationale, quantitative parameters, and a self-validating protocol for the selective carboxymethylation of cysteine residues.

Strategic Context & Introduction

In the landscape of proteomics and biotherapeutics, the selective chemical modification of proteins is a foundational technique for structural characterization, quantitative mass spectrometry, and the synthesis of antibody-drug conjugates (ADCs). While iodoacetamide is ubiquitous for cysteine alkylation, 2-bromoacetic acid (BAA) offers a distinct and highly valuable alternative: it irreversibly modifies free sulfhydryl groups via carboxymethylation.

As an Application Scientist, I frequently recommend 2-bromoacetic acid when dealing with highly hydrophobic proteins. Unlike carbamidomethylation (which adds a neutral amide group), carboxymethylation introduces a stable negative charge (carboxylate) at physiological pH. This modification significantly enhances the solubility of hydrophobic peptides, preventing aggregation and improving recovery during downstream liquid chromatography-mass spectrometry (LC-MS/MS) 1[1]. Furthermore, the use of its deuterated isotopologue (Bromoacetic acid-d3) provides a distinct mass signature crucial for multiplexed quantitative proteomics2[2].

Mechanistic Causality: The "Why" Behind the Chemistry

To achieve true site-selectivity, one must understand the thermodynamic and kinetic drivers of the reaction. 2-Bromoacetic acid acts as a potent alkylating agent, reacting with nucleophiles via an

(bimolecular nucleophilic substitution) mechanism, producing a stable thioether linkage 3[3].

The Logic of pH Control

The selectivity of BAA for cysteine over other nucleophilic residues (like lysine, histidine, and methionine) is entirely dictated by pH.

• Target Activation: The pKa of a typical cysteine thiol group is ~8.3. For the

  reaction to proceed efficiently, the thiol must be deprotonated into its highly nucleophilic thiolate form ( ).

• Off-Target Suppression: The primary amines of lysine residues have a pKa of ~10.5. At a strictly controlled pH of 8.0 to 8.5, lysine remains protonated (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ) and non-nucleophilic[4].

• Historical Precedent: If the pH drops too low (e.g., pH 7.0) or the reaction is left for excessively long periods (e.g., 2 hours), the reagent will begin to non-specifically carboxymethylate methionine and histidine residues, as famously demonstrated in early structural studies of yeast enolase 5[5].

pH-dependent selectivity of 2-bromoacetic acid for cysteine over other nucleophiles.

Quantitative Data & Reaction Parameters

To ensure reproducibility, all quantitative parameters must be strictly adhered to. The table below summarizes the critical data points required for experimental design.

Parameter	Value	Mechanistic Rationale
Reagent	2-Bromoacetic acid	Irreversibly alkylates thiols via an mechanism.
Target Residue	Cysteine (-SH)	Highly selective nucleophilic attack at optimal pH.
Mass Addition ( )	+58.005 Da	Monoisotopic mass shift added to modified cysteine.
Optimal pH Range	8.0 – 8.5	Ensures thiolate formation while keeping amines protonated.
Molar Excess	2.5x – 5.0x	Drives reaction to completion; avoids off-target effects.
Incubation Time	30 – 45 minutes	Sufficient for complete alkylation at room temperature.

Self-Validating Experimental Protocol

A robust protocol must be self-validating. The following workflow incorporates internal checkpoints to ensure that complete reduction and selective alkylation have occurred without over-modification.

Phase 1: Denaturation & Reduction

Causality: Proteins must be fully linearized to expose buried disulfide bonds. Dithiothreitol (DTT) reduces these bonds, but because the reaction is reversible, an alkylating agent must be introduced subsequently to permanently cap the free thiols 2[2].

• Solubilization: Dissolve the protein sample to a final concentration of 1–10 mg/mL in Denaturing Buffer (8 M Urea, 100 mM Tris-HCl, pH 8.5).

• Reduction: Add DTT stock solution to achieve a final concentration of 10 mM.

• Incubation: Incubate the mixture at 56°C for 30 minutes.

• Cooling: Allow the sample to cool to room temperature (20–25°C). Critical Step: Adding BAA at high temperatures drastically increases the rate of off-target lysine modification.

Phase 2: Selective Alkylation

Causality: 2-Bromoacetic acid is an acid. Adding it directly to a weakly buffered protein solution will crash the pH, protonating the thiolate and halting the reaction. It must be prepared in a neutralizing buffer. Furthermore, halogenated compounds are light-sensitive; homolytic cleavage of the C-Br bond by ambient light generates reactive radical species that cause non-specific background labeling 4[4].

• Reagent Preparation: Prepare a fresh 500 mM stock of 2-bromoacetic acid in 1 M Tris-HCl, pH 8.5. Verify the pH with indicator paper.

• Alkylation: Add the BAA stock to the protein solution to a final concentration of 25 mM (a 2.5-fold molar excess over DTT).

• Dark Incubation: Wrap the reaction tube in aluminum foil and incubate at room temperature for 30–45 minutes.

Phase 3: Quenching & Validation

Causality: Unreacted BAA will interfere with downstream enzymatic digestion (e.g., trypsin) by alkylating the protease itself.

• Quenching: Add DTT to a final concentration of 50 mM (or L-cysteine to 50 mM) to consume all remaining 2-bromoacetic acid. Incubate for 15 minutes at room temperature.

• Quality Control (Self-Validation): Before proceeding to full bulk digestion, take a 1 µg aliquot, perform a rapid desalting step (e.g., C18 ZipTip), and analyze via intact mass spectrometry or rapid LC-MS/MS.

  • Success Metric: 100% of detected cysteine residues exhibit a +58.005 Da mass shift.

  • Failure Metric: Presence of +58.005 Da on Lys/His indicates over-alkylation (reduce BAA concentration or time in future runs).

Experimental workflow for selective protein carboxymethylation using 2-bromoacetic acid.

References

• Title: Cysteine Alkylation Using Bromoacetic Acid-d3 for Quantitative Proteomics Source: BenchChem URL
• Title: Application Notes and Protocols for Complete Alkylation using Bromoacetic Acid-d3 Source: BenchChem URL
• Title: Technical Guide: Bromoacetic Acid-d3 for Advanced Research Applications Source: BenchChem URL
• Title: Thermodynamic Overview of Bioconjugation Reactions Pertinent to Lysine and Cysteine Peptide and Protein Residues Source: MDPI URL
• Title: Carboxymethylation of Yeast Enolase Source: ACS Biochemistry URL

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

2-bromoacetic acid in the synthesis of pharmaceutical intermediates

An Application Guide to 2-Bromoacetic Acid in the Synthesis of Pharmaceutical Intermediates

Abstract

2-Bromoacetic acid (BrCH₂COOH) is a cornerstone reagent in medicinal chemistry, valued for its role as a potent C2 building block and a strong alkylating agent.[1][2] Its bifunctional nature, possessing both a carboxylic acid and a reactive carbon-bromine bond, allows for its strategic incorporation into a vast array of organic molecules. This guide provides an in-depth exploration of the utility of . We will delve into the mechanistic underpinnings of its reactivity, present detailed, field-proven protocols for key transformations, and offer insights into process optimization and safety. This document is intended for researchers, chemists, and drug development professionals seeking to leverage the synthetic potential of this versatile reagent.

Introduction: The Chemical Utility of 2-Bromoacetic Acid

2-Bromoacetic acid is a colorless crystalline solid that serves as a versatile precursor in organic synthesis.[1] Its utility is primarily derived from its character as a strong alkylating agent, a property conferred by the electron-withdrawing carboxylic acid group enhancing the electrophilicity of the adjacent carbon atom and the bromide ion's capacity as a good leaving group.[3][4] This reactivity makes it, and its corresponding esters, ideal for introducing a carboxymethyl or an alkoxycarbonylmethyl moiety into a target molecule through nucleophilic substitution reactions.[1][5] These reactions are fundamental in constructing the carbon skeletons of numerous active pharmaceutical ingredients (APIs) and their critical intermediates.[2][6]

Property	Value	Source
Chemical Formula	C₂H₃BrO₂	[1]
Molar Mass	138.95 g·mol⁻¹	[1][7]
Appearance	White to light yellow crystalline solid	[1]
Melting Point	49-51 °C	[1][7]
Boiling Point	208 °C	[1][7]
Acidity (pKa)	2.86	[1]
Solubility	Soluble in water, polar organic solvents	[6][8]

Mechanistic Foundation: The SN2 Reaction Pathway

The primary mode of action for 2-bromoacetic acid in forming new carbon-heteroatom bonds is the bimolecular nucleophilic substitution (SN2) reaction. This pathway is central to its function as an alkylating agent.

Causality of the Mechanism:

• Nucleophilic Attack: A nucleophile (e.g., an alcohol, amine, or thiol) uses its lone pair of electrons to attack the electrophilic α-carbon (the carbon bonded to the bromine).

• Transition State: The reaction proceeds through a high-energy trigonal bipyramidal transition state where the nucleophile is forming a new bond to the carbon, and the carbon-bromine bond is simultaneously breaking.

• Inversion of Stereochemistry: If the α-carbon were chiral, this mechanism would result in an inversion of its stereochemical configuration.

• Leaving Group Departure: The bromide ion departs as the leaving group, completing the substitution.

The carboxylate form (BrCH₂COO⁻), generated under basic conditions, is a more potent nucleophile than the corresponding carboxylic acid, but the alkylating reactivity of the α-carbon remains. The choice of reaction conditions (solvent, base, temperature) is critical for controlling the reaction rate and minimizing side reactions.

Caption: General SN2 mechanism of 2-bromoacetic acid.

Critical Safety & Handling Protocols

2-Bromoacetic acid is highly toxic and corrosive. Adherence to strict safety protocols is non-negotiable to prevent exposure and ensure laboratory safety.[9]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile, neoprene), a lab coat, and chemical safety goggles with a face shield when handling the compound.[10][11]

• Ventilation: All work must be conducted in a certified chemical fume hood to avoid inhalation of dust or fumes.[9]

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong bases and oxidizing agents.[11] The container must be tightly sealed. 2-Bromoacetic acid is hygroscopic and light-sensitive.

• Handling: Avoid all personal contact.[9] Do not eat, drink, or smoke in the handling area.[10] Wash hands thoroughly after handling.

• Spill & Emergency Procedures:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek immediate medical attention.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.

  • Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[10]

  • Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[10]

  • Spills: Evacuate the area. Wear full PPE. For small spills, cover with a dry, inert absorbent material (e.g., sand, vermiculite), and collect into a labeled container for hazardous waste disposal.[9]

Applications in Pharmaceutical Intermediate Synthesis

The versatility of 2-bromoacetic acid is best demonstrated through its application in various alkylation reactions targeting different heteroatoms.

O-Alkylation: Synthesis of Aryloxyacetic Acids

Aryloxyacetic acids are important structural motifs in many pharmaceuticals, including fibrates and non-steroidal anti-inflammatory drugs (NSAIDs) like Fenoprofen.[12][13] The reaction of a phenol with 2-bromoacetic acid under basic conditions is a direct route to these intermediates.

Caption: Workflow for O-Alkylation of a Phenol.

Protocol 1: Synthesis of 2-(3-phenoxyphenyl)acetic acid intermediate precursor

This protocol describes a representative synthesis of an aryloxyacetic acid, a common structure in NSAIDs.[12]

• Reagents & Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 3-phenoxyphenol (10.0 g, 53.7 mmol), potassium carbonate (14.8 g, 107.4 mmol, 2.0 eq), and acetone (100 mL).

• Phenoxide Formation: Stir the mixture vigorously at room temperature for 30 minutes. The formation of the potassium phenoxide salt is observed.

• Alkylation: In a separate beaker, dissolve 2-bromoacetic acid (8.2 g, 59.1 mmol, 1.1 eq) in acetone (20 mL). Add this solution dropwise to the reaction mixture.

• Reaction: Heat the mixture to reflux (approx. 56°C) and maintain for 12-16 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting phenol is consumed.

• Workup: Cool the reaction mixture to room temperature. Filter off the inorganic salts and wash the solid cake with acetone (2 x 20 mL).

• Acidification & Extraction: Combine the filtrates and concentrate under reduced pressure. Dissolve the resulting residue in water (100 mL) and cool in an ice bath. Carefully acidify the aqueous solution to pH 2 by adding 2M HCl. A precipitate will form. Extract the product into ethyl acetate (3 x 75 mL).

• Purification: Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

• Characterization: Purify the crude solid by recrystallization from a suitable solvent system (e.g., toluene/hexanes) to afford the pure aryloxyacetic acid. Characterize the final product by ¹H NMR, ¹³C NMR, and Mass Spectrometry.

N-Alkylation: Synthesis of Amino Acid Derivatives

N-alkylation with 2-bromoacetic acid is a key step in synthesizing intermediates for drugs like the mucolytic agent Ambroxol or for creating chelating agents and peptide modifications.[14][15] The reaction typically involves an amine nucleophile attacking the α-carbon.

Protocol 2: General Procedure for N-Carboxymethylation of a Primary Amine

• Reagents & Setup: In a 100 mL round-bottom flask, dissolve the primary amine substrate (10 mmol) in a suitable solvent such as Dimethylformamide (DMF) or Acetonitrile (25 mL).

• Base Addition: Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) (2.58 g, 20 mmol, 2.0 eq) or potassium carbonate (2.76 g, 20 mmol, 2.0 eq), to the solution. Stir for 15 minutes. Causality: The base deprotonates the amine, increasing its nucleophilicity, and neutralizes the HBr byproduct.

• Alkylation: Dissolve 2-bromoacetic acid (1.39 g, 10 mmol, 1.0 eq) in a minimal amount of the reaction solvent and add it dropwise to the amine solution at 0°C.

• Reaction: Allow the mixture to warm to room temperature and stir for 24 hours. The reaction progress can be monitored by TLC or LC-MS. Note: Over-alkylation to form the di-substituted product is possible. Stoichiometry and reaction time must be carefully controlled.

• Workup: Quench the reaction by adding water (50 mL). If the product is soluble, proceed with purification (e.g., ion-exchange chromatography). If the product precipitates or is extractable, adjust the pH with 1M HCl to protonate any excess amine and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Purification & Characterization: Dry the organic layer over Na₂SO₄, concentrate, and purify the residue using column chromatography or recrystallization. Confirm the structure via spectroscopic methods.

S-Alkylation: Carboxymethylation of Cysteine Residues

In proteomics and the development of biopharmaceuticals, the S-alkylation of cysteine residues is a critical step to prevent the re-formation of disulfide bonds after reduction.[16] 2-bromoacetic acid is commonly used for this carboxymethylation. The reaction is highly pH-dependent.

Protocol 3: Carboxymethylation of a Cysteine-Containing Peptide

• Reduction: Dissolve the peptide/protein (e.g., 1 mg) in a denaturing buffer (e.g., 100 µL of 6 M Guanidine-HCl, 100 mM Tris-HCl, pH 8.5). Add dithiothreitol (DTT) to a final concentration of 10 mM. Incubate at 56°C for 30 minutes to reduce all disulfide bonds. Cool to room temperature.

• Alkylation Preparation: Prepare a fresh 500 mM stock solution of 2-bromoacetic acid in the same buffer. Note: Some protocols use iodoacetic acid, which is more reactive but also more prone to side reactions.[17]

• Alkylation: Add the 2-bromoacetic acid stock solution to the reduced peptide sample to a final concentration of 25 mM (a ~2.5-fold molar excess over DTT).

• Reaction: Incubate the reaction mixture in the dark at room temperature for 45 minutes. Causality: The reaction is performed in the dark to prevent the formation of reactive halogen species. The basic pH (~8.5) is crucial to deprotonate the cysteine's thiol group to the more nucleophilic thiolate anion (S⁻), which is required for the reaction to proceed efficiently.[16][17]

• Quenching: Quench the reaction by adding an excess of a thiol-containing reagent, such as DTT or 2-mercaptoethanol, to consume any remaining 2-bromoacetic acid.

• Sample Cleanup: The carboxymethylated sample is now ready for downstream processing, such as buffer exchange, desalting, or direct enzymatic digestion for mass spectrometry analysis.

Troubleshooting & Optimization

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield / Incomplete Reaction	1. Insufficient base or inactive base. 2. Low reaction temperature or short duration. 3. Steric hindrance at the nucleophilic site.	1. Use a stronger base (e.g., NaH for alcohols) or ensure the base is fresh and anhydrous. 2. Increase reaction temperature and/or extend reaction time; monitor by TLC. 3. Switch to a less sterically hindered solvent; consider using an ester of 2-bromoacetic acid (e.g., tert-butyl bromoacetate) which can be more reactive.[5]
Side Reactions (e.g., di-alkylation)	1. Stoichiometry of alkylating agent is too high. 2. Nucleophile is too reactive or unhindered.	1. Reduce the equivalents of 2-bromoacetic acid to 1.0 or slightly less. 2. Add the 2-bromoacetic acid solution slowly at a lower temperature (0°C) to control the reaction rate.
Product Decomposition	1. Reaction temperature is too high. 2. Product is unstable to acidic or basic workup conditions.	1. Run the reaction at a lower temperature for a longer period. 2. Perform a neutral workup or use purification methods that avoid harsh pH, such as silica gel chromatography.

Conclusion

2-Bromoacetic acid is a powerful and versatile reagent for the synthesis of pharmaceutical intermediates. Its ability to efficiently alkylate oxygen, nitrogen, and sulfur nucleophiles makes it an invaluable tool for constructing the molecular frameworks of a wide range of therapeutic agents. A thorough understanding of its reactivity, coupled with stringent adherence to safety protocols and careful optimization of reaction conditions, enables chemists to effectively harness its synthetic potential. The protocols and insights provided in this guide serve as a foundation for the successful application of 2-bromoacetic acid in drug discovery and development.

References

• Vertex AI Search. Bromoacetic Acid at Best Price, Reliable Exporter and Manufacturer.
• Apollo Scientific. Bromoacetic acid.
• Wikipedia. Bromoacetic acid.
• Fisher Scientific.
• Exposome-Explorer.
• NJ.gov. Common Name: BROMOACETIC ACID HAZARD SUMMARY.
• Gpatindia. FENOPROFEN Synthesis, SAR, MCQ,Structure, Chemical Properties and Therapeutic Uses.
• MilliporeSigma. Bromoacetic acid reagent grade, 97%.
• Sigma-Aldrich.
• Atom Pharma.
• CymitQuimica. 2-Bromoacetic Acid.
• BenchChem.
• Solubility of Things. 2-bromoacetic acid.
• ResearchGate. Scheme 8 for the synthesis of Ambroxol Hydrochloride.
• ChemicalBook. Ambroxol hydrochloride synthesis.
• PharmaCompass.com.
• ResearchGate. (PDF) Convenient preparation of (S)
• Chem-Impex. Bromoacetic acid tert-butyl ester.
• Google Patents. CN104788326A - Synthesis method of ambroxol hydrochloride.
• ResearchGate.
• Semantic Scholar. Synthesis method of ambroxol hydrochloride compound (2013).
• Google Patents. CN103073439A - Synthesis method of ambroxol hydrochloride compound.
• Organic Syntheses.
• BenchChem.

• ResearchGate. Submonomer strategy. (i): acylation using bromoacetic acid; (ii): nucleophilic displacement of halogen by a primary alkyl amine; (iii): repeat step (i) and (ii). (iv): deprotection of the protecting group (P). [Link]

Sources

• 1. Bromoacetic acid - Wikipedia [en.wikipedia.org]
• 2. BROMOACETIC ACID [MI] | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. atompharma.co.in [atompharma.co.in]
• 4. 2-Bromoacetic Acid | CymitQuimica [cymitquimica.com]
• 5. chemimpex.com [chemimpex.com]
• 6. Bromoacetic Acid at Best Price, Reliable Exporter and Manufacturer [sonalplasrubind.com]
• 7. 溴乙酸 reagent grade, 97% | Sigma-Aldrich [sigmaaldrich.com]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 10. fishersci.com [fishersci.com]
• 11. nj.gov [nj.gov]
• 12. FENOPROFEN Synthesis, SAR, MCQ,Structure, Chemical Properties and Therapeutic Uses - Gpatindia: Pharmacy Jobs, Admissions, Scholarships, Conference,Grants, Exam Alerts [gpatindia.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]

Kinetic Profiling of Irreversible Enzyme Inhibition: A Guide to 2-Bromoacetic Acid

Abstract

This application note provides a rigorous framework for characterizing irreversible enzyme inhibition using 2-bromoacetic acid (2-BA). Unlike reversible inhibitors, 2-BA forms covalent bonds with nucleophilic side chains (specifically Histidine, Cysteine, and Methionine), necessitating a kinetic approach based on time-dependent inactivation (

). We present a validated protocol for determining these constants, using the historical alkylation of Ribonuclease A (RNase A) as a mechanistic template. This guide addresses experimental design, pH-dependent specificity, safety protocols for haloacetic acids, and data analysis using the Kitz & Wilson model.

Introduction & Mechanism of Action

2-Bromoacetic acid (BrCH₂COOH) is a classical affinity label used to map active site residues. It functions as an alkylating agent via an

mechanism, where a nucleophilic amino acid side chain attacks the -carbon, displacing the bromide ion.

Specificity Through pH Control

The specificity of 2-BA is governed largely by the protonation state of the target residues and the reagent itself.

• Histidine (pKa ~6.0): At pH 5.5–6.0, histidine residues are often the primary targets. In RNase A, 2-BA specifically alkylates His-12 or His-119 at the active site, depending on the protonation state of the imidazole ring.

• Cysteine (pKa ~8.3): At pH > 7.0, the thiolate anion (

  ) is highly nucleophilic and reacts rapidly with 2-BA.

• Methionine: Reacts to form sulfonium salts, typically at lower pH or with high reagent concentrations.[1]

Kinetic Model (Kitz & Wilson)

Irreversible inhibition follows a two-step mechanism:

• Binding (

  ): Formation of a reversible non-covalent complex.

• Inactivation (

  ): Formation of the covalent bond.

Mechanistic Visualization

The following diagram illustrates the alkylation of a Histidine residue by 2-BA and the resulting kinetic pathway.

Figure 1: Reaction scheme showing the reversible binding step followed by the irreversible

alkylation of a histidine residue.[2][3]

Safety & Handling (Critical)

2-Bromoacetic acid is a hazardous haloacetic acid. Strict adherence to safety protocols is mandatory.

Hazard Class	Description	Precaution
Corrosive	Causes severe skin burns and eye damage.[4][5]	Wear nitrile gloves (double gloving recommended), safety goggles, and lab coat.
Toxic	Toxic if swallowed, in contact with skin, or inhaled.[5]	Weigh solid reagent in a fume hood. Do not generate dust.[4][5][6][7]
Lachrymator	Irritating to eyes and respiratory tract.	Always handle liquid solutions inside a certified chemical fume hood.
Aquatic Toxicity	Very toxic to aquatic life.[4][5]	Collect all waste in dedicated halogenated organic waste streams.

Reagent Stability: 2-BA is hygroscopic and hydrolyzes slowly in water to glycolic acid and HBr. Prepare stock solutions fresh daily in dry organic solvent (e.g., DMSO or Ethanol) or water immediately before use.

Protocol: Determination of and

This protocol uses a discontinuous assay method. The enzyme is incubated with the inhibitor, and aliquots are removed at specific time points to measure residual activity.[8]

Materials

• Enzyme: Purified target enzyme (e.g., RNase A).[9]

• Substrate: Chromogenic or fluorogenic substrate (e.g., cCMP for RNase A).

• Inhibitor: 2-Bromoacetic acid (Recrystallized if necessary to remove bromide impurities).

• Buffer: 0.1 M Sodium Acetate (pH 5.5) for His-targeting; Tris-HCl (pH 8.0) for Cys-targeting.

• Quenching Agent: Large dilution factor (1:100) into substrate solution is usually sufficient. Alternatively, use 10 mM L-Histidine or

  -mercaptoethanol.

Experimental Workflow

Figure 2: Step-by-step workflow for the discontinuous kinetic characterization of irreversible inhibitors.

Step-by-Step Procedure

• Optimization of [E]: Determine the enzyme concentration that yields a linear initial velocity for at least 5 minutes in the absence of inhibitor.

• Preparation of Reaction Mixes: Prepare 5-6 tubes with the enzyme in reaction buffer.

• Initiation: Add 2-BA to each tube to achieve final concentrations ranging from

  to (e.g., 0, 1, 5, 10, 25, 50 mM).

  • Control: Include a "0 mM Inhibitor" control (buffer only) to track thermal stability.

• Time Course: Incubate at a constant temperature (e.g., 25°C or 37°C).

• Sampling: At defined intervals (e.g., 0, 2, 5, 10, 20, 30, 60 min), withdraw an aliquot (e.g., 10

  L).

• Activity Measurement: Immediately dilute the aliquot into a cuvette containing the assay buffer and saturating substrate (e.g., 990

  L).

  • Note: The high dilution and presence of substrate prevent further inactivation during the measurement.

• Data Recording: Measure the initial velocity (

  ) of the enzyme.

Data Analysis

Step 1: Determine Pseudo-First-Order Rate Constants ( )

The loss of activity follows pseudo-first-order kinetics. For each inhibitor concentration

:

• Plot

  vs. Time ( ).

• The slope of the line is

  (units: ).

• Validation: The lines should be linear and intersect at

  (100% activity).

Step 2: Calculate and

The relationship between

and is hyperbolic (saturation kinetics):

• Non-linear Regression: Fit the

  vs. data to a hyperbolic equation (Michaelis-Menten equivalent).

• Double-Reciprocal Plot (Kitz & Wilson): Alternatively, plot

  vs. .

  • y-intercept =

  • x-intercept =

Data Presentation Example

Parameter	Definition	Significance
	Max inactivation rate ( )	The rate of the chemical bond formation step.[2][10]
	Inactivator constant (M)	Affinity of the inhibitor for the enzyme (analogous to ).
	Second-order rate constant ( )	The best measure of inhibitor potency/efficiency.[11]

Validation & Specificity Checks

To ensure scientific integrity, perform these controls:

• Substrate Protection: Incubate Enzyme + Inhibitor + Saturating Substrate. If the inhibitor targets the active site, the rate of inactivation should decrease significantly.

• Mass Spectrometry: Perform intact protein LC-MS or peptide mapping (tryptic digest) on the inhibited enzyme.

  • Expectation: A mass shift of +58 Da (mass of

    group) on the specific Histidine or Cysteine residue.

• Scavenger Control: If targeting Cysteine, ensure no free thiols (DTT, BME) are in the incubation buffer, as they will consume the 2-BA.

References

• Kitz, R., & Wilson, I. B. (1962). Esters of methanesulfonic acid as irreversible inhibitors of acetylcholinesterase. Journal of Biological Chemistry, 237(10), 3245–3249. Link

• Crestfield, A. M., Stein, W. H., & Moore, S. (1963).[12] Alkylation and Identification of the Histidine Residues at the Active Site of Ribonuclease.[12] Journal of Biological Chemistry, 238(7), 2413–2419.[12] Link

• Heinrikson, R. L., et al. (1965). The Use of Bromoacetic Acid as a Reagent for the Identification of the Active Site of Enzymes. Journal of Biological Chemistry, 240, 2921.

• Copeland, R. A. (2013).[3] Evaluation of Enzyme Inhibitors in Drug Discovery: A Guide for Medicinal Chemists and Pharmacologists. Wiley. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A practical guide for the assay-dependent characterisation of irreversible inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. Mechanism-Based Inactivation of Ribonuclease A - PMC [pmc.ncbi.nlm.nih.gov]
• 9. yeasenbio.com [yeasenbio.com]
• 10. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 11. kinact / KI Assay for Irreversible Covalent Compounds | Domainex [domainex.co.uk]
• 12. Concurrent bromoacetate reaction at histidine and methionine residues in ribonuclease - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Fidelity Peptide Mapping via S-Carboxymethylation Using 2-Bromoacetic Acid

Executive Summary

This technical guide details the protocol for using 2-Bromoacetic Acid (2-BAA) as a cysteine alkylating agent in peptide mapping workflows. While Iodoacetamide (IAM) is the industry standard for carbamidomethylation, 2-BAA is the reagent of choice when S-carboxymethylation is required.

The introduction of a carboxymethyl group (+58.005 Da) adds a negative charge to cysteine residues, altering peptide isoelectric points (pI) and hydrophobicity. This modification is critical for:

• Solubility: Improving the recovery of hydrophobic, cysteine-rich peptides.

• Chromatographic Selectivity: Shifting retention times to resolve co-eluting peaks found in standard IAM maps.

• Artifact Reduction: Eliminating iodine-associated side reactions (e.g., tyrosine iodination) common with iodoacetic acid.

Chemical Mechanism & Rationale[1][2][3][4]

The Reaction

The alkylation of cysteine by 2-BAA follows a nucleophilic substitution (

) mechanism. Under basic conditions (pH > 8.0), the cysteine thiol group (-SH) is deprotonated to a thiolate anion (-S⁻), which attacks the -carbon of 2-BAA, displacing the bromide ion.

Reaction Equation:

Comparative Chemistry: Why 2-BAA?

The choice of alkylating agent dictates the mass shift and the charge state of the resulting peptide.

Feature	Iodoacetamide (IAM)	Iodoacetic Acid (IAA)	2-Bromoacetic Acid (2-BAA)
Modification	S-Carbamidomethylation	S-Carboxymethylation	S-Carboxymethylation
Mass Shift	+57.0215 Da	+58.0055 Da	+58.0055 Da
Charge @ pH 7	Neutral	Negative (-1)	Negative (-1)
Light Sensitivity	High (Unstable)	High (Unstable)	Moderate (More Stable)
Side Reactions	Over-alkylation (N-term)	Iodine Adducts (Tyr/His)	Slower kinetics; requires higher conc.

Key Insight: 2-BAA is preferred over Iodoacetic Acid (IAA) because it avoids the formation of iodine free radicals, which can cause artificial iodination of Tyrosine and Histidine residues, complicating MS data interpretation.

Visualized Workflows

Reaction Mechanism

The following diagram illustrates the chemical pathway and the critical pH-dependent activation step.

Caption: SN2 reaction pathway of 2-BAA alkylation. High pH is required to generate the nucleophilic thiolate anion.[1]

Experimental Protocol Workflow

This flowchart outlines the critical decision points and quality control steps in the peptide mapping process.

Caption: Step-by-step workflow for peptide mapping using 2-BAA. pH control is the critical failure point.

Materials & Methods

Reagents[3][5][6][7][8][9][10]

• 2-Bromoacetic Acid (2-BAA): High purity (>99%). Note: 2-BAA is hygroscopic and corrosive. Store in a desiccator.

• Denaturing Buffer: 6 M Guanidine-HCl in 100 mM Tris-HCl, pH 8.0.

• Reducing Agent: 1 M Dithiothreitol (DTT).

• Quenching Agent: 10% Trifluoroacetic acid (TFA) or excess DTT.

Detailed Protocol

Step 1: Solubilization & Denaturation Dissolve 100 µg of protein in 50 µL of Denaturing Buffer. Ensure the pH is checked; it must be between 8.0 and 8.5.

Step 2: Reduction Add DTT to a final concentration of 10 mM.[2] Incubate at 37°C for 30–45 minutes. This breaks disulfide bonds and exposes free cysteines.

Step 3: Alkylation (The Critical Step)

• Prepare a fresh 500 mM stock of 2-BAA in 1M NaOH (to neutralize the acid) or high-molarity Tris buffer. Caution: Adding pure 2-BAA acid directly to protein will drop the pH and kill the reaction.

• Add 2-BAA stock to the sample to a final concentration of 50 mM (approx. 50-fold molar excess over thiols).

• Incubate in the dark at Room Temperature for 45 minutes.

  • Expert Note: 2-BAA is less reactive than Iodoacetamide. Do not shorten this time below 30 minutes.

Step 4: Quenching Stop the reaction by adding DTT (to equimolar levels with 2-BAA) or acidifying with TFA to pH < 4. This prevents over-alkylation of N-termini during digestion.

Step 5: Desalting & Digestion Perform buffer exchange (Zeba spin columns or dialysis) into digestion buffer (e.g., 50 mM Ammonium Bicarbonate) and proceed with Trypsin digestion.

Data Analysis & Self-Validation

To ensure the protocol was successful, perform the following "Self-Validating" checks on your LC-MS data.

Mass Shift Verification Table

Configure your database search (Mascot, Sequest, Byonic) with the following parameters:

Modification Type	Target Residue	Mass Shift ( m)	Interpretation
S-Carboxymethyl	Cysteine (C)	+58.0055 Da	Success. Desired modification.
S-Carbamidomethyl	Cysteine (C)	+57.0215 Da	Contamination. IAM was used/present.
N-Carboxymethyl	N-Term / Lys (K)	+58.0055 Da	Over-Alkylation. pH too high or reaction too long.
Oxidation	Methionine (M)	+15.9949 Da	Side Reaction. Minimize air exposure.
Unmodified	Cysteine (C)	+0.0000 Da	Failure. Incomplete reduction or alkylation.

Troubleshooting Logic

• Issue: Observation of "ragged" peaks or split peaks for Cys-peptides.

  • Cause: Partial alkylation (mixture of +0 and +58 Da).

  • Fix: Increase 2-BAA concentration or verify pH is > 8.0.

• Issue: High levels of N-terminal modification.[3]

  • Cause: Reaction time exceeded 60 mins or pH > 9.0.

  • Fix: Quench strictly at 45 mins; ensure pH is 8.0–8.5.

References

• BenchChem. (2025).[4][2] Application Notes and Protocols for Complete Alkylation using Bromoacetic Acid-d3. Retrieved from 5

• IonSource. (2016).[6] S-Carboxymethylation of Cysteine: Introduction and Rationale. Retrieved from 6

• The Rockefeller University. (1998). Modification of Cysteine Residues by Alkylation: A Tool in Peptide Mapping. Analytical Chemistry. Retrieved from 7

• NIST. (2023). Bromoacetic acid, TMS derivative Mass Spectrum.[8] Retrieved from 8

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Evidence for the formation of adducts and S-(carboxymethyl)cysteine on reaction of alpha-dicarbonyl compounds with thiol groups on amino acids, peptides, and proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. ionsource.com [ionsource.com]
• 7. lab.rockefeller.edu [lab.rockefeller.edu]
• 8. Bromoacetic acid, TMS derivative [webbook.nist.gov]

Application Note: Advanced Solid-Phase Synthesis Workflows Utilizing 2-Bromoacetic Acid

Introduction

In the landscape of solid-phase synthesis (SPS), 2-bromoacetic acid acts as a highly versatile, bifunctional building block. Featuring both a reactive carboxylic acid for amide bond formation and an α-bromo leaving group for nucleophilic substitution, it serves as the linchpin for generating N-substituted glycines (peptoids), macrocyclic peptides, and chelator-peptide conjugates. This application note provides authoritative protocols, mechanistic rationale, and empirical data for deploying 2-bromoacetic acid in advanced drug development workflows.

Application I: Submonomer Solid-Phase Peptoid Synthesis

Mechanistic Rationale

Peptoids (poly-N-substituted glycines) offer superior proteolytic stability compared to native peptides. The submonomer approach circumvents the need for pre-synthesized, Fmoc-protected N-alkyl amino acids [1]. Instead, it utilizes a two-step iterative cycle: acylation with 2-bromoacetic acid followed by an

displacement with a primary amine.

Causality in Experimental Design: Diisopropylcarbodiimide (DIC) is exclusively used for the acylation step without any tertiary base (e.g., DIPEA). The omission of base is critical; basic conditions would promote the premature intramolecular or intermolecular displacement of the labile bromide leaving group. Furthermore, a slight sub-stoichiometric amount of DIC (0.93 eq relative to bromoacetic acid) is used to ensure all DIC is consumed, preventing unreacted activator from interfering with the subsequent amine displacement step[1].

Protocol: Iterative Peptoid Submonomer Cycle

• Resin Preparation : Swell Rink Amide resin (0.1 mmol scale) in DMF for 30 min. Deprotect the Fmoc group using 20% piperidine in DMF (2 × 10 min). Wash with DMF (5 × 2 mL).

• Bromoacetylation : Add 1 mL of 0.6 M 2-bromoacetic acid in DMF, followed by 86 μL of DIC (0.93 equivalents, 0.56 mmol) to the resin. Incubate with gentle agitation for 30 minutes at room temperature.

• Washing : Drain the reaction vessel and wash the resin strictly with DMF (4 × 2 mL) to remove residual DIC and unreacted acid.

• Nucleophilic Displacement : Add 1 mL of a 1.0–2.0 M solution of the desired primary amine in N-methyl-2-pyrrolidone (NMP). Agitate for 60–120 minutes at room temperature. The high concentration drives the pseudo-first-order

  reaction to >98% completion.

• Washing : Drain and wash with DMF (4 × 2 mL). Repeat steps 2–5 for sequence elongation.

Workflow of the two-step submonomer peptoid synthesis cycle using 2-bromoacetic acid.

Application II: Thioether-Directed Peptide Macrocyclization

Mechanistic Rationale

Macrocyclization restricts the conformational flexibility of peptides, enhancing target affinity and metabolic stability. Thioether bridges, formed by the reaction between a cysteine thiolate and a bromoacetyl group, are highly stable to reduction, unlike traditional disulfide bonds[2]. 2-Bromoacetic acid is coupled to the N-terminus, providing an electrophilic warhead that readily undergoes intramolecular alkylation when the cysteine thiol is selectively unmasked.

Protocol: On-Resin Thioether Cyclization

• Linear Peptide Assembly : Synthesize the linear peptide sequence containing a selectively protected Cysteine (e.g., Cys(Mmt)) using standard Fmoc/tBu SPPS.

• N-Terminal Bromoacetylation : Following final Fmoc removal, react the N-terminus with 2-bromoacetic acid (5 eq), HOBt (5 eq), and DIC (5 eq) in DMF for 45 minutes.

• Thiol Unmasking : Treat the resin with 1% TFA in dichloromethane (DCM) containing 5% triisopropylsilane (TIPS) for 5 × 2 min. Causality: The Mmt (4-methoxytrityl) group is highly acid-labile; 1% TFA removes it selectively while leaving the peptide anchored to the resin and other tBu-based protecting groups intact.

• Intramolecular Cyclization : Wash the resin with DCM and DMF. Add a solution of 1% DIPEA in DMF to the resin to deprotonate the thiol, driving the intramolecular

  attack on the bromoacetyl group. Agitate for 2–4 hours.

• Cleavage : Wash the resin and cleave the cyclic peptide using 95% TFA / 2.5% TIPS / 2.5% H₂O for 2 hours.

Logical pathway for solid-phase thioether macrocyclization via bromoacetylation.

Application III: On-Resin Synthesis of DOTA/NOTA Chelators for PET Imaging

Mechanistic Rationale

Conjugating targeting peptides to radioisotopes (e.g.,

Ga, Cu) requires macrocyclic chelators like DOTA or NOTA. Synthesizing these conjugates traditionally requires expensive, pre-protected chelator building blocks. 2-Bromoacetic acid enables the direct, step-wise construction of the chelator on the solid support [3].

Causality in Experimental Design: Bromoacetic acid activated in situ with HOBt/DIC is utilized instead of bromoacetyl bromide because it is less moisture-sensitive, easier to handle, and provides superior acylation yields without degrading the resin[3]. By reacting the bromoacetylated peptide with a massive excess of cyclen, mono-alkylation is strictly enforced, preventing unwanted cross-linking between peptide chains.

Protocol: Direct DOTA Functionalization

• Acylation : React the free N-terminus of the peptide-resin (0.1 mmol) with 2-bromoacetic acid (5 eq), HOBt (5 eq), and DIC (5 eq) in a 1:9 DCM/DMF mixture for 15 minutes. Repeat this coupling procedure once more to ensure quantitative coupling.

• Macrocycle Alkylation : Add a solution of cyclen (1,4,7,10-tetraazacyclododecane) (10 eq) in DMF to the bromoacetylated resin. Agitate for 90 minutes at room temperature.

• Subsequent Functionalization : The remaining secondary amines of the cyclen ring can be further alkylated with tert-butyl bromoacetate to complete the DOTA structure prior to global deprotection and cleavage.

Quantitative Data & Reaction Parameters

The following table summarizes the critical parameters and expected yields for the three primary solid-phase applications of 2-bromoacetic acid, providing a benchmark for protocol validation.

Application Workflow	Acylation Reagents	Displacement / Alkylation Reagents	Reaction Times (Temp: RT)	Typical Yield (per cycle/step)
Peptoid Submonomer	2-Bromoacetic acid (0.6 M)DIC (0.93 eq)	Primary Amine (1–2 M in NMP)	Acylation: 30 minDisplacement: 60–120 min	>98% [1]
Thioether Cyclization	2-Bromoacetic acid (5 eq)HOBt (5 eq), DIC (5 eq)	1% DIPEA in DMF(Intramolecular Cys-SH)	Acylation: 45 minCyclization: 2–4 hours	70–90% [2]
DOTA Conjugation	2-Bromoacetic acid (5 eq)HOBt (5 eq), DIC (5 eq)	Cyclen (10 eq in DMF)	Acylation: 2 × 15 minAlkylation: 90 min	40–60% (Overall)[3]

References

• Tran, H., Gael, S. L., Connolly, M. D., & Zuckermann, R. N. (2011). Solid-phase Submonomer Synthesis of Peptoid Polymers and their Self-Assembly into Highly-Ordered Nanosheets. Journal of Visualized Experiments (JoVE), (57), e3373.[Link]

• Góngora-Benítez, M., et al. (2020). Convergent Synthesis of Thioether Containing Peptides. Molecules, 25(1), 236.[Link]

• Ahmad, A., et al. (2015). A convenient and efficient total solid-phase synthesis of DOTA-functionalized tumor-targeting peptides for PET imaging of cancer. American Journal of Nuclear Medicine and Molecular Imaging, 5(1), 50–64.[Link]

Sources

• 1. Solid-phase submonomer synthesis of peptoid polymers and their self-assembly into highly-ordered nanosheets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. A convenient and efficient total solid-phase synthesis of DOTA-functionalized tumor-targeting peptides for PET imaging of cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 2-Bromoacetic Acid in Peptide Mapping

The following technical guide is structured as a specialized support resource for researchers encountering challenges with 2-bromoacetic acid in peptide mapping.

Executive Summary: The Chemistry of S-Carboxymethylation[1]

In peptide mapping, 2-bromoacetic acid is employed to alkylate reduced cysteine residues, converting them into S-carboxymethylcysteine (SCM) . Unlike the neutral modification introduced by iodoacetamide (carbamidomethylation), 2-bromoacetic acid introduces a negatively charged carboxyl group (

).

Why use it?

• Charge Manipulation: Shifts the isoelectric point (pI) of peptides, altering chromatographic retention and ionization efficiency.

• Isotopic Labeling: Deuterated forms (

  ) are widely used for quantitative proteomics.

The Problem: While 2-bromoacetic acid is less reactive than its iodo-analog (iodoacetic acid), it is not perfectly specific. Under suboptimal conditions, it acts as a promiscuous alkylating agent, attacking other nucleophilic side chains. This creates chemical noise , complicates database searching, and can lead to false identifications.

Reaction Mechanism & Specificity Logic

To troubleshoot, one must understand the causality. The reaction is a nucleophilic substitution (

). The nucleophile (peptide side chain) attacks the -carbon of 2-bromoacetic acid, displacing the bromide ion.

The Hierarchy of Reactivity (Nucleophilicity): The specificity is dictated by the pKa of the amino acid side chains relative to the buffer pH.

• Cysteine (Thiol, pKa ~8.3): At pH 8.0–8.5, the thiol is deprotonated to the thiolate anion (

  ) , which is a potent nucleophile.[1] This is the intended target.

• Methionine (Thioether, Neutral): Always nucleophilic regardless of pH. It reacts to form a sulfonium ion.

• Histidine (Imidazole, pKa ~6.0): At pH > 6, the unprotonated nitrogen is nucleophilic.

• Lysine (Amino, pKa ~10.5): At pH > 9, the

  -amino group becomes deprotonated and highly reactive.

• N-Terminus (Amino, pKa ~8.0): Competes significantly with Cysteine at standard reaction pH.

Visualization: Reaction Pathways & Competition

The following diagram illustrates the intended pathway versus competing side reactions based on pH and steric factors.

Caption: Competitive alkylation pathways of 2-bromoacetic acid. Green indicates the target pathway; red/yellow indicates off-target artifacts driven by pH and residue accessibility.

Troubleshooting Guide (Q&A)

Issue 1: "I see a +58 Da mass shift on Histidine and N-termini."

Q: Is my reagent contaminated? A: Unlikely. This is a classic over-alkylation artifact.

• Mechanism: You have likely driven the reaction too hard. While Cysteine reacts rapidly (kinetically favored), excess reagent and time allow the thermodynamically stable alkylation of Histidine (imidazole nitrogen) and N-terminal amines to occur.

• Correction:

  • Check Stoichiometry: Do not exceed a 5–10 fold molar excess of bromoacetic acid over total thiols. Many protocols erroneously suggest 50x or 100x.

  • Strict pH Control: Maintain pH at 8.0. If pH drifts to 8.5 or 9.0, N-terminal alkylation (pKa ~8.0) becomes significant.

  • Quenching: You must chemically quench the reaction. Dilution is not enough. Add excess DTT or

    -mercaptoethanol immediately after the incubation period.

Issue 2: "My Methionine residues are disappearing or shifting mass."

Q: Is this oxidation (+16 Da) or alkylation? A: It is critical to distinguish the two.

• Oxidation (+15.99 Da): Met

  Met-Sulfoxide. Caused by air/light.

• Alkylation (+58.00 Da): Met

  S-carboxymethyl sulfonium ion.

• The Trap: The sulfonium ion is unstable during MALDI or ESI-MS. It often undergoes neutral loss of the side chain or the alkyl group, leading to confusing spectra or "missing" peptides.

• Correction:

  • Perform alkylation in the dark (light accelerates radical mechanisms).

  • Limit reaction time to 30–45 minutes. Methionine alkylation is slower than Cysteine alkylation; speed is your specificity filter.

Issue 3: "Incomplete Alkylation (Cys +0 Da)."

Q: I reduced with DTT, but I still see free cysteines or disulfide scrambling. A: This is often a pH mismatch .

• Mechanism: 2-bromoacetic acid is an acid. Adding it to a weak buffer can drop the pH below 7.0. At pH < 7, Cysteine exists mostly as the thiol (-SH), not the reactive thiolate (-S⁻), slowing the reaction drastically.

• Correction:

  • Ensure your buffer (e.g., Tris, Ammonium Bicarbonate) is strong enough (e.g., 50–100 mM) to buffer the addition of the acidic reagent.

  • Verify pH after adding 2-bromoacetic acid.

Data Summary: Mass Shifts & Artifacts[1]

Use this table to configure your database search parameters (e.g., Mascot, Sequest, MaxQuant) to identify artifacts.

Residue	Modification Name	Mass Shift ( Da)	Type	Cause
Cysteine	S-carboxymethylation	+58.0055	Target	Desired Reaction
Methionine	S-carboxymethyl sulfonium	+58.0055	Artifact	Over-incubation / Excess Reagent
Histidine	N( )-carboxymethylation	+58.0055	Artifact	pH > 6.5 / Excess Reagent
Lysine	N( )-carboxymethylation	+58.0055	Artifact	pH > 9.0
N-Terminus	N( )-carboxymethylation	+58.0055	Artifact	pH > 7.5
Methionine	Oxidation (Sulfoxide)	+15.9949	Artifact	Air/Light exposure

Optimized Protocol: High-Fidelity S-Carboxymethylation

This protocol prioritizes specificity over speed, minimizing off-target +58 Da artifacts.

Reagents:

• Reduction Buffer: 6M Guanidine-HCl, 50 mM Tris-HCl, pH 8.0.

• Reducing Agent: Dithiothreitol (DTT) or TCEP.[2][3]

• Alkylating Agent: 2-Bromoacetic acid (Freshly prepared 200 mM stock in 1M NaOH to neutralize it before addition). Note: Dissolving free acid directly into sample drops pH.

Workflow:

• Denaturation & Reduction:

  • Incubate protein in Reduction Buffer with 5 mM DTT for 30 min at 37°C (or 60°C for resistant proteins).

• Alkylation (The Critical Step):

  • Cool sample to Room Temperature (RT).[1]

  • Add 2-Bromoacetic acid to a final concentration of 10–15 mM .

  • Critical: Ensure molar ratio is ~5-10x over total thiols, not higher.

  • Incubate in the DARK at RT for 30 minutes.

• Quenching:

  • Immediately add DTT to a final concentration of 10 mM (equimolar or excess to alkylating agent).

  • Incubate 5 min. This scavenges remaining bromoacetic acid, protecting Met/His from slow alkylation during digestion.

• Desalting:

  • Proceed immediately to buffer exchange (Zeba spin column or dialysis) to remove reagents before Trypsin digestion.

References

• Comparison of Alkylating Agents: Nielsen, M. L., et al. "Systematic Evaluation of Protein Reduction and Alkylation Reveals Massive Unspecific Side Effects by Iodine-containing Reagents."[3] Molecular & Cellular Proteomics, 2008. Context: Establishes the baseline for iodine/bromine-based alkylation side reactions, specifically N-terminal and Histidine modifications.

• Methionine Alkylation Mechanism: Gundlach, H. G., et al. "The reaction of iodoacetate with methionine."[1] Journal of Biological Chemistry, 1959. Context: Foundational paper describing the formation of sulfonium salts from thioethers (Met) using halo-acetic acids.

• Optimization of Carboxymethylation: Ren, D., et al. "An improved method for S-carboxymethylation of proteins." Journal of Chromatography A, 2009. Context: Provides optimization parameters (pH, stoichiometry) to maximize Cys specificity while minimizing off-target effects.

• Side Reactions in Peptide Mapping: Boja, E. S., & Fales, H. M. "Overalkylation of a protein digest with iodoacetamide."[4] Analytical Chemistry, 2001. Context: While focused on IAM, the mechanistic insights on histidine/lysine over-alkylation apply directly to bromoacetic acid due to shared nucleophilic substitution pathways.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Systematic Evaluation of Protein Reduction and Alkylation Reveals Massive Unspecific Side Effects by Iodine-containing Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. promega.ca [promega.ca]

Technical Support Guide: Quenching 2-Bromoacetic Acid

Document ID: TS-ORG-BAA-001 Last Updated: 2025-05-20 Department: Chemical Safety & Process Optimization Applicability: Organic Synthesis, Protein Bioconjugation, Hazardous Waste Management

Executive Summary & Safety Warning

2-Bromoacetic acid (BAA) is a highly reactive

-haloacid used primarily as an alkylating agent. It is a potent lachrymator , corrosive to skin/eyes, and toxic upon inhalation or ingestion.[1]

Critical Safety Directive: Never attempt to quench BAA by simply adding water. The hydrolysis rate at neutral pH is kinetically slow, leaving active alkylating agents in your waste stream. You must use a nucleophilic scavenger or base-catalyzed hydrolysis to ensure complete destruction.

Quick Decision Matrix: Which Protocol Do You Need?

Figure 1: Decision tree for selecting the appropriate quenching strategy based on experimental context.

Method A: Sodium Thiosulfate Quench (Standard Protocol)

This is the preferred method for organic synthesis workups. Sodium thiosulfate (

) acts as a soft nucleophile, attacking the -carbon via an mechanism to displace the bromide. This forms a water-soluble, non-toxic Bunte salt (organic thiosulfate).

The Mechanism

Protocol Steps

• Preparation: Prepare a 10% (w/v) Sodium Thiosulfate solution in water.[2]

• Buffering (Crucial): If your reaction mixture is acidic, add Sodium Bicarbonate (

  ) to the quench solution before use.[3]

  • Why? In acidic conditions (

    ), thiosulfate decomposes into toxic sulfur dioxide ( ) gas and colloidal sulfur (yellow precipitate).

• Addition: Cool the reaction mixture to 0°C. Add the buffered thiosulfate solution slowly.

  • Stoichiometry: Use 1.5 to 2.0 equivalents relative to the excess BAA.[4]

• Incubation: Stir vigorously for 15–30 minutes at room temperature.

• Workup: Transfer to a separatory funnel. The BAA has been converted to the Bunte salt, which will remain in the aqueous layer. Extract your product with an organic solvent (e.g., EtOAc, DCM).[4]

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Yellow precipitate forms	Acidic pH caused thiosulfate decomposition ( formation).	Add sat. immediately. Filter the sulfur before separation.
Pungent gas smell ( )	pH is too low.	Ensure the quench solution is buffered to pH 7–8. Work in a fume hood.
Emulsion forms	Bunte salts can act as weak surfactants.	Add brine (sat. NaCl) to the aqueous layer to increase ionic strength.[2]

Method B: Base-Catalyzed Hydrolysis

Use this method only if your product is stable in basic conditions (

). This converts BAA into glycolic acid (hydroxyacetic acid).

Protocol Steps

• Preparation: Prepare a 1 M or 2 M NaOH solution.

• Addition: Add NaOH solution to the reaction mixture until pH > 10.

• Incubation: This reaction is slower than the thiosulfate quench. Stir for 1–2 hours at room temperature.

  • Note: Hydrolysis rate is pH-dependent.[5] At pH 7, the half-life of BAA is measured in days/weeks. At pH 12, it is minutes.

• Workup: The resulting glycolic acid is highly water-soluble (as the glycolate salt). Wash the organic layer with water/brine to remove it.[2][4]

Method C: Biological Scavenging (Protein Labeling)

In bioconjugation (e.g., alkylating cysteines on a protein), you cannot use harsh bases or large excesses of thiosulfate that might interfere with downstream assays.

Protocol Steps

• Reagent Selection:

  • L-Cysteine: Preferred. Mimics the target residue, capping the BAA.

  • DTT /

    -Mercaptoethanol: Effective, but will reduce any disulfide bonds in your protein.

• Addition: Add the scavenger at 5–10 equivalents relative to the excess BAA.

• Incubation: Incubate for 15 minutes at room temperature.

• Purification: Remove the small-molecule scavenger-BAA adduct via:

  • Size Exclusion Chromatography (SEC/Desalting columns).

  • Dialysis (10kDa cutoff).

  • Ultrafiltration (Spin filters).

Method D: Waste Disposal (Lunn & Sansone Protocol)

This is the authoritative method for destroying stock solutions or bulk waste containing BAA before disposal, based on the work of Lunn and Sansone [1].

The "Lunn & Sansone" Procedure[9][10]

• Setup: Perform in a fume hood. Wear nitrile gloves, goggles, and a lab coat.

• Mixture: For every 10 mL of BAA waste (or solution containing BAA):

  • Add 20 mL of 10% Sodium Thiosulfate.

  • Add 2 mL of 10% Sodium Hydroxide (to ensure basic pH and prevent sulfur precipitation).

• Reaction: Stir the mixture at room temperature for 1 hour .

• Verification: The solution should be clear (no yellow sulfur).

• Disposal: The resulting solution contains the non-toxic Bunte salt and can usually be washed down the drain with copious water (check your local EHS regulations first).

Technical FAQ

Q: Can I use Sodium Azide to quench BAA? A: NO. While Azide is a good nucleophile, it will form 2-azidoacetic acid, which is potentially explosive and highly toxic (generates hydrazoic acid in acid). Never use azide as a quench.

Q: How do I verify the BAA is completely gone? A: TLC or LC-MS.

• TLC: BAA stains poorly with UV but is visible with Bromocresol Green (yellow spot on blue background due to acidity) or KMnO4 (oxidation).

• LC-MS: Monitor for the mass of BAA (MW ~138.9). Note that BAA ionizes poorly in ESI+; use ESI- (negative mode) to see the [M-H]- ion at m/z ~137.

Q: Why did my reaction turn yellow upon adding Thiosulfate? A: As noted in Method A, your solution was too acidic. Thiosulfate disproportionates into Sulfur (

, yellow solid) and gas in acid. Always buffer with Bicarbonate first.

References

• Lunn, G., & Sansone, E. B. (1994). Destruction of Hazardous Chemicals in the Laboratory. Wiley-Interscience. (Standard reference for chemical waste destruction).

• BenchChem Technical Support. (2025). Application Notes and Protocols for Quenching Excess Bromoacetic Acid.

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 6570, Bromoacetic acid.

• Thermo Fisher Scientific. (2014).[1] Safety Data Sheet: Bromoacetic Acid.

Sources

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Technical Support Center: Optimizing pH for Cysteine Alkylation with 2-Bromoacetic Acid

Welcome to the technical support center for cysteine alkylation using 2-bromoacetic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions. Our goal is to empower you with the scientific understanding and practical knowledge to perform successful and reproducible cysteine alkylation experiments.

The Critical Role of pH in Cysteine Alkylation

The alkylation of cysteine residues with 2-bromoacetic acid is a fundamental technique in proteomics and protein chemistry, primarily aimed at preventing the re-formation of disulfide bonds after their reduction. This ensures proteins remain in a linear state, which is crucial for effective enzymatic digestion and subsequent analysis by mass spectrometry.[1][2] The success of this modification is critically dependent on the reaction pH.

The reaction proceeds via a nucleophilic substitution (SN2) mechanism, where the deprotonated thiol group of the cysteine residue (the thiolate anion, -S⁻) acts as the nucleophile, attacking the electrophilic carbon of 2-bromoacetic acid. The formation of the highly nucleophilic thiolate anion is governed by the pH of the reaction environment and the pKa of the cysteine's sulfhydryl group.

Understanding the pKa of Cysteine

The pKa of the sulfhydryl group in a cysteine residue is approximately 8.0-8.3.[3][4][5] This is the pH at which 50% of the cysteine residues are in the protonated thiol form (-SH) and 50% are in the deprotonated thiolate form (-S⁻). To drive the alkylation reaction efficiently, the pH of the solution must be maintained above the pKa of the cysteine thiol. This ensures a sufficient concentration of the reactive thiolate anion.[6]

Frequently Asked Questions (FAQs)

Here we address some of the most common questions encountered during the alkylation of cysteine with 2-bromoacetic acid.

Q1: What is the optimal pH for cysteine alkylation with 2-bromoacetic acid?

A1: The optimal pH range for cysteine alkylation is typically between 8.0 and 9.0.[6] This slightly alkaline condition ensures that a significant population of cysteine residues are in the more nucleophilic thiolate form, which readily reacts with 2-bromoacetic acid.[6]

Q2: What happens if the pH is too low?

A2: If the pH is significantly below 8.0, the majority of cysteine thiol groups will be protonated (-SH). The protonated form is a much weaker nucleophile, leading to a dramatic decrease in the reaction rate and resulting in incomplete alkylation.

Q3: Can the pH be too high?

A3: While a pH above 8.0 is necessary, excessively high pH values can increase the likelihood of off-target reactions with other amino acid residues, such as lysine, histidine, and the N-terminus of the protein.[6][7] Therefore, it is crucial to maintain the pH within the recommended range of 8.0-9.0 to balance reaction efficiency with specificity.

Q4: What is the difference in reactivity between 2-bromoacetic acid and iodoacetic acid?

A4: Iodoacetic acid is generally more reactive than 2-bromoacetic acid because iodide is a better leaving group than bromide.[6][8] This higher reactivity can lead to faster reaction times but may also increase the risk of off-target modifications if not carefully controlled. The choice between the two often depends on the specific protein and the desired balance between reaction efficiency and specificity.

Q5: How can I monitor the success of my alkylation reaction?

A5: Mass spectrometry (MS), particularly liquid chromatography-mass spectrometry (LC-MS), is the most effective technique for monitoring alkylation reactions.[6] By analyzing the mass shift of cysteine-containing peptides, you can determine the extent of alkylation. A successful carboxymethylation with 2-bromoacetic acid will result in a predictable mass increase. LC-MS can also be used to identify and quantify any potential side reactions.

Troubleshooting Guide

Encountering issues during your experiment is not uncommon. This guide provides a structured approach to diagnosing and resolving common problems.

Problem	Potential Cause	Recommended Solution
Incomplete Alkylation	Suboptimal pH: The reaction buffer pH is too low (below 8.0).	Ensure the reaction buffer pH is between 8.0 and 9.0. Prepare fresh buffer and verify the pH before use.[6]
Incomplete Reduction of Disulfide Bonds: Disulfide bonds were not fully reduced prior to alkylation.	Ensure complete reduction by using a sufficient concentration of a reducing agent like DTT or TCEP and optimizing incubation time and temperature.[6]
Insufficient Alkylating Reagent: The concentration of 2-bromoacetic acid is too low.	Increase the molar excess of the alkylating agent. A 2- to 10-fold molar excess over the reducing agent is a common starting point.[6]
Short Reaction Time: The incubation time is not long enough for the reaction to go to completion.	Extend the incubation time. Typical reaction times range from 30 to 60 minutes at room temperature.[6]
Off-Target Modifications	pH is Too High: The reaction pH is above 9.0, leading to reactions with other nucleophilic residues.	Lower the pH to within the optimal range of 8.0-9.0.
Excessive Alkylating Reagent: A high concentration of 2-bromoacetic acid increases the likelihood of side reactions.	Titrate the concentration of the alkylating agent to find the optimal balance for your specific sample.[6]
Prolonged Reaction Time: Extended incubation can lead to the modification of less reactive sites.	Reduce the incubation time. Monitor the reaction progress to determine the point of complete cysteine alkylation without significant side reactions.[6]
Light Exposure: Haloacetic acids can be light-sensitive, which may lead to degradation and side reactions.	Conduct the alkylation reaction in the dark.[6][9]

Visualizing the Troubleshooting Workflow

Caption: A step-by-step workflow for the in-solution alkylation of cysteine residues.

The Underlying Chemistry: pH and Nucleophilicity

The efficiency of the SN2 reaction is directly proportional to the nucleophilicity of the attacking species. In the case of cysteine alkylation, the thiolate anion (-S⁻) is a significantly stronger nucleophile than its protonated counterpart, the thiol group (-SH).

The Henderson-Hasselbalch equation dictates the ratio of the deprotonated to protonated form of the cysteine side chain at a given pH:

pH = pKa + log ([-S⁻] / [-SH])

As the pH of the solution increases above the pKa of the cysteine thiol (pKa ≈ 8.3), the concentration of the more reactive thiolate anion increases, thus accelerating the rate of the alkylation reaction.

Visualizing the Effect of pH on Cysteine

Caption: The effect of pH on the equilibrium and reactivity of the cysteine side chain.

References

• Aitken, A., & Learmonth, M. (2002). Carboxymethylation of Cysteine Using Iodoacetamide/ Iodoacetic Acid. Springer Protocols.
• IonSource. (2016, January 19).
• Star Republic. pKa values of amino acids.
• Sechi, S., & Chait, B. T. (1998). Modification of Cysteine Residues by Alkylation. A Tool in Peptide Mapping and Protein Identification. Analytical Chemistry, 70(24), 5150–5158.
• The Rockefeller University. Modification of Cysteine Residues by Alkylation.
• BenchChem. (2025).
• Khan Academy. Special cases: Histidine, proline, glycine, cysteine.
• BenchChem. (2025).
• IonSource. (2016, January 19).
• AK Lectures. Ionizable Amino Acids.
• Creative Proteomics.
• Gömöry, Á., et al. (2024). A Mass Spectrometry Strategy for Protein Quantification Based on the Differential Alkylation of Cysteines Using Iodoacetamide and Acrylamide. Molecules, 29(9), 1998.
• Wang, L. H., et al. (2015). Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics. Molecular BioSystems, 11(6), 1634-1643.
• ResearchGate. (2014, September 19). Does anyone perform S-Carboxymethylation of Cysteine for protein or peptide? I am looking for the protocol .
• Peptideweb.com. pKa and pI values of amino acids.
• BenchChem. (2025). A Head-to-Head Comparison: 2-Bromoacetamide vs.
• Cold Spring Harbor Protocols. (2007).
• University of Calgary. Amino Acids.
• BenchChem. (2025).
• ChemicalBook. Bromoacetic acid CAS#: 79-08-3.
• Wang, W., et al. (2025). Best practices for cysteine analysis.
• BenchChem. (2025).
• Wang, L. H., et al. (2015). Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics. Molecular BioSystems, 11(6), 1634–1643.
• ResearchGate. (2026, February 6). Characterization of reaction conditions providing rapid and specific cysteine alkylation for peptide-based mass spectrometry.
• PubChem. Bromoacetic acid.
• Thermo Fisher Scientific. (2015, October 17). Pierce Iodoacetamide, Single-Use User Guide.
• Wikipedia. Bromoacetic acid.
• MSU Chemistry. (2012, May 29).
• Kuznetsova, K., et al. (2020). Modifications of cysteine residues with alkylating agents used in proteomics. Biomedical Chemistry: Research and Methods, 3(2).
• Sciencemadness Wiki. (2019, June 18). Bromoacetic acid.
• Plohnke, N., et al. (2015). Systematic Evaluation of Protein Reduction and Alkylation Reveals Massive Unspecific Side Effects by Iodine-containing Reagents. Molecular & Cellular Proteomics, 14(9), 2469–2483.
• Reliable Exporter and Manufacturer.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Protein Alkylation: Exploring Techniques and Applications - Creative Proteomics [creative-proteomics.com]
• 3. Star Republic: Guide for Biologists [sciencegateway.org]
• 4. peptideweb.com [peptideweb.com]
• 5. Amino Acids [vanderbilt.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. ionsource.com [ionsource.com]

Technical Support Center: 2-Bromoacetic Acid (2-BAA) Stability &amp; Synthesis

Here is the technical support guide for preventing the hydrolysis of 2-bromoacetic acid.

Status: Operational Role: Senior Application Scientist Topic: Hydrolysis Prevention & Troubleshooting Last Updated: March 7, 2026

🚨 Emergency Triage: Is My Reaction Ruined?

Before proceeding with the detailed guide, check your current status against these critical indicators.

Symptom	Diagnosis	Immediate Action
NMR shows singlet at ~4.2 ppm ( )	Hydrolysis Confirmed. You have generated Glycolic Acid (2-hydroxyacetic acid).	Irreversible. Discard batch. Check pH of aqueous layer in future runs.
NMR shows singlet at ~3.9 ppm ( )	Target Intact. This is 2-bromoacetic acid.	Proceed to isolation immediately. Keep cold.
Reaction mixture is fuming white smoke	Acid Bromide Present. You have unquenched bromoacetyl bromide.	DANGER. This is essentially "anhydrous" 2-BAA. Quench carefully on ice (see Protocol A).
Product is a "wet" goo instead of crystals	Hygroscopic Failure. 2-BAA is deliquescent and has absorbed atmospheric water.	Dry under high vacuum over . If it doesn't solidify, hydrolysis is likely.

Module 1: The Mechanism (Why It Fails)

To prevent hydrolysis, you must understand that 2-bromoacetic acid is an electrophile sitting on a razor's edge. It faces two distinct hydrolytic pathways depending on the pH of your environment.

The Hydrolysis Pathways

The carbon-bromine bond is susceptible to nucleophilic attack (

) by water or hydroxide ions.

• Acidic/Neutral Hydrolysis (

  ): Slow. Water acts as the nucleophile.[1] The leaving group ( ) is displaced to form HBr and Glycolic Acid.

• Basic Hydrolysis (

  ): Rapid & Fatal. Hydroxide ( ) is a potent nucleophile. It attacks the -carbon aggressively, stripping the bromine atom in seconds to minutes depending on temperature.

Visualization: The Danger Zones

Figure 1: Reaction pathways showing the narrow stability window of 2-Bromoacetic Acid.

Module 2: Synthesis & Workup Troubleshooting

The most common failure point is the Quenching Step of the Hell-Volhard-Zelinsky (HVZ) bromination or similar acid bromide precursors.

Protocol A: The "Cold Quench" Technique

Use this when converting Bromoacetyl Bromide to 2-Bromoacetic Acid.

The Principle: The hydrolysis of the acid bromide to the carboxylic acid is highly exothermic. If you allow the temperature to spike, the kinetic energy drives the second hydrolysis (Br

OH), destroying your product.

Step-by-Step:

• Cool Down: Cool your reaction mixture (containing bromoacetyl bromide) to 0°C .

• The Inverse Quench: Do NOT add water to the reaction flask. Instead, prepare a separate flask with the calculated amount of water (plus 10% excess) and crushed ice.

• Controlled Addition: Add the reaction mixture dropwise onto the ice/water.

  • Why? This ensures the bulk solution is always cold and water is in excess, preventing local overheating.

• Solvent Buffer: If possible, dilute the acid bromide with a non-polar solvent (DCM or Benzene) before quenching. This acts as a heat sink.

• Phase Separation: Immediately separate the organic layer.

• Drying: Dry over

  (neutral) rather than basic drying agents.

Protocol B: Extraction & pH Control

Use this if you need to purify 2-BAA from a crude mixture.

Critical Rule: Never expose 2-BAA to aqueous base (NaOH,

) for more than 2 minutes.

• Acidify First: Ensure the aqueous layer is pH ~1-2 (using dilute

  ).

• Extraction: Extract rapidly with Diethyl Ether or Ethyl Acetate.

• The Wash (The Danger Step): Users often wash with Brine/Bicarbonate to remove acid traces.

  • Correct Method: Use saturated NaCl (Brine) only. Avoid Bicarbonate if possible.

  • If Bicarbonate is necessary:[2] Use cold (0°C) 5%

    . Shake quickly (15 seconds) and separate immediately. Do not let layers settle for 20 minutes.

• Re-Acidify: If an emulsion forms during a basic wash, re-acidify immediately to stop hydrolysis.

Module 3: Downstream Application FAQs

Q: I am using 2-BAA to alkylate an amine. Why is my yield low? A: You likely used an aqueous base (Schotten-Baumann conditions) or a protic solvent.

• Fix: Switch to anhydrous conditions. Use a non-nucleophilic base like DIPEA (Diisopropylethylamine) or TEA in DCM or DMF .

• Reason: In aqueous NaOH, the

  competes with your amine for the alkyl bromide.

Q: Can I rotovap water off my product? A: Only if strictly necessary and done quickly.

• Risk: Water + Heat = Hydrolysis.

• Better Path: Azeotropic distillation. Add Toluene to your wet 2-BAA and rotovap. The water will co-distill with the toluene at a lower temperature, leaving dry acid behind.

Q: My NMR shows a shift. How do I distinguish the product from the hydrolyzed impurity? A: In

or , look at the -methylene protons ( ).

Compound	Chemical Shift ( ppm)	Multiplicity
2-Bromoacetic Acid	3.80 - 3.90	Singlet
Glycolic Acid	4.10 - 4.25	Singlet
Acetic Acid (SM)	2.10	Singlet

Note: The electronegativity of Oxygen (3.44) is higher than Bromine (2.96), causing the Glycolic acid protons to appear further downfield (higher ppm).

Module 4: Storage & Handling

The "Desiccator Rule": 2-Bromoacetic acid is deliquescent . It will pull moisture from the air until it dissolves itself in a puddle of concentrated acid. Once in solution, autohydrolysis accelerates.

• Primary Storage: Glass jar with a Teflon-lined cap.

• Secondary Containment: Store the jar inside a desiccator containing

  or Silica Gel.

• Temperature: 2°C to 8°C (Refrigerator).

• Headspace: Flush the container with Argon or Nitrogen after every use to remove humid air.

References

• Preparation of Bromoacetic Acid and Esters. Organic Syntheses, Coll.[3] Vol. 1, p.100 (1941); Vol. 3, p.11 (1923).

• Hydrolysis Kinetics of Haloacetic Acids. U.S. EPA Method 552.2 Technical Support, Determination of Haloacetic Acids in Drinking Water.

• PubChem Compound Summary: Bromoacetic Acid. National Center for Biotechnology Information.

• NMR Chemical Shifts of Trace Impurities. Journal of Organic Chemistry, 1997, 62, 7512-7515. (Standard reference for solvent/impurity shifts).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Support: High-Purity Crystallization of 2-Bromoacetic Acid

Safety Critical Warning (Read Before Proceeding)

2-Bromoacetic acid (BAA) is an aggressive alkylating agent and lachrymator. It causes severe, immediate skin burns that may not be painful initially due to nerve damage.

• PPE Requirement: Double nitrile gloves (or Silver Shield® laminates), face shield + safety goggles, and a lab coat.

• Ventilation: All operations must occur inside a functioning fume hood.

• First Aid: In case of skin contact, immediately wash with copious water and treat with saturated sodium bicarbonate solution. Seek medical attention.

Technical Overview

Crude 2-bromoacetic acid (MP: ~50°C) often contains impurities such as unreacted acetic acid, di-/tribromoacetic acid, and trace water. Because its melting point is low and it is highly hygroscopic, oiling out (liquid-liquid phase separation) is the primary failure mode during recrystallization.

Successful purification relies on a solvent system that solubilizes the polar impurities (like acetic acid) while precipitating the BAA, or a non-polar solvent where BAA has a steep solubility curve.

Key Physical Properties:

Property	Value	Implication for Purification
Melting Point (Pure)	49–51 °C	prone to oiling out if cooling is too rapid.
Boiling Point	208 °C	Distillation is possible but requires high vacuum.
Solubility	Soluble in water, ethanol; mod. soluble in hydrocarbons.	Petroleum Ether is the solvent of choice.

| Hygroscopicity | High | Must use anhydrous solvents and dry atmosphere. |

Optimized Recrystallization Protocol

Objective: Purify crude BAA (>90%) to analytical grade (>98%) using solvent recrystallization.

Reagents:

• Crude 2-Bromoacetic acid

• Solvent: Petroleum Ether (Boiling range 40–60°C or 60–80°C). Note: n-Hexane is a viable substitute.

• Drying Agent: Vacuum desiccator with

  or KOH.

Step-by-Step Methodology

• Solvent Saturation (The "Goldilocks" Zone):

  • Place the crude BAA in an Erlenmeyer flask.

  • Add Petroleum Ether (40-60°C) in small portions while heating the flask in a water bath at 40–45°C.

  • Critical: Do not exceed 50°C. If you melt the BAA, you will form an emulsion rather than a solution.

  • Aim for a saturated solution where the solid just dissolves.

• Hot Filtration (Impurity Removal):

  • If particulate matter is present, filter the warm solution rapidly through a fluted filter paper or a pre-warmed sintered glass funnel.

  • Tip: Keep the receiving flask warm to prevent premature crystallization on the glass.

• Controlled Cooling (Nucleation):

  • Remove the flask from the heat source.

  • Allow it to cool to room temperature slowly (do not place directly in ice).

  • Seeding: If the solution remains clear at RT, add a single seed crystal of pure BAA or scratch the inner wall with a glass rod.

• Crystallization & Isolation:

  • Once crystals begin to form at room temperature, move the flask to an ice-water bath (0°C) for 30 minutes to maximize yield.

  • Filter the crystals rapidly using a Buchner funnel (vacuum).

  • Wash: Rinse the filter cake with a small volume of ice-cold petroleum ether.

• Drying:

  • Transfer crystals immediately to a vacuum desiccator containing a desiccant (KOH pellets are excellent for absorbing acid vapors).

  • Warning: Do not oven dry; the compound will melt or sublime.

Troubleshooting & Logic Flow

Issue: "The product is oiling out instead of crystallizing."

Cause: The solution temperature is above the melting point of the solute (phase separation), or the impurity profile is too high (depressing the MP).

Corrective Logic:

Figure 1: Decision tree for resolving oiling-out issues during BAA crystallization.

Issue: "Yield is extremely low."

• Cause: Too much solvent used (BAA is moderately soluble in Pet Ether).

• Fix: Concentrate the mother liquor by evaporating half the solvent volume under a stream of nitrogen (in a hood) and repeat the cooling process (Second Crop).

Issue: "Crystals are wet/sticky after drying."

• Cause: Hygroscopic water absorption or residual acetic acid.

• Fix: Ensure the desiccator vacuum is strong (<10 mbar). If the smell of acetic acid persists, recrystallize again using a solvent with slightly higher polarity (e.g., 95:5 Pet Ether:Benzene - use benzene with extreme caution) or wash more thoroughly with cold hexane.

Frequently Asked Questions (FAQs)

Q: Can I use Ethanol or Water as a solvent? A: No. BAA is extremely soluble in water and ethanol. You will not get crystals back upon cooling; you will just get a solution. You need a non-polar solvent like Petroleum Ether, Hexane, or Heptane to force precipitation.

Q: My crude is dark brown. How do I fix this? A: The color usually comes from traces of bromine or polymerized by-products.

• Distillation: This is the most effective method to remove color.

• Activated Charcoal: If distillation is not possible, add activated charcoal during the hot solution phase (Step 1), stir for 5 minutes, and filter hot (Step 2).

Q: How do I separate Mono- from Di-bromoacetic acid? A: This is difficult via simple recrystallization because their melting points are close (Mono: ~50°C, Di: ~48°C).

• Protocol: Fractional Distillation is required first. Collect the fraction at 203°C (Mono) vs 232°C (Di) at atmospheric pressure, or preferably under vacuum to prevent decomposition [1].

• Melt Crystallization: For industrial scales, zone melting or fractional melt crystallization is preferred over solvent recrystallization for this specific separation.

References

• Natelson, S., & Gottfried, S. (1955). Ethyl Bromoacetate and Bromoacetic Acid.[1] Organic Syntheses, Collective Volume 3, 381.

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 6227, Bromoacetic acid.

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

• Sigma-Aldrich. (2023).[2] Safety Data Sheet: Bromoacetic Acid. [3]

Sources

• 1. Bromoacetic acid - Wikipedia [en.wikipedia.org]
• 2. Bromoacetic acid - Sciencemadness Wiki [sciencemadness.org]
• 3. Page loading... [wap.guidechem.com]

dealing with the lachrymatory properties of 2-bromoacetic acid

Status: Operational Topic: Lachrymatory & Corrosive Hazard Management Ticket Priority: Critical (Tier 3) Assigned Specialist: Senior Application Scientist

The "Why": Mechanism of Action

User Question: Why does this compound cause immediate, severe eye pain even at low concentrations? It’s just an acid, right?

Technical Insight: No, it is not "just" an acid. While 2-bromoacetic acid (BAA) is corrosive (pKa ~2.9), its lachrymatory (tear-inducing) effect is driven by S-alkylation , not acidity.

BAA is a potent electrophile. It targets the TRPA1 ion channel (Transient Receptor Potential Ankyrin 1), which serves as the body's primary "chemical irritant" sensor on nociceptive (pain-sensing) neurons.[1][2][3]

The Pathway:

• Penetration: BAA is lipophilic enough to cross neuronal membranes.

• Covalent Modification: The alpha-carbon (attached to the Bromine) undergoes nucleophilic attack by Cysteine residues (specifically Cys 621, 641, 665) located on the N-terminus of the TRPA1 channel.

• Gating: This covalent modification forces the ion channel open.

• Signal Transduction: Massive influx of Calcium (

  ) and Sodium ( ) ions depolarizes the neuron, sending immediate "pain" signals to the brainstem.

Visualization: TRPA1 Signaling Pathway

Figure 1: The molecular cascade of BAA-induced nociception. Note that standard acid neutralization does not reverse the covalent alkylation step immediately.

PPE Command: The "Nitrile Trap"

User Question: I was wearing standard blue nitrile gloves, but I still felt a burning sensation on my fingers after handling a flask. Did the glove fail?

Troubleshooting: Yes. Standard disposable nitrile gloves (4-6 mil) are insufficient for direct handling of alpha-halo acids. Small halogenated molecules permeate thin nitrile rapidly.

Validated Glove Protocol

Glove Material	Breakthrough Time	Recommendation
Standard Nitrile (4 mil)	< 10 Minutes	DO NOT USE as primary barrier.
Double Nitrile (8-10 mil)	~15-30 Minutes	Acceptable for incidental splash only. Change immediately upon contact.
Silver Shield / Laminate	> 480 Minutes	REQUIRED for spill cleanup or direct handling.
Butyl Rubber (Heavy)	> 480 Minutes	Excellent resistance; use for bulk transfer.

Corrective Action:

• Immediately remove gloves (do not touch the outside).

• Wash hands with lukewarm water and soap for 15 minutes.

• Do not use ethanol/acetone to wash skin (this enhances absorption).

• Switch to Silver Shield (Laminate) gloves worn under a pair of nitrile gloves (for dexterity) for future work.

Handling & Melting: The "Frozen Bottle" Issue

User Question: My bottle of 2-bromoacetic acid has solidified (it looks like ice). Can I use a heat gun to melt it?

CRITICAL WARNING: NEVER use a heat gun. BAA melts at approx 50°C . A heat gun (often >200°C) will cause rapid sublimation and generate a high-concentration vapor cloud that can overwhelm fume hoods and corrode ductwork.

Safe Melting Protocol

• Verify Seal: Ensure the cap is TIGHT and wrapped in Parafilm.

• Water Bath: Place the bottle in a beaker of warm water (Max 45°C ).

• Patience: Allow it to melt slowly.

• Ventilation: Perform this only inside a functioning fume hood.

• Secondary Containment: Keep the beaker inside a secondary tray in case the bottle cracks from thermal stress.

Emergency Response: Spill Neutralization

User Question: I spilled about 5mL of BAA on the hood floor. It smells sweet and pungent. How do I clean it?

The "Thiosulfate Quench" Protocol: Do not just use water or bicarbonate. You must chemically destroy the alkylating capability using a nucleophile.

Reagents Needed:

• Sodium Thiosulfate (

  ): Saturated aqueous solution.

• Absorbent Pads: Polypropylene or vermiculite.

Why Thiosulfate? It reacts with BAA to form the Bunte salt (S-carboxymethyl thiosulfate), which is non-volatile and water-soluble.

Spill Workflow Diagram

Figure 2: Decision matrix for BAA spill containment. Speed and specific neutralization are key.

Frequently Asked Questions (FAQs)

Q: Can I use bleach to neutralize BAA? A: NO. Mixing bleach (hypochlorite) with brominated compounds can release toxic bromine gas (

) or form other hazardous halo-organics. Stick to Sodium Thiosulfate .[4]

Q: The SDS says "Corrosive," but doesn't mention "Lachrymator" in the main header. Is it safe? A: SDS quality varies. BAA is a Category 1 Lachrymator . Treat it as such regardless of the header. The "sweet" smell is a warning sign; if you smell it, you are already overexposed.

Q: How do I clean my glassware? A: Rinse glassware with the Sodium Thiosulfate solution inside the hood before removing it to the sink. Do not bring contaminated glassware to a communal sink, as residual vapors will affect other lab users.

References

• PubChem. Bromoacetic Acid (CID 6227) - Safety and Hazards. National Library of Medicine. [Link]

• Jordt, S.E., et al. (2004). Mustard oils and cannabinoids excite sensory nerve fibres through the TRP channel ANKTM1 (TRPA1). Nature. [Link]

• Bessac, B.F., & Jordt, S.E. (2008). Breathtaking irritants: TRPA1 as a target for tear gas agents. [Link]

Sources

• 1. Structural insights into the molecular mechanism of mouse TRPA1 activation and inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A TRPA1-dependent mechanism for the pungent sensation of weak acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Activation of TRPA1 by volatile organic chemicals leading to sensory irritation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cws.auburn.edu [cws.auburn.edu]

Technical Support Center: Troubleshooting Incomplete Protein Alkylation with 2-Bromoacetic Acid

Welcome to the technical support guide for protein alkylation using 2-bromoacetic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate and resolve common challenges encountered during this critical step in protein analysis workflows, such as in mass spectrometry-based proteomics. Here, we move beyond simple instructions to explain the underlying chemical principles, ensuring you can not only fix a protocol but also understand how to prevent future issues.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of incomplete cysteine alkylation with 2-bromoacetic acid?

A1: The most frequent reason for incomplete alkylation is a suboptimal reaction pH. The alkylation of cysteine by 2-bromoacetic acid is a bimolecular nucleophilic substitution (SN2) reaction. For this to occur efficiently, the thiol group (-SH) of the cysteine residue must be deprotonated to its more nucleophilic thiolate anion form (-S⁻). This deprotonation is favored at a pH above the pKa of the cysteine thiol, which is typically around 8.3. Therefore, performing the reaction in a buffer with a pH between 8.0 and 9.0 is crucial for maximizing the concentration of the reactive thiolate species.[1][2]

Q2: I'm observing modifications on amino acids other than cysteine. What are these "off-target" reactions and how can I minimize them?

A2: Off-target or side reactions occur when 2-bromoacetic acid modifies other nucleophilic amino acid residues. Besides cysteine, susceptible residues include methionine, lysine, histidine, aspartate, and glutamate, as well as the N-terminus of the protein.[1][3] These side reactions are generally less favorable than cysteine alkylation but can become significant under non-optimal conditions.

To minimize off-target modifications:

• Optimize Reagent Concentration: Use the lowest effective concentration of 2-bromoacetic acid. A common starting point is a 2- to 10-fold molar excess over the reducing agent used in the previous step (e.g., DTT or TCEP).[1]

• Control Reaction Time: Avoid unnecessarily long incubation times. Monitor the reaction to find the point of complete cysteine alkylation without substantial side-product formation.[1]

• Maintain Optimal pH: While a basic pH is needed for cysteine reactivity, excessively high pH (>9.0) can increase the deprotonation and subsequent alkylation of lysine residues.[4]

• Perform the Reaction in the Dark: Haloacetamide reagents like 2-bromoacetic acid can be light-sensitive, and performing the reaction in the dark can help prevent the formation of reactive species that may lead to unwanted side reactions.[1]

Q3: How does 2-bromoacetic acid compare to the more commonly used iodoacetamide?

A3: Both 2-bromoacetic acid and iodoacetamide are effective haloacetamide alkylating agents that react with cysteine residues via the same SN2 mechanism. The primary difference lies in their reactivity, which is governed by the nature of the halogen leaving group. Iodide is a better leaving group than bromide, making iodoacetamide generally more reactive than 2-bromoacetic acid.[1]

This higher reactivity can lead to faster and more complete alkylation with iodoacetamide but may also increase the propensity for off-target modifications if not carefully controlled.[1] The choice between the two often comes down to a balance between reaction efficiency and specificity for a given protein or experimental goal.

Q4: How can I confirm that my alkylation reaction has gone to completion?

A4: Mass spectrometry (MS) is the most powerful and widely used technique for verifying the completeness of an alkylation reaction.[1] By using techniques like Liquid Chromatography-Mass Spectrometry (LC-MS), you can analyze the protein digest and look for the characteristic mass shift in cysteine-containing peptides.

• Successful Alkylation: A successfully alkylated cysteine residue will show a mass increase corresponding to the addition of a carboxymethyl group (+58.0055 Da for 2-bromoacetic acid).

• Incomplete Alkylation: The presence of peptides with unmodified cysteine residues indicates an incomplete reaction.

• Side Reactions: The identification of peptides with unexpected mass shifts on other residues (e.g., methionine, lysine) can confirm the presence of off-target modifications.

Troubleshooting Guide: Incomplete Alkylation

Use this guide to diagnose and resolve issues with your 2-bromoacetic acid alkylation protocol.

Issue: Mass spectrometry data shows a significant population of peptides with unmodified cysteines.

This is the classic sign of incomplete alkylation. The following flowchart and detailed explanations will help you pinpoint the cause.

Caption: A logical workflow for troubleshooting incomplete protein alkylation.

Potential Cause 1: Incomplete Reduction of Disulfide Bonds

Why it happens: Alkylation can only occur on free thiol groups. If the disulfide bonds within your protein are not fully reduced to cysteines, those residues will be unavailable to react with 2-bromoacetic acid.

How to fix it:

• Ensure you are using a sufficient concentration of a reducing agent like Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP). A final concentration of 5-10 mM DTT is a common starting point.[3]

• Verify that the reduction incubation conditions are adequate. Typically, this involves heating the sample at 56-60°C for 30-60 minutes.[3]

• For proteins with many disulfide bonds or known stability issues, you may need to increase the concentration of the reducing agent or extend the incubation time.

Potential Cause 2: Suboptimal Reaction pH

Why it happens: As detailed in the FAQs, the reaction is highly pH-dependent. If your buffer pH is too low (e.g., below 7.5), the equilibrium will favor the protonated, less reactive thiol form of cysteine, leading to a slow and incomplete reaction.[1][2]

How to fix it:

• Prepare your reaction buffer fresh and verify its pH immediately before use.

• Ensure the final pH of the protein solution after all additions (including the protein itself and the reducing agent) is within the optimal range of 8.0-9.0.[1] Buffers such as Tris-HCl or ammonium bicarbonate are commonly used.[5]

Potential Cause 3: Insufficient Concentration of 2-Bromoacetic Acid

Why it happens: The alkylation reaction follows second-order kinetics, meaning its rate is dependent on the concentration of both the protein's cysteine residues and the alkylating agent. If the concentration of 2-bromoacetic acid is too low, the reaction may not go to completion within a practical timeframe.

How to fix it:

• Increase the molar excess of 2-bromoacetic acid relative to the reducing agent. A 2- to 5-fold molar excess is a good starting point.[2] For example, if you used 10 mM DTT for reduction, a concentration of 20-50 mM 2-bromoacetic acid would be appropriate.[2]

• It's important to titrate the concentration to find the optimal balance for your specific protein, as an excessive concentration can lead to off-target modifications.[1]

Potential Cause 4: Inadequate Reaction Time or Temperature

Why it happens: Chemical reactions take time. If the incubation period is too short, the alkylation may not have had sufficient time to reach completion.

How to fix it:

• Extend the incubation time. Typical alkylation reactions are run for 30-60 minutes at room temperature.[1] If you suspect incomplete alkylation, try extending this to 60 or even 90 minutes.

• Most protocols recommend performing the alkylation at room temperature (20-25°C).[1] While increasing the temperature can speed up the reaction, it can also significantly increase the rate of side reactions.[1] Therefore, extending the time at room temperature is generally preferred over increasing the heat.

Potential Cause 5: Poor Reagent Quality

Why it happens: 2-bromoacetic acid solutions can be unstable over time. The reagent can hydrolyze or degrade, especially if not stored properly, leading to a lower effective concentration and poor reactivity.

How to fix it:

• Always prepare your 2-bromoacetic acid stock solution fresh immediately before use. [1][6]

• Store the solid reagent in a cool, dark, and dry place as recommended by the manufacturer.

• Protect the stock solution and the reaction mixture from light to prevent potential degradation.[1][6]

Key Experimental Protocols

Protocol 1: Standard In-Solution Protein Reduction and Alkylation

This protocol provides a general guideline for preparing protein samples for mass spectrometry analysis.

Materials:

• Protein sample

• Denaturation Buffer: 8 M Urea in 100 mM Tris-HCl, pH 8.5[3]

• Reducing Agent: 1 M Dithiothreitol (DTT) stock in water

• Alkylation Reagent: 0.5 M 2-bromoacetic acid stock in water (prepare fresh)[6]

• Quenching Reagent: 1 M DTT stock in water

Procedure:

• Protein Solubilization and Denaturation: Dissolve the protein sample in the Denaturation Buffer to your desired concentration.

• Reduction: Add DTT from the 1 M stock to a final concentration of 10 mM. Incubate at 56°C for 45 minutes to reduce disulfide bonds.[1][6]

• Cooling: Allow the sample to cool to room temperature.

• Alkylation: Add the freshly prepared 0.5 M 2-bromoacetic acid solution to a final concentration of 20-25 mM. Incubate for 30 minutes at room temperature in the dark.[1][6]

• Quenching: Add DTT from the 1 M stock to a final concentration of 20 mM to quench any excess, unreacted 2-bromoacetic acid. Incubate for 15 minutes at room temperature in the dark.[1][6]

• Downstream Processing: The sample is now ready for buffer exchange, proteolytic digestion (e.g., with trypsin), and subsequent analysis.

Table 1: Summary of Optimized Reaction Parameters

Parameter	Recommended Range	Rationale & Key Considerations
pH	8.0 - 9.0	Maximizes the concentration of the reactive thiolate anion (-S⁻).[1]
Temperature	Room Temperature (20-25°C)	Balances reaction rate with the minimization of off-target modifications.[1]
Reaction Time	30 - 60 minutes	Should be optimized to ensure completion without promoting side reactions.[1]
Reagent Molar Excess	2-10x over reducing agent	Ensures a sufficient driving force for the reaction; must be optimized.[1]
Light Exposure	Perform in the dark	Protects the light-sensitive haloacetamide reagent from degradation.[1]

References

• Lin, D., et al. (2015). Quantitative Chemoproteomics for Site-Specific Analysis of Protein Alkylation by 4-Hydroxy-2-Nonenal in Cells. Analytical Chemistry. Available at: [Link]

• Wang, M., et al. (2017). Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics. Molecular BioSystems. Available at: [Link]

• Wang, M., et al. (2017). Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics. PubMed Central. Available at: [Link]

• A Mass Spectrometry Strategy for Protein Quantification Based on the Differential Alkylation of Cysteines Using Iodoacetamide and Acrylamide. (2024). PubMed Central. Available at: [Link]

• Reducing Complexity? Cysteine Reduction and S-Alkylation in Proteomic Workflows: Practical Considerations. (2019). Springer Nature Experiments. Available at: [Link]

• Methionine Alkylation as an Approach to Quantify Methionine Oxidation Using Mass Spectrometry. (2024). Journal of the American Society for Mass Spectrometry. Available at: [Link]

• Sechi, S., & Chait, B. T. (1998). Modification of Cysteine Residues by Alkylation. A Tool in Peptide Mapping and Protein Identification. Analytical Chemistry. Available at: [Link]

• What would be the alternative alkylating agents other than iodoacetamide which I can use in amino acid sequencing?. (2017). ResearchGate. Available at: [Link]

• Pop-Craciun, A. M., et al. (2012). Selectivity of labeled bromoethylamine for protein alkylation. Journal of Molecular Modeling. Available at: [Link]

• Selectivity of labeled bromoethylamine for protein alkylation. (2012). ResearchGate. Available at: [Link]

• Pop-Craciun, A. M., et al. (2012). Selectivity of labeled bromoethylamine for protein alkylation. PubMed. Available at: [Link]

• Protein Reduction, Alkylation, Digestion. (2011). University of Washington's Proteomics Resource. Available at: [Link]

• Bromoacetic Acid and DIC Peptoid Coupling. (2017). Lokey Lab Protocols, UC Santa Cruz. Available at: [Link]

• Thermodynamic Overview of Bioconjugation Reactions Pertinent to Lysine and Cysteine Peptide and Protein Residues. (2023). MDPI. Available at: [Link]

• Aldehydes as reducing agents: Reductive alkylation of ketones. (2025). ScienceDirect. Available at: [Link]

• Pedro, M. P., et al. (2013). 2-Bromopalmitate Reduces Protein Deacylation by Inhibition of Acyl-Protein Thioesterase Enzymatic Activities. PLOS One. Available at: [Link]

• US5066716A - Synthesis of chloroacetyl and bromoacetyl modified peptides for the preparation of synthetic peptide polymers, conjugated peptides, and cyclic peptides. Google Patents.
• WO1992022318A1 - Amino acid derivative and bromoacetyl modified peptides. Google Patents.

• Baralle, A., et al. (2016). Direct alkylation of heteroarenes with unactivated bromoalkanes using photoredox gold catalysis. Chemical Science. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. proteomicsresource.washington.edu [proteomicsresource.washington.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: 2-Bromoacetic Acid vs. Iodoacetamide for Protein Modification

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of proteomics and drug development, the precise chemical modification of proteins is a cornerstone of experimental design. Among the various techniques, the alkylation of cysteine residues stands out as a critical step for applications ranging from peptide mapping and mass spectrometry-based proteomics to the development of covalent inhibitors. The primary goal of this modification is to cap the highly reactive thiol group of cysteine, preventing the formation of disulfide bonds and stabilizing the protein structure for downstream analysis.

Two of the most common reagents employed for this purpose are 2-bromoacetic acid and iodoacetamide. While both are effective haloacetates that achieve cysteine alkylation through a nucleophilic substitution reaction, their subtle differences in chemical reactivity and specificity can have significant implications for experimental outcomes. This guide provides an in-depth, objective comparison of these two reagents, supported by experimental data and detailed protocols, to empower researchers to make informed decisions for their specific applications.

The Chemistry of Cysteine Alkylation: A Tale of Two Halogens

At its core, the alkylation of cysteine by both 2-bromoacetic acid and iodoacetamide is a bimolecular nucleophilic substitution (SN2) reaction. The deprotonated thiol group of a cysteine residue, the thiolate anion (-S⁻), acts as a potent nucleophile, attacking the electrophilic α-carbon of the haloacetate. This results in the formation of a stable thioether bond and the displacement of the halide ion (bromide or iodide).

The efficiency of this reaction is heavily influenced by the nature of the leaving group. In the case of haloacetates, the reactivity trend follows the order of I > Br > Cl.[1] This is because iodide is a larger, more polarizable, and weaker base than bromide, making it a better leaving group. Consequently, iodoacetamide is generally considered to be more reactive than 2-bromoacetic acid.[2]

Reactivity and Specificity: A Balancing Act

While high reactivity is often desirable for ensuring complete alkylation, it can also lead to a greater propensity for off-target modifications. Both 2-bromoacetic acid and iodoacetamide are not entirely specific to cysteine and can react with other nucleophilic amino acid residues, which can complicate data analysis.

Iodoacetamide: The Workhorse with Known Side Gigs

Iodoacetamide is widely recognized for its high reactivity towards cysteine residues.[1] The second-order rate constant for the reaction of iodoacetamide with cysteine at pH 7 has been reported to be approximately 36 M⁻¹ min⁻¹ (0.6 M⁻¹s⁻¹).[1][3] However, this reactivity is not without its drawbacks. Iodoacetamide is known to alkylate several other amino acid residues, including:

• Methionine: The thioether side chain of methionine can be alkylated to form a sulfonium ion.[4][5] This modification can be quite significant, with some studies showing that carbamidomethylation of methionine can be more common than its oxidation.[6]

• Lysine: The ε-amino group of lysine can be modified, particularly at higher pH values (>9.0) where it is deprotonated.[4]

• Histidine: The imidazole ring of histidine is susceptible to alkylation, with reactivity increasing at a pH above 6.[4]

• Aspartic Acid and Glutamic Acid: The carboxyl groups of these acidic residues can also be targeted.[1]

• N-terminus: The free amino group at the N-terminus of a peptide or protein is another potential site for modification.[1][7]

2-Bromoacetic Acid: A "Comparable" but Less Characterized Alternative

While a precise, directly comparable second-order rate constant for 2-bromoacetic acid is not as readily available in the literature, its reactivity is often described as "comparable" to that of iodoacetamide.[1] Given that bromide is a less effective leaving group than iodide, it is reasonable to infer that 2-bromoacetic acid is slightly less reactive than iodoacetamide under identical conditions.[2]

This slightly lower reactivity may offer a potential advantage in terms of specificity, although this is not definitively established in comparative studies. 2-bromoacetic acid is expected to have a similar profile of off-target modifications to iodoacetamide, reacting with methionine, lysine, and histidine residues.[1][8] However, the extent of these side reactions may be less pronounced due to its reduced reactivity.

Performance at a Glance: A Comparative Summary

Feature	2-Bromoacetic Acid	Iodoacetamide
Relative Reactivity	High, but generally considered slightly less reactive than iodoacetamide.	Very High.[1]
Primary Target	Cysteine residues.	Cysteine residues.[1]
Known Off-Target Residues	Methionine, Lysine, Histidine.[1][8]	Methionine, Lysine, Histidine, Aspartic Acid, Glutamic Acid, Tyrosine, N-terminus.[1][7]
Key Advantage	Potentially higher specificity due to slightly lower reactivity.	High reactivity ensures rapid and efficient alkylation.
Key Disadvantage	Less documented in terms of quantitative reactivity and side-reaction profiles.	Higher potential for off-target modifications.[6]
Common Applications	Proteomics, cross-linking studies.	Proteomics, peptide mapping, inhibitor studies.[1]

Visualizing the Reaction: Mechanism and Workflow

To better understand the chemical transformations and the experimental process, the following diagrams illustrate the SN2 reaction mechanism and a typical workflow for protein alkylation.

Caption: The SN2 reaction mechanism for cysteine alkylation by 2-bromoacetic acid and iodoacetamide.

Caption: A typical experimental workflow for protein alkylation prior to mass spectrometry analysis.

Experimental Protocols: A Practical Guide

The key to successful and specific cysteine alkylation lies in the careful optimization of reaction conditions. The following protocols provide a starting point for in-solution alkylation using either 2-bromoacetic acid or iodoacetamide.

Protocol 1: In-Solution Alkylation with Iodoacetamide

Materials:

• Protein sample

• Denaturation/Reduction Buffer: 8 M urea, 100 mM Tris-HCl, pH 8.5

• Reducing Agent: 1 M Dithiothreitol (DTT) stock solution

• Alkylation Reagent: 0.5 M Iodoacetamide (IAA) stock solution (prepare fresh, protect from light)

• Quenching Reagent: 1 M DTT stock solution

• Digestion Buffer: 50 mM Ammonium Bicarbonate

• Protease (e.g., Trypsin)

• C18 desalting spin columns

Procedure:

• Denaturation and Reduction:

  • Dissolve the protein sample in Denaturation/Reduction Buffer.

  • Add DTT to a final concentration of 10 mM.

  • Incubate at 37°C for 1 hour to reduce disulfide bonds.

• Alkylation:

  • Cool the sample to room temperature.

  • Add freshly prepared iodoacetamide stock solution to a final concentration of 20-50 mM (a 2- to 5-fold molar excess over DTT is a good starting point).

  • Incubate for 30-60 minutes at room temperature in the dark. The optimal time should be determined empirically.

• Quenching:

  • Add DTT to a final concentration of 20 mM to quench any unreacted iodoacetamide.

  • Incubate for 15 minutes at room temperature.

• Sample Preparation for Mass Spectrometry:

  • Dilute the sample with Digestion Buffer to reduce the urea concentration to < 1 M.

  • Add trypsin and incubate overnight at 37°C.

  • Desalt the resulting peptide mixture using a C18 spin column according to the manufacturer's protocol.

  • The sample is now ready for LC-MS/MS analysis.

Protocol 2: In-Solution Alkylation with 2-Bromoacetic Acid

The protocol for 2-bromoacetic acid is very similar to that of iodoacetamide, with minor adjustments to account for its slightly lower reactivity.

Materials:

• Same as for Protocol 1, but with 0.5 M 2-Bromoacetic Acid stock solution instead of iodoacetamide.

Procedure:

• Denaturation and Reduction:

  • Follow step 1 from Protocol 1.

• Alkylation:

  • Cool the sample to room temperature.

  • Add freshly prepared 2-bromoacetic acid stock solution to a final concentration of 20-50 mM.

  • Incubate for 45-90 minutes at room temperature in the dark. A slightly longer incubation time compared to iodoacetamide may be necessary to ensure complete alkylation.

• Quenching:

  • Follow step 3 from Protocol 1.

• Sample Preparation for Mass Spectrometry:

  • Follow step 4 from Protocol 1.

Conclusion: Making the Right Choice for Your Research

Both 2-bromoacetic acid and iodoacetamide are highly effective reagents for the alkylation of cysteine residues in proteins. Iodoacetamide, with its higher reactivity, is the more commonly used of the two and is ideal for applications where rapid and complete alkylation is paramount. However, this comes with a higher risk of off-target modifications.

2-bromoacetic acid, being slightly less reactive, may offer a more specific modification profile, potentially reducing the complexity of downstream data analysis. The choice between these two reagents will ultimately depend on the specific requirements of the experiment, including the nature of the protein sample, the desired level of specificity, and the analytical method being employed.

Regardless of the chosen reagent, it is crucial for researchers to be aware of the potential for side reactions and to optimize their experimental conditions—particularly pH, reagent concentration, and incubation time—to maximize the efficiency of cysteine alkylation while minimizing off-target effects. By carefully considering these factors, scientists can ensure the generation of high-quality, reproducible, and interpretable data in their proteomic and drug development endeavors.

References

• Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics - PMC. [Link]

• Kinetics And Mechanistic Oxidation Of L-Cysteine Using By –Bromo Pthalimide In Presence Of Chloro – Complex Of Pd (II) As Homogenous Cataylst In Aqueous Aectic Acid Medium - ResearchGate. [Link]

• Cysteine alkylation methods in shotgun proteomics and their possible effects on methionine residues - PubMed. [Link]

• Identification of an artifact in the mass spectrometry of proteins derivatized with iodoacetamide - PubMed. [Link]

• Kinetics of the Oxidation of L-Cysteine by trans- and cis-Cobalt(III) and Iron(III) Complexes. [Link]

• A Mass Spectrometry Strategy for Protein Quantification Based on the Differential Alkylation of Cysteines Using Iodoacetamide and Acrylamide - MDPI. [Link]

• Fast Cysteine Bioconjugation Chemistry - PMC - NIH. [Link]

• Modifications of cysteine residues with alkylating agents used in proteomics. [Link]

• Chemical modification of lysine and histidine residues in gracilaria tenuistipitata bromoperoxidase effect on stability and activity - ScienceAsia. [Link]

• Concurrent bromoacetate reaction at histidine and methionine residues in ribonuclease. [Link]

• Thermodynamic Overview of Bioconjugation Reactions Pertinent to Lysine and Cysteine Peptide and Protein Residues - MDPI. [Link]

• Discovery of protein modifications using high resolution differential mass spectrometry proteomics - bioRxiv. [Link]

• Kinetics and mechanism of the reaction of cysteine and hydrogen peroxide in aqueous solution - PubMed. [Link]

• Concurrent bromoacetate reaction at histidine and methionine residues in ribonuclease - PMC - NIH. [Link]

• Concurrent Bromoacetate Reaction at Histidine and - Amanote Research. [Link]

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• 2. benchchem.com [benchchem.com]
• 3. Fast Cysteine Bioconjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Identification of an artifact in the mass spectrometry of proteins derivatized with iodoacetamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cysteine alkylation methods in shotgun proteomics and their possible effects on methionine residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Concurrent bromoacetate reaction at histidine and methionine residues in ribonuclease - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Iodoacetic Acid vs. 2-Bromoacetic Acid for Cysteine Alkylation and Carboxymethylation

Executive Summary

In protein biochemistry and organic synthesis, the choice between Iodoacetic Acid (IAA) and 2-Bromoacetic Acid (BAA) is dictated by the trade-off between reaction kinetics and chemical specificity .

• Iodoacetic Acid (IAA) is the superior alkylating agent in terms of speed, driven by the weak C–I bond. It is the gold standard for quantitative proteomics when total cysteine capping is required under mild conditions. However, it carries a high risk of artifactual tyrosine iodination if not handled in strict darkness.

• 2-Bromoacetic Acid (BAA) acts as a slower, more stable alternative. It is often utilized in bulk polymer synthesis (e.g., carboxymethyl cellulose) or specific biochemical assays where the generation of free iodine must be absolutely avoided, despite requiring more vigorous reaction conditions (higher pH or temperature).

Mechanistic Foundation: The Nucleophilic Substitution ( )

Both reagents alkylate sulfhydryl groups (-SH) via a bimolecular nucleophilic substitution (

) mechanism. The reaction rate is fundamentally governed by the leaving group ability of the halogen.

Bond Dissociation Energy (BDE) & Leaving Group Quality

The carbon-halogen bond strength is the primary determinant of reactivity. The C–I bond is significantly longer and weaker than the C–Br bond, lowering the activation energy for the nucleophilic attack by the thiolate anion (

).

Parameter	Iodoacetic Acid (IAA)	2-Bromoacetic Acid (BAA)	Impact on Reactivity
Leaving Group	Iodide ( )	Bromide ( )	is a softer, more stable base, making it a better leaving group.
C–X Bond Length	~2.14 Å	~1.94 Å	Longer bond = weaker interaction.
Bond Dissociation Energy	~218 kJ/mol	~285 kJ/mol	IAA reacts 10–50x faster due to lower energy required to break the bond.
Polarizability	High	Moderate	High polarizability of Iodine stabilizes the transition state.

Reaction Mechanism Diagram

The following diagram illustrates the

transition state and the critical difference in leaving group departure.

Figure 1: Mechanism of Thiol Alkylation. The rate-limiting step is the cleavage of the C-X bond in the transition state.

Experimental Performance & Kinetics

The following data synthesizes comparative performance in standard biochemical buffers (pH 8.0).

Comparative Reactivity Table

Feature	Iodoacetic Acid (IAA)	2-Bromoacetic Acid (BAA)
Relative Reaction Rate ( )	1.0 (Reference)	~0.02 - 0.05
Optimal pH Range	7.5 – 8.5	8.5 – 9.5
Time to Completion (Protein)	15 – 30 mins (Dark)	2 – 4 hours (or requires heat)
Selectivity	High for Cys (at pH < 9)	Moderate (Risk of N-term alkylation at high pH)
Side Reaction Risk	High: Tyrosine Iodination	Low: No Iodine generation
Primary Application	Proteomics, Peptide Mapping	Polymer Synthesis, Specific Enzyme Assays

The "Tyrosine Artifact" in IAA

A critical failure mode in IAA protocols is the off-target modification of Tyrosine.

• Cause: IAA degrades in light or presence of oxidants to release free Iodide (

  ), which oxidizes to Iodine ( ) or Hypoiodous acid ( ).

• Effect:

  acts as an electrophile, adding to the ortho-position of the Tyrosine phenolic ring (Mono- and Di-iodotyrosine).

• Prevention: Reactions MUST be performed in the dark. BAA does not suffer from this specific artifact.

Validated Experimental Protocols

Protocol A: Rapid Cysteine Alkylation for Proteomics (IAA)

Use this protocol for mass spectrometry sample preparation where complete alkylation is required.

Reagents:

• Buffer: 50 mM Ammonium Bicarbonate (pH 8.0).

• Reducing Agent: DTT (Dithiothreitol) or TCEP.

• Alkylating Agent: 200 mM Iodoacetic Acid (Freshly prepared in buffer).

Workflow:

• Reduction: Incubate protein sample with 5 mM DTT at 56°C for 30 mins to break disulfide bonds.

• Cooling: Allow sample to cool to room temperature (RT).

• Alkylation: Add IAA to a final concentration of 10–20 mM (2–4x molar excess over total thiols).

• Incubation (CRITICAL): Incubate for 20 minutes at RT in the DARK . Wrap tubes in foil.

  • Why? Light catalyzes the homolytic cleavage of the C-I bond, generating iodine radicals and free

    .

• Quenching: Add excess DTT or

  -mercaptoethanol to consume unreacted IAA.

Protocol B: Large-Scale Carboxymethylation (BAA)

Use this protocol for synthesizing carboxymethylated polymers (e.g., polysaccharides) where cost and stability are prioritized over speed.

Reagents:

• Base: 20% NaOH (Strong base required to activate hydroxyls/thiols and drive the slower leaving group).

• Reagent: 2-Bromoacetic Acid (Solid or concentrated solution).

Workflow:

• Activation: Slurry the substrate (e.g., cellulose/protein) in NaOH/Isopropanol mix for 1 hour at RT.

• Addition: Add BAA dropwise.

• Reaction: Heat to 55–60°C for 3–5 hours.

  • Why? The C-Br bond requires thermal energy to overcome the higher activation energy barrier compared to C-I.

• Neutralization: Wash with 70% Ethanol/Acetic acid to remove salts and unreacted BAA.

Decision Logic & Workflow

Use the following logic map to select the correct reagent for your specific application.

Figure 2: Decision Matrix for Reagent Selection. Blue path indicates the standard proteomic workflow.

Safety & Handling (HSE)

Both reagents are potent alkylators and must be treated as potential carcinogens .

• Skin Contact: Both cause severe chemical burns. IAA is particularly dangerous as it can penetrate skin rapidly due to its lipophilicity before pain is felt.

• Inhalation: Use a fume hood. BAA is a solid at RT but can sublime; IAA is often supplied as a solid.

• Disposal: Do not pour down the drain. Quench with excess thiol (cysteine/methionine) or sodium thiosulfate before disposal into hazardous waste streams.

References

• Bond Dissociation Energies of Haloacetic Acids Source: National Institutes of Health (NIH) / PubMed Summary: Detailed thermodynamic data confirming the C-I bond (approx. 218 kJ/mol) is significantly weaker than C-Br (approx. 285 kJ/mol), explaining the kinetic superiority of IAA. URL:[Link] (Search: "enthalpies of formation of chloro-, bromo-, and iodoacetic acids")

• Mechanism of Tyrosine Iodination Artifacts Source: Journal of Biological Chemistry / PubMed Summary: Describes the peroxidase-catalyzed and non-enzymatic oxidation of iodide to iodine, leading to tyrosine modification during IAA alkylation. URL:[Link] (Search: "mechanism of iodination of tyrosine")

• Carboxymethylation of Polysaccharides Source: ResearchGate / Carbohydrate Polymers Summary: Comparative study of chloro-, bromo-, and iodoacetic acid in polymer synthesis, highlighting the use of BAA and MCA (monochloroacetic acid) for bulk synthesis due to stability. URL:[Link] (Search: "Carboxymethylation of polysaccharides comparative study")[1]

• Cysteine Bioconjugation Kinetics Source: NIH / PMC Summary: Reviews reaction rates of cysteine modification, establishing IAA as a "fast" conjugator compared to bromo- or chloro- derivatives. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]

Technical Guide: Cysteine Alkylation Strategies in Proteomics

Topic: Chloroacetamide (CAA) vs. 2-Bromoacetic Acid (2-BAA) for Proteomics Content Type: Technical Comparison Guide Audience: Senior Researchers, Mass Spectrometrists, and Proteomics Core Managers

Chloroacetamide (CAA) vs. 2-Bromoacetic Acid (2-BAA)

Executive Summary: The "Amide vs. Acid" Decision

In bottom-up proteomics, the choice of alkylating agent is often treated as a trivial default—usually Iodoacetamide (IAA). However, as sensitivity increases and artifact suppression becomes critical, researchers are migrating toward Chloroacetamide (CAA) .

The comparison requested here—CAA vs. 2-Bromoacetic Acid (2-BAA) —is not merely a choice between halogens (Chlorine vs. Bromine); it is a fundamental choice between neutral capping (Amide) and acidic capping (Acid) .

• Chloroacetamide (CAA): The modern "Gold Standard" for robust, artifact-free shotgun proteomics. It creates a neutral Carbamidomethyl modification (+57.02 Da).

• 2-Bromoacetic Acid (2-BAA): A specialized reagent often used for specific isotopic labeling, solubility modulation, or altering peptide isoelectric points (pI). It creates a negatively charged Carboxymethyl modification (+58.00 Da).

The Verdict: Use CAA for 95% of standard identification/quantification workflows to minimize off-target effects and maintain tryptic digestion efficiency. Use 2-BAA only when you specifically require the introduction of a negative charge (pI shift) or are utilizing specific isotopic quantitation workflows (e.g., deuterium-labeled acid).

Mechanism of Action & Chemical Kinetics[1]

Both reagents function via a bimolecular nucleophilic substitution (

) mechanism.[1] The thiolate anion ( ) of the reduced cysteine attacks the -carbon of the alkylating agent, displacing the halogen.[1]

The Critical Differences

Feature	Chloroacetamide (CAA)	2-Bromoacetic Acid (2-BAA)
Chemical Formula
Leaving Group	Chloride ( )	Bromide ( )
Reactivity	Lower. Requires higher temp/conc.	Higher. Bromine is a better leaving group than Chlorine.
Resulting Mod	Carbamidomethyl (-CH2-CONH2)	Carboxymethyl (-CH2-COOH)
Mass Shift	+57.0215 Da	+58.0055 Da
Charge at pH 2-8	Neutral (0)	Negative (-1)

Reaction Mechanism Diagram

The following diagram illustrates the divergent pathways and products of these two reagents.

Caption: Divergent alkylation pathways. CAA yields a neutral amide product, while 2-BAA yields a negatively charged acid product.

Comparative Performance Analysis

A. Specificity and Off-Target Effects[2]

• CAA (Superior): The primary driver for the field's shift to CAA is the elimination of "iodine artifacts." Unlike Iodoacetamide (IAA), CAA does not cause significant over-alkylation of Methionine (to Met-sulfonium), Histidine, or Lysine. It is highly specific to Cysteine.

• 2-BAA (Moderate): While it avoids iodine-specific artifacts, the Bromine leaving group is highly reactive. 2-BAA is more aggressive than CAA. Furthermore, the introduction of the carboxylic acid group can occasionally lead to unexpected hydrogen bonding or solubility changes during digestion.

B. Impact on Enzymatic Digestion (Trypsin)[2]

• CAA: Creates a neutral side chain that mimics the steric bulk of Glutamine/Asparagine. It is highly compatible with Trypsin, which prefers basic residues (Lys/Arg) and is generally unaffected by neutral modifications nearby.

• 2-BAA: Introduces a negative charge near the backbone. If a cysteine is located near a Trypsin cleavage site (Lys/Arg), the negative charge of the Carboxymethyl group can form salt bridges with the positive charge of the Lys/Arg, potentially inhibiting cleavage (missed cleavages).

C. Chromatography (LC-MS) Retention Time

• CAA: Peptides elute according to standard hydrophobicity predictions.

• 2-BAA: Carboxymethylated peptides are more hydrophilic due to the acid group. They will generally elute earlier on Reverse Phase (C18) columns compared to their CAA counterparts. This can be useful for separating specific cysteine-rich peptides but requires retiming retention time windows.

Experimental Protocols

Protocol A: High-Specificity Alkylation with CAA (Recommended)

Use for: Standard Shotgun Proteomics, TMT labeling, Label-Free Quantitation.

Reagents:

• CAA Stock: 500 mM Chloroacetamide in water (Freshly prepared).

• Reduction Buffer: 10 mM DTT or TCEP.

Steps:

• Lysis/Denaturation: Solubilize protein in 8M Urea or 5% SDS.

• Reduction: Add DTT/TCEP to 5-10 mM final. Incubate 30 min at 37°C (or 56°C if using DTT).

• Alkylation: Add CAA stock to a final concentration of 20-40 mM .

  • Note: CAA is less reactive than Iodine/Bromine reagents. It requires higher concentration.

• Incubation: Incubate at 37°C for 30-45 minutes in the dark.

  • Critical: Unlike IAA, CAA can be heated. Boiling (95°C) for 5-10 mins is also a valid "FASP" protocol method for CAA.

• Quenching: Optional (excess Cysteine), but usually removed during SP3/FASP cleanup.

Protocol B: Rapid Acidic Alkylation with 2-BAA

Use for: Isoelectric focusing studies, specific solubility requirements, or isotopic labeling (using 2-BAA-d2).

Reagents:

• 2-BAA Stock: 200 mM 2-Bromoacetic Acid in 1M NaOH (Adjust pH to ~8.0 immediately, as the acid will drop pH drastically).

• Buffer: 50 mM Ammonium Bicarbonate (pH 8.0).

Steps:

• pH Check (Critical): 2-BAA is an acid.[2] When adding it to your sample, ensure the buffering capacity is high enough to maintain pH > 7.5. If pH drops, the nucleophilic attack by cysteine stops.

• Reduction: Standard DTT/TCEP protocol.

• Alkylation: Add 2-BAA to a final concentration of 10-15 mM .

  • Note: Bromine is a better leaving group; reaction is faster than CAA.

• Incubation: Incubate at Room Temperature for 15-20 minutes in the dark.

• Quenching: Add 10-20 mM DTT to quench unreacted 2-BAA immediately to prevent off-target alkylation of N-termini.

Decision Matrix & Data Processing

When analyzing data, the search engine parameters must be set correctly. A mismatch here results in zero identified peptides .

Parameter	CAA Settings	2-BAA Settings
Modification Name	Carbamidomethyl (C)	Carboxymethyl (C)
Delta Mass	+57.021464	+58.005479
Composition

Workflow Decision Tree

Caption: Decision matrix for selecting alkylating agents. CAA is the default; 2-BAA is application-specific.

References

• Nielsen, M. L., et al. (2008). "Avoiding abundance biases in the functional annotation of post-translationally modified proteins." Nature Methods, 5(5), 389-390. (Establishes CAA as a superior alternative to IAA for minimizing artifacts). Link

• Müller, T., & Winter, D. (2017). "Systematic Evaluation of Protein Reduction and Alkylation Reveals Massive Unspecific Side Effects by Iodine-containing Reagents." Molecular & Cellular Proteomics, 16(7), 1177-1187. (Detailed comparison of alkylation side effects). Link

• BenchChem. (2025).[1][3] "Application Note: Cysteine Alkylation Using Bromoacetic Acid-d3 for Quantitative Proteomics." (Describes the specific use of Bromoacetic acid for isotopic labeling). Link

• Gorshkov, V., et al. (2021).[4] "Cysteine alkylation methods in shotgun proteomics and their possible effects on methionine residues." Journal of Proteomics, 232, 104060. (Compares CAA, IAA, and other reagents regarding methionine stability). Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. Selectivity of labeled bromoethylamine for protein alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Cysteine alkylation methods in shotgun proteomics and their possible effects on methionine residues - PubMed [pubmed.ncbi.nlm.nih.gov]

quantitative analysis of cysteine modification by 2-bromoacetic acid

[label="Targeted SN2 Reaction\n(Cys-S-Alkylation)", fillcolor="#34A853", font

Logical flow of targeted SN2 cysteine alkylation versus off-target artifactual pathways.

Head-to-Head Comparison: Alkylating Agents in MS Proteomics

To make informed experimental choices, we must quantify the performance of these reagents. The following table synthesizes the kinetic and mass spectrometric profiles of the four primary alkylating agents used in proteomics[1][2][3][4].

Reagent	Reaction Mechanism	Leaving Group Kinetics	Monoisotopic Mass Shift	Primary Off-Target Liabilities
Iodoacetamide (IAA)	SN2	Iodide (Fastest)	+57.021 Da	Met -> Isothreonine conversion; High Lys/N-term alkylation
2-Bromoacetic Acid (BAA)	SN2	Bromide (Moderate-Fast)	+58.005 Da	Moderate Lys/His alkylation (only at high molar excess)
Chloroacetamide (CAA)	SN2	Chloride (Slowest)	+57.021 Da	Severe Met Oxidation (up to 40% of Met-peptides)
N-Ethylmaleimide (NEM)	Michael Addition	N/A (Alkene)	+125.048 Da	Primary amines (highly reactive at pH > 8.0)

Strategic Application: Differential Alkylation for Redox Proteomics

Beyond standard bottom-up proteomics, BAA is highly prized in redox proteomics. By utilizing a differential alkylation strategy, researchers can quantify the oxidation state of specific cysteine residues[5]. In this workflow, native free thiols are first blocked with an unlabeled reagent (like NEM or light BAA). Subsequently, oxidized disulfides are reduced and alkylated with a heavy isotopologue (e.g., BAA-d3). The resulting mass shift (+60.037 Da for BAA-d3 vs +58.005 Da for light BAA) allows for precise relative quantification of the redox switch via LC-MS/MS[4][5].

Differential alkylation workflow for quantifying cysteine redox states using heavy isotopic labels.

Self-Validating Experimental Protocol: Quantitative Labeling with BAA-d3

A robust protocol must be a self-validating system. The following methodology ensures >95% alkylation efficiency while actively suppressing off-target reactions.

Materials Required:

• Denaturing Buffer: 8 M Urea in 100 mM Tris-HCl, pH 8.0.

• Reducing Agent: 500 mM Dithiothreitol (DTT) stock.

• Alkylating Agent: 500 mM Bromoacetic acid-d3 (BAA-d3) stock in HPLC-grade water (prepare fresh)[4].

• Quenching Agent: 500 mM L-cysteine or excess DTT.

Step-by-Step Methodology:

• Protein Denaturation: Dissolve 1 mg of protein sample in 1 mL of Denaturing Buffer.

  • Causality: Urea unfolds the tertiary structure, exposing buried cysteine residues to the solvent. A pH of 8.0 ensures the cysteine thiol is deprotonated to its reactive thiolate anion form (pKa ~8.3).

• Reduction of Disulfides: Add DTT to a final concentration of 10 mM. Incubate at 37°C for 1 hour.

  • Causality: DTT reduces existing disulfide bonds to free thiols. The 37°C incubation accelerates the thermodynamic unfolding and reduction process.

• Isotopic Alkylation: Add BAA-d3 to a final concentration of 25 mM (a 2.5-fold molar excess over DTT). Incubate in the dark at room temperature (20-25°C) for 45 minutes[4].

  • Causality: The bromide leaving group drives the SN2 reaction to completion within 45 minutes. Incubating in the dark is critical to prevent the photolytic generation of free radicals, which exacerbate off-target modifications.

• Reaction Quenching (Critical Validation Step): Add L-cysteine to a final concentration of 50 mM to quench unreacted BAA-d3.

  • Causality: Failing to quench the reaction allows residual BAA-d3 to slowly alkylate lysine and histidine residues during overnight enzymatic digestion. Quenching halts the reaction kinetics instantly.

• Desalting and Digestion: Dilute the urea concentration to <1 M, add trypsin (1:50 enzyme-to-protein ratio), and digest overnight. Desalt peptides using C18 spin columns prior to LC-MS/MS analysis.

Data Validation Checkpoint: During MS data analysis, configure the search engine (e.g., MaxQuant, Proteome Discoverer) with a dynamic modification for Heavy Carboxymethylation (+60.0368 Da) on Cysteine[4]. To validate protocol efficiency, calculate the ratio of unmodified cysteine to modified cysteine. A successful reaction will yield <1% unmodified cysteines and <2% off-target N-terminal alkylation.

References

• Application Note: Cysteine Alkylation Using Bromoacetic Acid-d3 for Quantit
• Cysteine alkylation methods in shotgun proteomics and their possible effects on methionine residues - researchg
• A Head-to-Head Comparison: 2-Bromoacetamide vs.
• The Impact of Commonly Used Alkylating Agents on Artifactual Peptide Modific
• Targeted Mass Spectrometry for Plasma Glycoprotein Profiling in Pre-eclampsia - nottingham.ac.uk -

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. The Impact of Commonly Used Alkylating Agents on Artifactual Peptide Modification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. repository.nottingham.ac.uk [repository.nottingham.ac.uk]

Strategic Alkylation in Protein Sequencing: The Case for 2-Bromoethylamine (BEA)

Topic: Advantages of 2-Bromoethylamine (BEA) over 2-Bromoacetic Acid (BAA) for Protein Sequencing Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals (Proteomics & Antibody Engineering).

Executive Summary

In the high-stakes field of de novo protein sequencing—particularly for monoclonal antibodies (mAbs) and cysteine-rich peptides—the choice of alkylating agent is a determinant of success. While 2-bromoacetic acid (BAA) and iodoacetamide (IAM) remain standard for routine mass spectrometry (MS) mapping, they often fail to resolve complex, disulfide-dense regions like Complementarity Determining Regions (CDRs).

This guide delineates the technical superiority of 2-bromoethylamine (BEA) . Unlike BAA, which passively caps cysteine residues, BEA actively transforms cysteines into S-aminoethylcysteine (AEC) —a lysine analog. This "pseudo-lysine" generation enables trypsin to cleave at cysteine sites, drastically improving sequence coverage, peptide ionization, and the resolution of hydrophobic domains.

Mechanistic Divergence: Capping vs. Functionalization

The fundamental difference lies in the chemical identity of the modified residue and its interaction with proteolytic enzymes (specifically Trypsin and Lys-C).

The Standard: 2-Bromoacetic Acid (BAA) [1]

• Reaction: Nucleophilic substitution (

  ) of the halide by the cysteine thiolate.

• Product: S-carboxymethylcysteine (CMC).

• Charge: Introduces a negative charge (carboxyl group) at neutral pH.

• Enzymatic Consequence: Trypsin (specific for basic residues Arg/Lys) ignores CMC. The peptide backbone remains intact at the cysteine site.

• Sequencing Outcome: Generates long, often hydrophobic peptides in disulfide-rich regions, which fly poorly in MS and fragment incompletely.

The Challenger: 2-Bromoethylamine (BEA)

• Reaction: Cysteine thiolate attacks the

  -carbon of BEA (often proceeding via a reactive aziridine intermediate).

• Product: S-aminoethylcysteine (AEC), also known as thialysine.

• Charge: Introduces a positive charge (primary amine) at neutral/acidic pH.

• Enzymatic Consequence: The side chain length and terminal amine of AEC mimic Lysine so closely that Trypsin recognizes and cleaves the peptide bond at the C-terminal side of the modified cysteine.

• Sequencing Outcome: Breaks down long, complex domains into manageable "tryptic" peptides, revealing previously hidden sequences.

Comparative Performance Analysis

The following data summarizes the advantages of BEA in a direct head-to-head comparison with BAA for antibody and cyclic peptide sequencing.

Table 1: Technical Comparison of Alkylating Agents

Feature	2-Bromoacetic Acid (BAA)	2-Bromoethylamine (BEA)
Modification Type	Carboxymethylation (Acidic)	Aminoethylation (Basic)
Trypsin Sensitivity	Resistant (No cleavage at Cys)	Susceptible (Cleaves at Cys)
Peptide Length	Longer (Lower resolution)	Shorter (Higher resolution)
MS Ionization	Neutral/Suppressed	Enhanced (Added + charge)
CDR Coverage	Often <80% (Missing loops)	>95% (Resolves loops)
Primary Application	Routine ID / Disulfide Mapping	De Novo Sequencing / CDR Analysis

Key Advantage: The "Pseudo-Lysine" Effect

In antibody sequencing, the CDR3 region of the heavy chain is hypervariable and rich in cysteines. When using BAA, the resulting peptide often spans the entire variable loop, creating a large (>3000 Da) precursor that fragments poorly in MS/MS.

• BEA Protocol: Converts the Cys residues into cleavage sites.

• Result: The large loop is diced into 2–3 smaller overlapping peptides. These smaller peptides ionize efficiently and provide high-quality fragmentation spectra (b- and y-ions), allowing for confident amino acid calling.

Visualizing the Workflow

The diagram below illustrates the divergent pathways. Note how BEA integrates into the enzymatic digestion workflow to generate higher-resolution data.

Figure 1: Mechanistic pathway comparison. BEA converts Cysteine into a trypsin-cleavable site, whereas BAA retains the peptide backbone integrity, often leading to data loss in complex regions.

Validated Experimental Protocol: High-Efficiency Aminoethylation

This protocol is optimized for "one-pot" reduction and alkylation, minimizing sample loss. It relies on the formation of a reactive ethylene imine (aziridine) intermediate from BEA.[2][3]

Reagents:

• Buffer: 0.2 M Tris-HCl, pH 8.6 (High pH is critical for aziridine formation).

• Reducing Agent: Dithiothreitol (DTT) or TCEP.

• Alkylating Agent: 2-Bromoethylamine hydrobromide (BEA).

Step-by-Step Methodology:

• Solubilization: Dissolve 50–100

  g of protein in 50 L of Denaturing Buffer (6 M Guanidine HCl, 0.2 M Tris-HCl, pH 8.6).

• Reduction: Add DTT to a final concentration of 10 mM. Incubate at 56°C for 30 minutes .

  • Why: Ensures complete unfolding and exposure of disulfide bonds.

• Alkylation (The Critical Step):

  • Add BEA to a final concentration of 50–100 mM .

  • Incubate at 50°C for 60 minutes in the dark.

  • Note: Unlike iodoacetamide (room temp), BEA requires heat and alkaline pH to cyclize into the reactive aziridine species, which then specifically attacks the cysteine thiolate.

• Quenching: Add DTT (excess) or acidify slightly to stop the reaction.

• Desalting: Perform buffer exchange (Zeba spin column or dialysis) into Digestion Buffer (50 mM Ammonium Bicarbonate).

• Digestion: Add Trypsin (Sequencing Grade) at a 1:50 enzyme-to-substrate ratio. Incubate overnight at 37°C.

• Analysis: Proceed to LC-MS/MS.

Case Study: De Novo Antibody Sequencing

In a study involving the sequencing of polyclonal IgG enriched from human plasma (See Ref [1]), researchers utilized BEA to overcome the limitations of standard mapping.

• Challenge: The variable heavy chain (VH) contained a cysteine-rich CDR3 loop that produced no interpretable spectra with standard alkylation.

• Intervention: Samples were split. One aliquot was treated with iodoacetamide (functionally similar to BAA), the other with BEA.

• Outcome:

  • The BEA-treated sample generated unique peptides cleaved within the CDR3 loop.

  • This allowed the assembly of the full variable region sequence with >99% confidence .

  • The additional positive charge from the "pseudo-lysine" significantly enhanced the signal intensity of these low-abundance peptides in the Orbitrap mass spectrometer.

References

• De Novo Sequencing of Antibodies for Identification of Neutralizing Antibodies. bioRxiv, 2024. Link

• A high-throughput peptidomic strategy to decipher the molecular diversity of cyclic cysteine-rich peptides. Scientific Reports, 2016. Link

• Cysteine Aminoethylation Enables the Site-Specific Glycosylation Analysis of Recombinant Human Erythropoietin using Trypsin. Analytical Chemistry, 2020.[4] Link

• Solid-Phase Sequencing of DNA and RNA. Vertex AI Search Results (Historical Method context). 5

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 3. A high-throughput peptidomic strategy to decipher the molecular diversity of cyclic cysteine-rich peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Solid-Phase Sequencing of DNA and RNA [tud.ttu.ee]

Comparative Toxicology of Haloacetic Acids: A Guide to Biological Performance and Assay Methodologies

Haloacetic acids (HAAs) represent the second most prevalent class of disinfection byproducts (DBPs) generated during municipal water treatment[1]. While regulatory frameworks in the EU and US predominantly monitor a subset of chlorinated and brominated HAAs (e.g., HAA5)[2], emerging toxicological data reveals that unregulated variants—particularly iodinated HAAs—exhibit vastly different biological activity profiles[2][3].

For researchers, toxicologists, and drug development professionals evaluating environmental exposure or developing cytoprotective agents, understanding the comparative mechanistic performance of these compounds is critical. This guide objectively compares the cytotoxicity and genotoxicity of various HAAs and outlines the gold-standard experimental methodologies used to validate these findings.

Mechanisms of Toxicity: The GAPDH-Oxidative Stress Axis

Historically, the genotoxicity of HAAs was presumed to stem from direct DNA alkylation. However, high-precision mechanistic studies have redefined this paradigm. HAAs are weak electrophiles that preferentially bind to cellular macromolecules with weak negative charges, such as thiol groups on proteins[4].

The Causality of DNA Damage: The primary cellular target of HAAs is the glycolytic enzyme1[1]. The inhibition of GAPDH halts glycolysis, leading to a rapid and severe depletion of cellular ATP[1][5]. Because DNA repair systems are highly ATP-dependent, the cell loses its ability to manage baseline oxidative stress. Consequently, reactive oxygen species (ROS) accumulate, leading to secondary genomic DNA damage (such as 8-OHdG adduct formation) and the activation of stress-response pathways[4][6]. Furthermore, the collective action of HAAs disrupts intracellular Ca2+ homeostasis, exacerbating mitochondrial stress and driving the cell toward apoptosis[7].

Mechanistic pathway of HAA-induced cytotoxicity and genotoxicity via GAPDH inhibition.

Comparative Toxicity Profiles

The biological "performance" (toxicity) of an HAA is strictly governed by its leaving group (the halogen) and the degree of halogenation.

• Halogen Substitution (I > Br > Cl): Iodinated HAAs are significantly more cytotoxic and genotoxic than their brominated and chlorinated counterparts[3]. The lower carbon-halogen bond dissociation energy of iodine makes iodoacetic acid (IA) a highly reactive SN2 alkylating agent[5].

• Degree of Halogenation: Monohaloacetic acids are generally the most reactive. However, among di- and tri-substituted HAAs,4[4].

Quantitative Comparison of HAA Toxicity in CHO-K1 Cells

The following table summarizes the relative toxicological rankings of six common HAAs based on standardized 72-hour exposure assays.

HAA Class	Compound	Abbreviation	Cytotoxicity Rank	Mutagenicity Rank	Key Characteristics
Iodinated MonoHAA	Iodoacetic Acid	IA	1 (Most Toxic)	1 (Most Mutagenic)	1040-fold more toxic than TCA; highest SN2 reactivity[3][5].
Brominated MonoHAA	Bromoacetic Acid	BA	2	3	Strong GAPDH inhibitor; severe ATP depleter[3][5].
Brominated DiHAA	Dibromoacetic Acid	DBA	3	2	Potent inducer of oxidative stress and lipid peroxidation[3][4].
Chlorinated MonoHAA	Chloroacetic Acid	CA	4	4	Moderate toxicity; requires higher concentrations for DNA damage[3][5].
Chlorinated DiHAA	Dichloroacetic Acid	DCA	5	5	Regulated by EPA/EU; associated with liver tumors in vivo[2][3].
Chlorinated TriHAA	Trichloroacetic Acid	TCA	6 (Least Toxic)	6 (Non-mutagenic)	Weakest electrophile; lowest overall genotoxicity profile[3][4].

Experimental Methodologies: Self-Validating Protocols

To objectively compare HAA toxicity, the Chinese hamster ovary (CHO-K1 or AS52) cell line is utilized as the gold-standard mammalian model[3][8]. CHO cells provide highly reproducible concentration-response kinetics and are acutely sensitive to oxidative DNA damage[5][9].

The following protocols represent a self-validating system : the cytotoxicity assay must be performed first to establish the maximum tolerated dose. This ensures that the subsequent genotoxicity assay (SCGE) measures true, chemically-induced DNA damage rather than artifacts of apoptotic DNA fragmentation caused by acute cell death[5][8].

Protocol 1: Microplate-Based Chronic Cytotoxicity Assay

Purpose: To determine the LC50 (concentration inducing 50% cell death) over approximately three cell cycles (72 hours)[9][10].

• Cell Seeding: Culture CHO cells in F12 medium supplemented with 5% fetal bovine serum (FBS). Seed cells into 96-well flat-bottom microplates and incubate overnight at 37°C in a 5% CO2 atmosphere[8][9].

• Treatment Preparation: Prepare HAA stock solutions. Dilute these into the F12+FBS medium to create a concentration gradient.

• Exposure & Controls: Aspirate the old media and apply the HAA treatments. Crucial Validation Step: Include a column of blank controls (medium only) and concurrent negative controls (vehicle only) on every plate to establish baseline viability[9].

• Incubation: Expose the cells continuously for 72 hours[3][10].

• Quantification: Measure the reduction in cell density using a validated colorimetric or fluorometric cell viability reagent.

• Data Analysis: Generate a concentration-response curve using regression analysis to calculate the LC50 value[10].

Protocol 2: Single Cell Gel Electrophoresis (SCGE / Comet Assay)

Purpose: To quantify genomic DNA damage at sub-cytotoxic concentrations[5][8].

• Dose Selection: Select HAA concentrations that yield >70% cell viability (based on Protocol 1 data). This threshold prevents false-positive genotoxicity readings caused by dying cells[8].

• Acute Exposure: Treat CHO cells (e.g., 4 × 10^4 cells/well) with the selected sub-cytotoxic HAA concentrations for 4 hours[5].

• Microgel Embedding: Harvest the cells and embed them in low-melting-point agarose on specialized microplates or glass slides[5][8].

• Lysis and Electrophoresis: Lyse the embedded cells in an alkaline buffer to strip away proteins, leaving isolated nucleoids. Subject the slides to electrophoresis, allowing fragmented DNA to migrate toward the anode[5].

• Scoring: Stain the DNA with a fluorescent dye. Using image analysis software, measure the "% Tail DNA" (the proportion of DNA migrating away from the nucleus), which directly correlates to the extent of DNA strand breaks[8][10].

Standardized experimental workflow for evaluating HAA cytotoxicity and genotoxicity in CHO cells.

Conclusion

The comparative evaluation of HAAs demonstrates that regulatory focus on chlorinated variants (such as DCA and TCA) overlooks the profound biological impact of unregulated iodinated and brominated HAAs[2]. By utilizing standardized, self-validating CHO cell assays, researchers can accurately map the GAPDH-mediated oxidative stress pathways[1][7]. This rigorous methodological approach provides the critical data necessary for advancing water safety standards and developing targeted cytoprotectants—such as pyruvate—which have shown efficacy in remediating HAA-induced cellular stress[5].

References

• Haloacetic Acids Found as Water Disinfection Byproducts (Selected) - NCBI - NIH, nih.gov,
• Research Links Water Disinfection Byproducts to Adverse Health Effects, infectioncontroltoday.com,
• Mechanistic and Other Relevant Data - Report on Carcinogens Monograph on Haloacetic Acids, nih.gov,
• Mechanisms of monohalogenated acetic acid induced genomic DNA damage - IDEALS, illinois.edu,
• HAAs In The EU Monitoring For Haloacetic Acids Under The Drinking Water Directive, w
• Occurrence and Comparative Toxicity of Haloacetaldehyde Disinfection Byproducts in Drinking W
• Assessment of the cytotoxicity and genotoxicity of haloacetic acids using microplate-based cytotoxicity test and CHO/HGPRT gene mutation assay, researchg
• Mammalian Cell Cytotoxicity and Genotoxicity of Disinfection By-Products. - the NOAA Institutional Repository, noaa.gov,
• Pyruvate Remediation of Cell Stress and Genotoxicity Induced by Haloacetic Acid Drinking Water Disinfection By-Products - PMC, nih.gov,
• Occurrence and toxicity of disinfection byproducts in European drinking waters in relation with the HIW

Sources

• 1. infectioncontroltoday.com [infectioncontroltoday.com]
• 2. HAAs In The EU Monitoring For Haloacetic Acids Under The Drinking Water Directive [wateronline.com]
• 3. researchgate.net [researchgate.net]
• 4. Haloacetic Acids Found as Water Disinfection Byproducts (Selected) - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Pyruvate Remediation of Cell Stress and Genotoxicity Induced by Haloacetic Acid Drinking Water Disinfection By-Products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanistic and Other Relevant Data - Report on Carcinogens Monograph on Haloacetic Acids Found as Water Disinfection By-Products - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Mechanisms of monohalogenated acetic acid induced genomic DNA damage | IDEALS [ideals.illinois.edu]
• 8. DSpace [acuresearchbank.acu.edu.au]
• 9. repository.library.noaa.gov [repository.library.noaa.gov]
• 10. Occurrence and Comparative Toxicity of Haloacetaldehyde Disinfection Byproducts in Drinking Water - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Cysteine Alkylation: Assessing the Specificity of 2-Bromoacetic Acid

For researchers, scientists, and drug development professionals, the covalent modification of cysteine residues is a foundational technique in chemical biology and proteomics. It is instrumental in protein identification, structural analysis, and the development of targeted therapeutics. Among the arsenal of alkylating agents, haloacetamides like 2-bromoacetic acid are workhorse reagents. However, their utility is directly tied to their specificity. This guide provides an in-depth assessment of 2-bromoacetic acid's selectivity for cysteine, compares its performance with key alternatives, and offers robust protocols for experimental validation.

The Core Mechanism: Alkylation of the Cysteine Thiol

The primary reaction between 2-bromoacetic acid and a cysteine residue is a bimolecular nucleophilic substitution (SN2) reaction. The process is critically dependent on pH. The thiol group (-SH) of a cysteine residue has a pKa typically in the range of 8.3-8.6.[1] At a pH approaching or exceeding this value, the thiol is deprotonated to form the highly nucleophilic thiolate anion (-S⁻). This anion then attacks the electrophilic α-carbon of 2-bromoacetic acid, displacing the bromide leaving group and forming a stable, irreversible thioether bond (carboxymethyl-cysteine).

The optimal pH range for this reaction is generally between 7.5 and 8.5.[1][2] This provides a sufficient concentration of the reactive thiolate anion while minimizing potential side reactions that become more prominent at higher pH values.[1]

Caption: SN2 reaction of a cysteine thiolate with 2-bromoacetic acid.

Beyond Cysteine: Assessing Off-Target Reactivity

While cysteine is the primary target, the electrophilic nature of 2-bromoacetic acid allows it to react with other nucleophilic amino acid residues, particularly under non-optimal conditions. Understanding these potential side reactions is crucial for interpreting experimental data correctly.

• Histidine: The imidazole side chain of histidine (pKa ≈ 6.0) can be alkylated. This reaction becomes more significant as the pH rises above 6, deprotonating the imidazole ring and increasing its nucleophilicity.[3][4]

• Methionine: The thioether side chain of methionine can be alkylated by haloacetamides to form a sulfonium ion. This modification can occur even at neutral pH, especially with high reagent concentrations or extended reaction times.[3][4]

• Lysine: The ε-amino group of lysine (pKa ≈ 10.5) is a potential target. However, this reaction is generally much slower and only becomes a significant concern at a pH above 9.0, where the amine is substantially deprotonated.[1]

• Other Residues: Under forcing conditions (e.g., high reagent excess, elevated temperature), modifications of other residues such as aspartic acid, glutamic acid, tyrosine, and the N-terminus of the protein have been reported for the related compound iodoacetamide, and similar caution should be applied with 2-bromoacetic acid.[5][6]

The key to maximizing specificity for cysteine is the careful optimization of reaction conditions, primarily pH, reagent concentration, and incubation time.

Comparative Analysis: 2-Bromoacetic Acid vs. Alternatives

The choice of an alkylating agent should be a deliberate decision based on the experimental goals. 2-bromoacetic acid is one of several commonly used reagents, each with distinct characteristics.

Feature	2-Bromoacetic Acid	Iodoacetamide (IAA)	N-Ethylmaleimide (NEM)	4-Vinylpyridine (4-VP)
Reaction Mechanism	SN2 Nucleophilic Substitution	SN2 Nucleophilic Substitution	Michael Addition	Michael Addition
Primary Target	Cysteine (thiol)	Cysteine (thiol)	Cysteine (thiol)	Cysteine (thiol)
Optimal pH	7.5 - 8.5[1][2]	7.5 - 8.5[7]	6.5 - 7.5[8]	7.0 - 8.0
Relative Reactivity	High	Very High (Iodide is a better leaving group than bromide)[6]	Very High	Moderate
Bond Formed	Thioether	Thioether	Thiosuccinimide	Pyridylethyl-thioether
Bond Stability	Highly Stable, Irreversible[8]	Highly Stable, Irreversible	Susceptible to hydrolysis and retro-Michael reaction (thiol exchange)[8]	Stable
Known Off-Targets	Histidine, Methionine, Lysine[1][3][4]	Histidine, Methionine, Lysine, Asp, Glu, Tyr, N-terminus[5][9]	Lysine (at higher pH)	Less characterized, generally considered highly specific

Expert Insight: Iodoacetamide (IAA) is often favored for its higher reactivity, which can allow for shorter incubation times.[6] However, this heightened reactivity may also increase the likelihood of off-target modifications if not carefully controlled.[6] N-ethylmaleimide (NEM) offers the advantage of reacting at a slightly lower pH, which can be beneficial for pH-sensitive proteins, but the resulting thiosuccinimide bond is less stable than the thioether bond formed by haloacetamides.[8] 2-bromoacetic acid represents a balance of good reactivity and high bond stability, making it a reliable choice for many applications.

Experimental Protocol: Validating Alkylation Specificity via Mass Spectrometry

Trustworthy results demand a self-validating experimental design. The following protocol outlines a standard workflow to alkylate a protein and subsequently use mass spectrometry to confirm the modification of cysteine residues and search for potential off-target events.

Objective: To assess the efficiency and specificity of 2-bromoacetic acid alkylation on a target protein.

Materials:

• Protein sample in a suitable buffer (e.g., 50 mM Ammonium Bicarbonate)

• Denaturation Buffer: 8 M Urea in 100 mM Tris-HCl, pH 8.5

• Reducing Agent: 1 M Dithiothreitol (DTT) stock solution

• Alkylating Agent: 0.5 M 2-Bromoacetic acid stock solution (prepare fresh, protect from light)

• Quenching Solution: 1 M DTT stock solution

• Protease: Sequencing-grade Trypsin

• C18 Desalting Spin Columns

Procedure:

• Denaturation & Reduction: a. Solubilize the protein sample in Denaturation Buffer to a final concentration of 1-5 mg/mL. The urea disrupts the protein's tertiary structure, exposing buried cysteine residues. b. Add DTT to a final concentration of 10 mM to reduce all disulfide bonds to free thiols. c. Incubate at 37-56°C for 30-60 minutes.[7][10]

• Alkylation: a. Cool the sample to room temperature. b. Add the freshly prepared 2-bromoacetic acid stock solution to a final concentration of 20-25 mM.[10] This represents an approximate 2- to 2.5-fold molar excess over the DTT. c. Incubate for 30 minutes at room temperature in complete darkness. Haloacetamides are light-sensitive, and this precaution prevents their degradation and the formation of non-specific reactive species.[6][7]

• Quenching: a. Add DTT from the 1 M stock solution to a final concentration of 20 mM to quench any excess, unreacted 2-bromoacetic acid. This prevents the alkylating agent from modifying the protease in the next step. b. Incubate for 15 minutes at room temperature in the dark.

• Digestion Preparation: a. Dilute the sample with digestion buffer (e.g., 50 mM Ammonium Bicarbonate) to reduce the urea concentration to below 1.5 M. High concentrations of urea will inactivate trypsin.

• Enzymatic Digestion: a. Add trypsin at a 1:50 to 1:100 (enzyme:protein, w/w) ratio. b. Incubate overnight at 37°C.

• Sample Cleanup: a. Acidify the digest with formic acid or trifluoroacetic acid. b. Desalt the peptide mixture using C18 spin columns according to the manufacturer's protocol. This step removes salts and detergents that interfere with mass spectrometry analysis.

• LC-MS/MS Analysis: a. Analyze the purified peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: a. Search the acquired MS/MS spectra against a protein database containing the sequence of your target protein. b. Crucially, configure the search parameters to look for both the expected and potential modifications:

  • Variable Modification: Carboxymethylation of Cysteine (+58.0055 Da).
  • Potential Variable Off-Target Modifications: Carboxymethylation of Histidine, Lysine (+58.0055 Da), and Methionine (+58.0055 Da). c. The identification of peptides with these modifications will provide direct evidence for the efficiency and specificity of the alkylation reaction.

Caption: Standard workflow for protein alkylation and specificity analysis.

Conclusion

2-bromoacetic acid is an effective and widely used reagent for the irreversible alkylation of cysteine residues. Its primary strength lies in the formation of a highly stable thioether bond, which is advantageous for downstream applications. However, it is not an absolutely specific reagent. Researchers must remain aware of its potential for off-target modifications of other nucleophilic residues, most notably histidine and methionine.

The specificity of any alkylation reaction is not guaranteed; it must be empirically validated. By employing a rationally designed experimental workflow with rigorous controls, optimizing reaction conditions, and using powerful analytical tools like mass spectrometry to search for both intended and unintended modifications, researchers can use 2-bromoacetic acid with confidence. This diligent approach ensures the generation of high-quality, interpretable data, which is the bedrock of scientific integrity and progress in drug development and proteomic research.

References

• Sechi, S., & Chait, B. T. (1998). Modification of Cysteine Residues by Alkylation. A Tool in Peptide Mapping and Protein Identification. Analytical Chemistry, 70(24), 5150–5158. [Link]

• Cimermancic, P., Medzihradszky, K. F., et al. (2016). A Mass Spectrometry Strategy for Protein Quantification Based on the Differential Alkylation of Cysteines Using Iodoacetamide and Acrylamide. Journal of the American Society for Mass Spectrometry, 27(5), 877-881. [Link]

• Sechi, S., & Chait, B. T. (1998). Modification of Cysteine Residues by Alkylation. A Tool in Peptide Mapping and Protein Identification. The Rockefeller University. [Link]

• Wang, H., et al. (2016). Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics. Molecular BioSystems, 12(1), 104-111. [Link]

• Frolov, A., & Hoffmann, R. (2020). Modification of cysteine residues for mass spectrometry-based proteomic analysis: facts and artifacts. ResearchGate. [Link]

• Robey, F. A., & Fields, R. L. (1991). U.S. Patent No. 5,066,716. Washington, DC: U.S.

• Lokey Lab Protocols. (2017). Bromoacetic Acid and DIC Peptoid Coupling. University of California, Santa Cruz. [Link]

• Various Authors. (2017). What would be the alternative alkylating agents other than iodoacetamide which I can use in amino acid sequencing? ResearchGate. [Link]

• Glick, D. M., Goren, H. J., & Barnard, E. A. (1967). Concurrent bromoacetate reaction at histidine and methionine residues in ribonuclease. Biochemical Journal, 102(1), 7C–10C. [Link]

• University of Washington's Proteomics Resource. (2011). Protein Reduction, Alkylation, Digestion. [Link]

• Amanote Research. (n.d.). Concurrent Bromoacetate Reaction at Histidine and Methionine Residues in Ribonuclease. [Link]

• Glick, D. M., Goren, H. J., & Barnard, E. A. (1967). Concurrent bromoacetate reaction at histidine and methionine residues in ribonuclease. Biochemical Journal, 102(1), 7C–10C. [Link]

• Glick, D. M., Goren, H. J., & Barnard, E. A. (1967). Concurrent bromoacetate reaction at histidine and methionine residues in ribonuclease. PMC. [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Concurrent bromoacetate reaction at histidine and methionine residues in ribonuclease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Concurrent bromoacetate reaction at histidine and methionine residues in ribonuclease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. proteomicsresource.washington.edu [proteomicsresource.washington.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]

The Definitive Guide to 2-Bromoacetic Acid as an Alkylating Agent: Performance, Kinetics, and Protocol Optimization

As a Senior Application Scientist, I frequently encounter workflows where the choice of alkylating agent dictates the success or failure of downstream mass spectrometry, chemical protein synthesis, or macrocycle design. While iodoacetic acid is often the default choice in many legacy protocols, 2-bromoacetic acid (BAA) frequently emerges as the superior reagent when balancing reaction kinetics with the need to minimize off-target modifications.

This guide provides an objective, data-backed comparison of BAA against its halogenated alternatives, detailing the mechanistic causality behind its performance and offering a self-validating experimental protocol for your laboratory.

Mechanistic Causality: The Sweet Spot

Alkylation of thiol groups (such as cysteine residues) by haloacetic acids proceeds via a bimolecular nucleophilic substitution (

) mechanism. The reaction rate is fundamentally governed by two factors: the nucleophilicity of the target thiol and the leaving group ability of the halogen.

Because the pKa of a typical cysteine thiol is approximately 8.3, reactions must be buffered to pH 8.0–9.0 to ensure the formation of the highly nucleophilic thiolate anion (

) 1. However, the choice of the halogen leaving group—Chloride ( ), Bromide ( ), or Iodide ( )—dictates the aggressiveness of the electrophile 2.

• 2-Iodoacetic Acid (IAA): Iodide is an excellent leaving group, making IAA hyper-reactive. While fast, IAA is highly light-sensitive. Photolytic cleavage generates iodine radicals that aggressively over-alkylate off-target residues like methionine, histidine, and lysine 23.

• 2-Chloroacetic Acid (CAA): Chloride is a poor leaving group. CAA requires extended incubation times or elevated temperatures, which can induce thermal degradation in sensitive proteins.

• 2-Bromoacetic Acid (BAA): BAA represents the kinetic "sweet spot." Bromide is a sufficiently good leaving group to drive rapid alkylation at room temperature, yet stable enough to prevent runaway off-target modifications when handled correctly.

Logical comparison of haloacetic acids based on leaving group kinetics.

Comparative Analysis: BAA vs. Alternatives

To objectively select the right reagent, we must look at quantitative performance data across different applications. A striking example of BAA's superiority is found in Native Chemical Ligation (NCL) workflows. When quenching the aryl thiol catalyst MPAA (pKa ~6.6) at pH 5.0, CAA takes approximately 15 hours to reach completion. In stark contrast, BAA achieves quantitative quenching in just 15 minutes under the exact same conditions 4.

Quantitative Comparison Table

Feature	2-Chloroacetic Acid (CAA)	2-Bromoacetic Acid (BAA)	2-Iodoacetic Acid (IAA)
Leaving Group	Chloride ( )	Bromide ( )	Iodide ( )
Relative Reactivity	Low	High	Very High
Typical Reaction Time	> 2 hours (often requires heating)	15 - 60 minutes	15 - 30 minutes
Off-Target Alkylation Risk	Very Low	Moderate	High (Methionine, Histidine)
Light Sensitivity	Low	Moderate	High (Requires strict dark)
MPAA Quenching (pH 5.0)	~15 hours	~15 minutes	N/A (Too reactive/unstable)
Primary Use Case	Highly specific, slow syntheses	Proteomics, NCL quenching	Rapid, aggressive alkylation

Self-Validating Experimental Protocol: Cysteine Alkylation

A robust protocol must be a self-validating system. The following methodology for protein cysteine alkylation using BAA ensures complete modification while building in causality-driven steps to prevent artifacts.

Self-validating proteomics workflow for cysteine alkylation using BAA.

Step 1: Denaturation and Reduction

• Action: Dissolve the protein sample in a denaturing buffer (e.g., 6–8 M urea, 100 mM Tris-HCl, pH 8.0–8.5). Add Dithiothreitol (DTT) to a final concentration of 5–10 mM and incubate at 56°C for 30 minutes.

• Causality: Urea unfolds the tertiary structure, exposing buried disulfide bridges. DTT reduces these bonds to free thiols. Maintaining the pH at 8.0–8.5 is critical; it ensures the environment is above the cysteine pKa (~8.3), driving the equilibrium toward the highly nucleophilic thiolate anion (

  ) required for the attack 1.

Step 2: Carboxymethylation (Alkylation)

• Action: Prepare a fresh stock of 2-bromoacetic acid. Add BAA to the sample to achieve a final concentration of 15–50 mM (aiming for a 2- to 5-fold molar excess over the DTT concentration). Incubate at room temperature in the dark for 30 to 60 minutes.

• Causality: BAA covalently attaches a carboxymethyl group to the free thiol, permanently blocking it from re-oxidizing. The dark incubation is an absolute necessity; ambient light can trigger the photolytic generation of bromine radicals, which will indiscriminately attack non-cysteine residues 2.

Step 3: Reaction Quenching

• Action: Add a quenching reagent (e.g., additional DTT to a final concentration of 20 mM, or L-cysteine to 50 mM). Incubate for 15 minutes at room temperature.

• Causality: This step consumes all unreacted BAA. If left unquenched, residual BAA will rapidly alkylate the newly exposed N-termini of peptides generated during subsequent protease (e.g., trypsin) digestion, ruining downstream MS quantification 1.

Step 4: LC-MS Validation (The Self-Validating Check)

• Action: Analyze the digested peptides via LC-MS.

• Causality: Successful carboxymethylation by BAA yields a highly specific mass shift of +58.005 Da per cysteine residue.

  • Diagnostic 1: If unmodified cysteines are detected, the BAA concentration or reaction time was insufficient.

  • Diagnostic 2: If +58 Da shifts are observed on histidine or methionine residues, the reaction suffered from over-alkylation, indicating that the BAA molar excess was too high or the dark-incubation rule was violated 2.

Conclusion

While 2-iodoacetic acid remains popular for its sheer speed, 2-bromoacetic acid offers a far more controllable kinetic profile. By understanding the causality behind leaving group chemistry and implementing strict quenching and validation steps, researchers can leverage BAA to achieve 100% target modification with near-zero background noise.

References

• "An Elegant Method of One-Pot Ligation-Desulfurization for High-Yielding Chemical Protein Synthesis." National Center for Biotechnology Information (PMC), Aug 2025.[Link]

• "The Specific Alkylation by Iodoacetamide of Histidine-12 in the Active Site of Ribonuclease." ResearchGate, Sep 2025.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. An Elegant Method of One‐Pot Ligation‐Desulfurization for High‐Yielding Chemical Protein Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal and Management of 2-Bromoacetic Acid

Executive Summary & Hazard Characterization

2-Bromoacetic acid (BAA) is not merely a corrosive acid; it is a potent alkylating agent .[1] Unlike simple mineral acids (e.g., HCl), BAA poses a dual threat: it causes immediate chemical burns upon contact and possesses the ability to alkylate DNA and proteins, leading to significant systemic toxicity and potential mutagenicity.

Effective disposal requires more than pH neutralization.[1] It requires chemical deactivation —specifically, the cleavage of the carbon-bromine (C-Br) bond to convert the toxic alkylator into relatively benign glycolic acid and inorganic bromide.[1]

Physical & Chemical Properties Relevant to Disposal[1]

Property	Value	Operational Implication
CAS Number	79-08-3	Use for waste manifesting.[1]
Physical State	Solid (crystals)	Hygroscopic; absorbs moisture rapidly, becoming a corrosive syrup.[1]
Melting Point	49–51 °C	Low melting point means it can liquefy in warm storage conditions.[1]
Solubility	High (Water, Ethanol)	Easily mobilized in spills; wash-down water becomes hazardous waste.[1]
Reactivity	High	Reacts violently with strong bases, oxidizing agents, and active metals.[1]

Regulatory Framework (RCRA & EPA)[1]

While BAA is not explicitly listed on the EPA's "P" or "U" lists (unlike its cousin, Chloroacetic acid), it is strictly regulated under the Resource Conservation and Recovery Act (RCRA) due to its characteristics.

• Waste Code D002 (Corrosivity): Aqueous solutions with pH

  2.[1]

• Waste Code D003 (Reactivity): Potential classification if mixed with sulfides or cyanides.[1]

• Toxicity: Due to its high aquatic toxicity and alkylating nature, it must never be disposed of down the drain, even if neutralized, unless explicitly permitted by local wastewater treatment authorities (rare).[1]

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves provide insufficient protection against small halogenated molecules like BAA.[1] The molecule can permeate thin nitrile in minutes without visible degradation of the glove.[1]

PPE Category	Recommendation	Rationale
Hand Protection	Silver Shield (Laminate) or Butyl Rubber	Laminates offer >4 hours breakthrough time.[1] If using Nitrile, use "double-gloving" and change immediately upon splash.[1]
Eye Protection	Chemical Splash Goggles + Face Shield	BAA is a lachrymator; vapors irritate eyes.[1] A face shield prevents crystal/liquid contact.[1]
Body Protection	Chemical-Resistant Apron (Tychem® or similar)	Standard lab coats are permeable to aqueous BAA.[1]
Respiratory	Fume Hood (Primary) or Full-Face Respirator	Required if dust or aerosols are generated.[1][2]

Protocol A: Chemical Deactivation (Bench-Scale)

Objective: To chemically convert BAA into Glycolic Acid (Hydroxyacetic acid) and Sodium Bromide via nucleophilic substitution (hydrolysis) before handing off to waste management.[1] This significantly reduces the hazard profile of the waste container.[1]

Mechanism:

[1]

Step-by-Step Procedure

• Preparation: Perform all work in a functioning fume hood. Calculate the moles of BAA to be deactivated.

• Dilution: Dissolve the BAA waste in water to create a solution no more concentrated than 10% (w/v). Note: Adding water to acid generates heat; add acid to water if possible.[1]

• Hydrolysis Induction:

  • Slowly add 1M Sodium Hydroxide (NaOH) or Sodium Carbonate (Na₂CO₃) .[1]

  • Monitor pH.[1][3] You must bring the pH to > 10 .[1]

  • Why? The hydroxide ion (

    ) acts as the nucleophile to displace the bromide.[1] This reaction is much faster and more complete at high pH.[1]

• Reaction Time: Stir the mixture at room temperature for 12–24 hours .

  • Validation: The solution should no longer be a lachrymator.[1]

• Final Adjustment: Neutralize the solution back to pH 7–8 using dilute Hydrochloric Acid (HCl).

• Disposal: Label the container as "Deactivated Bromoacetic Acid Waste (Glycolic Acid/NaBr)" and submit for chemical waste pickup.[1] Do not pour down the drain unless your facility has a specific permit for glycolic acid disposal.[1]

Figure 1: Chemical pathway for the deactivation of Bromoacetic Acid via basic hydrolysis.[1]

Protocol B: Emergency Spill Response

Scenario: A 100g bottle of solid BAA drops and shatters on the floor.

• Evacuate & Isolate: Clear the immediate area.[1] BAA is a lachrymator; if eye irritation is felt outside the immediate spill zone, evacuate the lab.

• PPE Up: Don Silver Shield gloves, goggles, and shoe covers.[1]

• Containment:

  • Solids: Do not dry sweep (creates dust).[1][3] Cover with a dedicated spill pad or damp sand.[1]

  • Liquids/Solutions: Surround with an inert absorbent (Vermiculite or Diatomaceous Earth).[1] Do not use sawdust or paper towels (reaction with concentrated acid may cause fire/charring).[1]

• Neutralization (In-situ):

  • Gently cover the spill with Sodium Bicarbonate (Baking Soda) or Calcium Carbonate .[1]

  • Observation: Look for bubbling (

    release).[1] Continue adding powder until bubbling ceases.

• Cleanup: Scoop the resulting slurry into a heavy-duty plastic bag or wide-mouth jar. Double bag.

• Labeling: Label as "Hazardous Waste: Bromoacetic Acid Spill Debris (Corrosive/Toxic)."

Disposal Decision Logic

Use this decision tree to determine the correct workflow for your specific situation.

Figure 2: Decision matrix for determining the appropriate disposal route based on waste origin.[1]

References

• PubChem. (n.d.).[1] Bromoacetic Acid Compound Summary. National Center for Biotechnology Information.[1] Retrieved October 26, 2023, from [Link]

• US Environmental Protection Agency (EPA). (2023).[1] Defining Hazardous Waste: Listed and Characteristic Wastes. Retrieved October 26, 2023, from [Link]

• New Jersey Department of Health. (2017).[1] Hazardous Substance Fact Sheet: Bromoacetic Acid. Retrieved October 26, 2023, from [Link]

Sources

• 1. Bromoacetic Acid | C2H3BrO2 | CID 6227 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Personal protective equipment for handling 2-bromoacetic acid

Comprehensive Safety and Operational Guide: Handling 2-Bromoacetic Acid

As an essential building block in pharmaceutical chemistry and organic synthesis, 2-bromoacetic acid (CAS: 79-08-3) is a highly reactive alkylating agent. While its reactivity makes it invaluable for derivatization and cross-linking, it simultaneously presents severe occupational hazards. This guide provides drug development professionals and laboratory scientists with field-proven, causality-driven protocols for the safe handling, containment, and disposal of 2-bromoacetic acid.

Mechanism of Toxicity & Hazard Rationale

To design an effective safety protocol, one must understand the chemical causality behind the hazard. 2-Bromoacetic acid is not merely a corrosive acid; it is a potent electrophile.

• Alkylating Toxicity: The electron-withdrawing nature of the carboxylic acid group highly activates the adjacent alpha-carbon, making the bromine atom an excellent leaving group. Upon contact with biological tissue, it rapidly and irreversibly alkylates nucleophilic functional groups (such as thiols and amines in proteins and enzymes), leading to rapid cellular necrosis and systemic toxicity [1].

• Hygroscopic Reactivity: The compound exists as colorless, hygroscopic crystals that readily absorb moisture from the air. Upon exposure to water, it slowly hydrolyzes to form glycolic acid and highly corrosive hydrogen bromide (HBr) gas [1].

Because of this dual-threat profile (corrosivity + alkylation), standard laboratory PPE is insufficient for direct handling.

Personal Protective Equipment (PPE) Matrix

A self-validating safety system relies on quantitative data rather than generic recommendations. The high polarity and alkylating power of 2-bromoacetic acid allow it to permeate standard laboratory gloves rapidly. The following table outlines the exact PPE specifications required, grounded in material breakthrough times [2].

PPE Category	Specification	Rationale / Quantitative Data
Hand Protection (Incidental)	Nitrile Rubber (11-13 mil thickness)	Breakthrough time: ~1 hour . Suitable only for splash protection during routine, rapid transfers. Must be changed immediately if contaminated [2].
Hand Protection (Direct/Spill)	Butyl Rubber (12-15 mil thickness)	Breakthrough time: >4 hours . Mandatory for handling concentrated solutions, large-scale reactions, or spill cleanup [2].
Eye/Face Protection	Tightly fitting safety goggles & face shield	Prevents severe ocular burns from corrosive vapors or splashes. Must conform to EN 166(EU) or NIOSH (US) standards [1].
Respiratory Protection	Full-face respirator (Type ABEK or N100)	Required if handling outside a fume hood, during a spill, or if local exhaust ventilation fails [1].
Body Protection	Flame-resistant, impervious lab coat/apron	Prevents dermal absorption. Contaminated clothing must be isolated immediately, as the chemical is toxic via skin contact.

Emergency Response & Spill Management

In the event of a spill, immediate containment is critical to prevent the vaporization of corrosive fumes. The workflow below dictates the logical progression of a spill response based on volume and concentration.

Workflow for 2-bromoacetic acid spill assessment, containment, and decontamination.

Waste Disposal & Chemical Quenching Protocols

Unreacted 2-bromoacetic acid must never be disposed of directly into aqueous waste streams due to its toxicity and environmental persistence. It must be chemically quenched (neutralized) prior to disposal.

The choice of quenching method depends on the stability of your synthesized product [3].

Chemical quenching pathways for 2-bromoacetic acid neutralization prior to disposal.

Protocol A: Alkaline Hydrolysis (For Base-Stable Products)

This method converts the toxic bromoacetic acid into significantly less toxic glycolic acid via hydrolysis [3].

• Preparation: Transfer the reaction mixture containing excess 2-bromoacetic acid to a highly ventilated fume hood.

• Temperature Control: Cool the reaction mixture to 0 °C using an ice bath. Scientific Rationale: Hydrolysis of the alpha-halogen is highly exothermic; cooling prevents solvent boil-off and side reactions.

• Reagent Addition: Slowly add 1 M aqueous Sodium Hydroxide (NaOH) solution dropwise (using 2.0 - 3.0 equivalents relative to the initial excess of 2-bromoacetic acid).

• Incubation: Allow the reaction to warm naturally to room temperature and stir continuously for 1 to 2 hours.

• Validation: Monitor the progress via TLC or LC-MS to confirm the complete disappearance of the 2-bromoacetic acid peak.

• Disposal: Once confirmed, neutralize the pH to 7.0 using dilute HCl, and dispose of the resulting aqueous layer in standard aqueous hazardous waste containers.

Protocol B: Amine Quenching (For Base-Sensitive Products)

This protocol utilizes a nucleophilic amine to form a water-soluble amide adduct, which can be easily separated from organic products during an aqueous workup [3].

• Temperature Control: Cool the reaction mixture to 0 °C.

• Reagent Addition: Slowly add diethylamine (2.0 - 5.0 equivalents relative to the initial excess of 2-bromoacetic acid).

• Incubation: Stir the mixture at 0 °C for 30 minutes, then remove the ice bath, allowing it to warm to room temperature for an additional 30 minutes.

• Extraction: Dilute the reaction mixture with your chosen organic solvent (e.g., dichloromethane) and transfer it to a separatory funnel.

• Washing: Wash the organic layer sequentially with water and brine. The toxic bromo-compound is now a highly polar amide adduct that will partition safely into the aqueous waste layer.

• Disposal: Collect the aqueous washes and dispose of them in designated amine/aqueous hazardous waste streams.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 6227, Bromoacetic acid" PubChem, [Link]

• Agilent Technologies. "Safety Data Sheet: Bromoacetic acid" Agilent, [Link]